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Core Science & Biosynthesis

Foundational

Physicochemical Properties of Docosyl Methane Sulfonate: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals Docosyl methane sulfonate, also known as behenyl methanesulfonate, is a long-chain alkyl ester of methanesulfonic acid. As a lipophilic compound, its physic...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Docosyl methane sulfonate, also known as behenyl methanesulfonate, is a long-chain alkyl ester of methanesulfonic acid. As a lipophilic compound, its physicochemical properties are of significant interest in various fields, including pharmaceutical sciences for drug delivery applications and in the chemical industry as a specialty surfactant or intermediate. This technical guide provides a comprehensive overview of the known and estimated physicochemical properties of Docosyl methane sulfonate, alongside detailed experimental protocols for its synthesis and characterization.

Core Physicochemical Data

Quantitative data for Docosyl methane sulfonate is not extensively reported in publicly available literature. The following tables summarize the available data and provide estimated values based on trends observed in homologous short-chain alkyl methanesulfonates.

Table 1: General Properties of Docosyl Methane Sulfonate

PropertyValueSource
CAS Number 123253-22-5[1][2]
Molecular Formula C₂₃H₄₈O₃S[1]
Molecular Weight 404.69 g/mol [1]
IUPAC Name Docosyl methanesulfonate
Synonyms Behenyl methanesulfonate

Table 2: Estimated Physicochemical Properties of Docosyl Methane Sulfonate

PropertyEstimated ValueBasis for Estimation
Melting Point (°C) 65 - 75Increasing trend with alkyl chain length (Methyl: 20°C, Dodecyl: solid at RT). Docosanol (C22 alcohol) melts at 70-73°C.
Boiling Point (°C) > 400 (at 760 mmHg)Significant increase with alkyl chain length. Likely to decompose before boiling at atmospheric pressure.
Solubility Insoluble in water. Soluble in non-polar organic solvents (e.g., hexane, chloroform).Long alkyl chain imparts high lipophilicity. Shorter-chain alkyl methanesulfonates show decreasing water solubility with increasing chain length.
Density (g/cm³) ~0.9Expected to be slightly less dense than water, similar to other long-chain alkanes and esters.

Experimental Protocols

The following sections detail generalized experimental methodologies for the synthesis and characterization of Docosyl methane sulfonate, adapted from standard procedures for alkyl methanesulfonates.

Synthesis of Docosyl Methane Sulfonate

A common method for the synthesis of alkyl methanesulfonates is the reaction of the corresponding alcohol with methanesulfonyl chloride in the presence of a base.

Materials:

  • Docosanol (Behenyl alcohol)

  • Methanesulfonyl chloride

  • Triethylamine (or other suitable base)

  • Dichloromethane (or other suitable anhydrous solvent)

  • Anhydrous magnesium sulfate

  • Saturated sodium bicarbonate solution

  • Brine

Procedure:

  • In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve docosanol in anhydrous dichloromethane.

  • Cool the solution to 0 °C using an ice bath.

  • Add triethylamine to the solution, followed by the dropwise addition of methanesulfonyl chloride.

  • Allow the reaction mixture to stir at 0 °C for 30 minutes and then warm to room temperature, stirring for an additional 2-4 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, quench the reaction by adding saturated sodium bicarbonate solution.

  • Separate the organic layer and wash sequentially with water and brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

  • Purify the crude Docosyl methane sulfonate by recrystallization or column chromatography.

Characterization of Docosyl Methane Sulfonate

1. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for the structural elucidation of Docosyl methane sulfonate.

  • ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the methanesulfonyl group (a singlet around 3.0 ppm), the methylene group attached to the sulfonate oxygen (a triplet around 4.2 ppm), and the long alkyl chain (a series of multiplets between 0.8 and 1.7 ppm).

  • ¹³C NMR: The carbon NMR spectrum will show a signal for the methyl carbon of the methanesulfonyl group (around 37 ppm), the carbon of the methylene group attached to the sulfonate oxygen (around 70 ppm), and a series of signals for the carbons of the docosyl chain.

2. Mass Spectrometry (MS)

Mass spectrometry can be used to confirm the molecular weight and fragmentation pattern of Docosyl methane sulfonate.

  • Technique: Gas Chromatography-Mass Spectrometry (GC-MS) or Electrospray Ionization-Mass Spectrometry (ESI-MS) can be employed.

  • Expected Fragmentation: The mass spectrum will likely show the molecular ion peak [M]+ or [M+H]+, along with characteristic fragment ions corresponding to the loss of the methanesulfonyl group and fragmentation along the alkyl chain.

3. Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy can identify the functional groups present in the molecule.

  • Expected Peaks:

    • Strong, asymmetric and symmetric S=O stretching vibrations around 1350 cm⁻¹ and 1175 cm⁻¹, respectively.

    • C-H stretching vibrations of the alkyl chain around 2850-2960 cm⁻¹.

    • S-O-C stretching vibration around 900-1000 cm⁻¹.

Logical Workflow Visualization

The following diagram illustrates a general workflow for the synthesis and characterization of Docosyl methane sulfonate.

Synthesis_and_Characterization_Workflow Start Start Synthesis Synthesis of Docosyl Methane Sulfonate Start->Synthesis Purification Purification Synthesis->Purification Structure_Confirmation Structural Confirmation Purification->Structure_Confirmation Physicochemical_Characterization Physicochemical Characterization Purification->Physicochemical_Characterization NMR NMR Spectroscopy (¹H, ¹³C) Structure_Confirmation->NMR MS Mass Spectrometry (GC-MS or ESI-MS) Structure_Confirmation->MS FTIR FTIR Spectroscopy Structure_Confirmation->FTIR End End NMR->End MS->End FTIR->End Melting_Point Melting Point Determination Physicochemical_Characterization->Melting_Point Solubility Solubility Assessment Physicochemical_Characterization->Solubility Melting_Point->End Solubility->End

Caption: General workflow for the synthesis and characterization of Docosyl methane sulfonate.

This technical guide provides a foundational understanding of the physicochemical properties of Docosyl methane sulfonate for researchers and professionals in drug development and chemical sciences. The provided experimental protocols offer a starting point for the synthesis and characterization of this long-chain alkyl methanesulfonate. Further experimental validation is recommended to determine the precise physicochemical parameters.

References

Exploratory

An In-depth Technical Guide on the Synthesis and Characterization of Docosyl Methanesulfonate

For Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive overview of the synthesis and characterization of docosyl methanesulfonate. The document details the chemical...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization of docosyl methanesulfonate. The document details the chemical properties, a robust synthesis protocol, and the analytical methods used for its characterization. This guide is intended for professionals in research and development who require a thorough understanding of this long-chain alkyl sulfonate.

Introduction

Docosyl methanesulfonate, also known as behenyl methanesulfonate, is the ester of docosanol (a 22-carbon saturated fatty alcohol) and methanesulfonic acid. Its long alkyl chain imparts significant lipophilicity, making it of interest in various fields, including organic synthesis and potentially as a lipophilic prodrug moiety. While short-chain alkyl methanesulfonates are recognized for their potential genotoxicity as alkylating agents, the biological profile of long-chain analogues like docosyl methanesulfonate is not well-documented.[1][2] This guide focuses on the chemical synthesis and physical characterization of this compound.

Chemical and Physical Properties

The fundamental properties of docosyl methanesulfonate are summarized in the table below.

PropertyValueReference
Chemical Formula C₂₃H₄₈O₃S[3][4]
Molecular Weight 404.70 g/mol [3][4]
CAS Number 123253-22-5[3][4]
Appearance Predicted to be a waxy solid at room temperatureN/A
Solubility Expected to be soluble in nonpolar organic solvents and insoluble in waterN/A

Synthesis of Docosyl Methanesulfonate

The synthesis of docosyl methanesulfonate is typically achieved through the mesylation of docosyl alcohol. This reaction involves the treatment of the alcohol with methanesulfonyl chloride in the presence of a tertiary amine base. The base serves to neutralize the hydrochloric acid byproduct of the reaction.

Materials:

  • Docosyl alcohol (Behenyl alcohol)

  • Methanesulfonyl chloride (MsCl)

  • Triethylamine (Et₃N) or other suitable tertiary amine

  • Dichloromethane (CH₂Cl₂) or other suitable aprotic solvent

  • Saturated aqueous sodium bicarbonate solution (NaHCO₃)

  • 1 M Hydrochloric acid (HCl)

  • Brine (saturated aqueous NaCl solution)

  • Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

  • Standard laboratory glassware and magnetic stirrer

  • Rotary evaporator

Procedure:

  • In a round-bottom flask equipped with a magnetic stir bar, dissolve docosyl alcohol (1.0 eq) in anhydrous dichloromethane (approx. 0.2 M solution).

  • Cool the solution to 0 °C using an ice bath.

  • To the cooled solution, add triethylamine (1.5 eq) via syringe.

  • Slowly add methanesulfonyl chloride (1.2 eq) dropwise to the stirred solution, ensuring the temperature remains at or below 5 °C.

  • After the addition is complete, allow the reaction mixture to stir at 0 °C for 1-2 hours, then warm to room temperature and stir for an additional 2-4 hours. The reaction progress can be monitored by thin-layer chromatography (TLC).

  • Upon completion, quench the reaction by adding cold water.

  • Transfer the mixture to a separatory funnel and wash sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

  • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude docosyl methanesulfonate.

  • The crude product can be purified by recrystallization or column chromatography if necessary.

Diagram of the Synthesis Workflow:

Synthesis_Workflow cluster_reactants Reactants cluster_reaction Reaction cluster_workup Work-up cluster_product Product Docosanol Docosyl Alcohol Reaction Mesylation in Dichloromethane (0°C to RT) Docosanol->Reaction MsCl Methanesulfonyl Chloride MsCl->Reaction Base Triethylamine Base->Reaction Quench Quench with Water Reaction->Quench Wash Aqueous Washes (HCl, NaHCO₃, Brine) Quench->Wash Dry Dry over Na₂SO₄ Wash->Dry Concentrate Concentrate in vacuo Dry->Concentrate Product Docosyl Methanesulfonate Concentrate->Product

Caption: General workflow for the synthesis of docosyl methanesulfonate.

Characterization of Docosyl Methanesulfonate

The structure and purity of the synthesized docosyl methanesulfonate can be confirmed using a variety of analytical techniques, including Nuclear Magnetic Resonance (NMR) spectroscopy, Fourier-Transform Infrared (FT-IR) spectroscopy, and Mass Spectrometry (MS).

¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the methanesulfonyl group and the docosyl chain.

Predicted ¹H NMR Data
Chemical Shift (δ) ppm Multiplicity
~4.2Triplet
~3.0Singlet
~1.7Multiplet
~1.2-1.4Broad Singlet
~0.9Triplet

¹³C NMR: The carbon NMR spectrum will provide information on the different carbon environments within the molecule.

Predicted ¹³C NMR Data
Chemical Shift (δ) ppm Assignment
~70-CH₂-O-
~38CH₃-SO₂-
~32-CH₂- (alpha to terminal CH₃)
~29-30-(CH₂)₁₈-
~26-CH₂-CH₂-O-
~23-CH₂-CH₃
~14-CH₃

The FT-IR spectrum is a valuable tool for identifying the key functional groups present in docosyl methanesulfonate.

Predicted FT-IR Data
Wavenumber (cm⁻¹) Vibrational Mode
~2920, ~2850C-H stretching (alkyl chain)
~1470, ~1360C-H bending (alkyl chain)
~1350, ~1175S=O asymmetric and symmetric stretching (sulfonate)
~970S-O stretching (sulfonate)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule. Gas chromatography-mass spectrometry (GC-MS) is a suitable technique for the analysis of alkyl methanesulfonates.[5]

Mass Spectrometry Data
Technique Expected Observations
GC-MS (EI) Molecular ion (M⁺) at m/z 404. A prominent fragment corresponding to the loss of the methanesulfonyloxy group or cleavage of the long alkyl chain.

Diagram of the Characterization Workflow:

Characterization_Workflow cluster_sample Sample cluster_techniques Analytical Techniques cluster_data Data Analysis cluster_confirmation Confirmation Sample Docosyl Methanesulfonate NMR NMR Spectroscopy (¹H and ¹³C) Sample->NMR FTIR FT-IR Spectroscopy Sample->FTIR MS Mass Spectrometry (GC-MS) Sample->MS NMR_Data Chemical Shifts and Coupling NMR->NMR_Data FTIR_Data Vibrational Frequencies FTIR->FTIR_Data MS_Data Molecular Ion and Fragmentation MS->MS_Data Confirmation Structural Confirmation and Purity Assessment NMR_Data->Confirmation FTIR_Data->Confirmation MS_Data->Confirmation

Caption: Workflow for the characterization of docosyl methanesulfonate.

Biological Activity and Signaling Pathways

Currently, there is a lack of specific data in the scientific literature regarding the biological activity and associated signaling pathways of docosyl methanesulfonate. While short-chain alkyl methanesulfonates are known to be DNA alkylating agents and are studied for their genotoxicity, it is not appropriate to extrapolate these activities to long-chain analogues without experimental evidence.[1][2] The significant lipophilicity of docosyl methanesulfonate suggests it would have very different pharmacokinetic and pharmacodynamic properties. Further research is required to elucidate any potential biological roles of this compound.

Conclusion

This technical guide has outlined the synthesis and characterization of docosyl methanesulfonate. The synthesis via mesylation of docosyl alcohol is a straightforward and efficient method. The characterization of the resulting product can be comprehensively achieved using standard analytical techniques such as NMR, FT-IR, and mass spectrometry. While the physicochemical properties can be well-defined, the biological activity of docosyl methanesulfonate remains an area for future investigation. This guide provides a solid foundation for researchers and scientists working with or developing applications for this long-chain alkyl sulfonate.

References

Foundational

Critical Micelle Concentration of Docosyl Methane Sulfonate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals Abstract Introduction to Docosyl Methane Sulfonate Docosyl methane sulfonate (C₂₃H₄₈O₃S) is an organic compound with the CAS number 123253-22-5.[1] It consi...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Abstract

Introduction to Docosyl Methane Sulfonate

Docosyl methane sulfonate (C₂₃H₄₈O₃S) is an organic compound with the CAS number 123253-22-5.[1] It consists of a long hydrophobic docosyl (C₂₂) alkyl chain and a hydrophilic methanesulfonate head group. This amphipathic structure imparts surface-active properties, making it a candidate for applications requiring emulsification, solubilization, and stabilization of formulations.

Table 1: Physicochemical Properties of Docosyl Methane Sulfonate

PropertyValueReference
CAS Number 123253-22-5[1]
Molecular Formula C₂₃H₄₈O₃S[1]
Molecular Weight 404.69 g/mol [1]
Purity >99% (typical)[1]

The Critical Micelle Concentration (CMC)

The critical micelle concentration is a fundamental characteristic of a surfactant. Below the CMC, surfactant molecules exist predominantly as monomers in solution and can adsorb at interfaces, leading to a decrease in surface tension.[2] Above the CMC, the interface becomes saturated with monomers, and any additional surfactant molecules self-assemble into organized structures called micelles.[2] This process is accompanied by abrupt changes in various physicochemical properties of the solution, which form the basis for experimental CMC determination.[3]

Experimental Protocols for CMC Determination

The determination of the CMC is achieved by monitoring a physical property of the surfactant solution as a function of its concentration. The concentration at which a sharp change in the slope of the property-versus-concentration plot occurs is taken as the CMC.[2] Several methods are commonly employed, each with its own advantages and limitations.

Surface Tension Method

This is a classic and widely used method for determining the CMC of surfactants.

Principle: The surface tension of a liquid decreases with the addition of a surfactant up to the CMC. Beyond the CMC, the surface tension remains relatively constant as additional surfactant molecules form micelles rather than further populating the surface.[2][4]

Experimental Protocol:

  • Solution Preparation: Prepare a series of aqueous solutions of docosyl methane sulfonate with varying concentrations, ensuring the range brackets the expected CMC.[3] Use high-purity water to avoid contaminants that could affect surface tension.

  • Instrumentation: A tensiometer (e.g., using the du Noüy ring or Wilhelmy plate method) is used for precise surface tension measurements.

  • Measurement:

    • Calibrate the tensiometer with a known standard (e.g., pure water).

    • Measure the surface tension of each prepared surfactant solution at a constant temperature.

    • Allow each solution to equilibrate before measurement to ensure a stable reading.

  • Data Analysis: Plot the measured surface tension (γ) as a function of the logarithm of the surfactant concentration (log C). The plot will typically show two linear regions. The CMC is determined from the intersection of the two extrapolated lines.[3]

Conductivity Method

This method is suitable for ionic surfactants like docosyl methane sulfonate.

Principle: The electrical conductivity of an ionic surfactant solution changes with concentration. Below the CMC, the surfactant exists as individual ions (docosyl methane sulfonate anions and their counter-ions), and the conductivity increases linearly with concentration. Above the CMC, the formation of micelles, which have a lower mobility than the free ions and can bind some counter-ions, leads to a decrease in the slope of the conductivity versus concentration plot.[3]

Experimental Protocol:

  • Solution Preparation: Prepare a range of docosyl methane sulfonate solutions in deionized water.

  • Instrumentation: A calibrated conductivity meter with a temperature-controlled cell is required.

  • Measurement:

    • Measure the specific conductance of each solution at a constant temperature.

    • Ensure thorough rinsing of the conductivity cell between measurements to prevent cross-contamination.

  • Data Analysis: Plot the specific conductance versus the surfactant concentration. The plot will exhibit two linear portions with different slopes. The point of intersection of these lines corresponds to the CMC.[3]

Fluorescence Spectroscopy Method

This technique utilizes a fluorescent probe that is sensitive to the polarity of its microenvironment.

Principle: A hydrophobic fluorescent probe (e.g., pyrene) has low solubility in water but readily partitions into the hydrophobic core of micelles. The fluorescence emission spectrum of pyrene is sensitive to the polarity of its surroundings. In an aqueous environment (below the CMC), the ratio of the intensity of the first and third vibronic peaks (I₁/I₃) is high. When micelles form, pyrene moves into the nonpolar micellar core, causing a significant decrease in the I₁/I₃ ratio.

Experimental Protocol:

  • Solution Preparation: Prepare a series of docosyl methane sulfonate solutions containing a constant, low concentration of the fluorescent probe (e.g., pyrene).

  • Instrumentation: A spectrofluorometer is used to measure the fluorescence emission spectra.

  • Measurement:

    • Excite the pyrene probe at an appropriate wavelength (e.g., ~335 nm).

    • Record the emission spectrum for each solution.

    • Determine the intensities of the first (I₁) and third (I₃) vibronic peaks.

  • Data Analysis: Plot the I₁/I₃ ratio as a function of the surfactant concentration. A sigmoidal curve is typically obtained, and the CMC is determined from the inflection point of this curve.[3]

Data Presentation

The quantitative data obtained from the experimental methods described above should be summarized in a clear and structured table for easy comparison and analysis.

Table 2: Hypothetical CMC Determination Data for Docosyl Methane Sulfonate

Concentration (mol/L)Surface Tension (mN/m)Conductivity (µS/cm)Fluorescence (I₁/I₃ ratio)
1.0 x 10⁻⁶72.05.51.85
5.0 x 10⁻⁶68.27.81.83
1.0 x 10⁻⁵65.110.11.80
5.0 x 10⁻⁵55.421.51.72
1.0 x 10⁻⁴48.335.01.55
CMC → Inflection Point Change in Slope Inflection Point
5.0 x 10⁻⁴35.285.01.20
1.0 x 10⁻³35.0110.01.15
5.0 x 10⁻³34.9205.01.14

Note: The data in this table is hypothetical and for illustrative purposes only.

Mandatory Visualizations

Experimental Workflow for CMC Determination

CMC_Determination_Workflow cluster_prep Sample Preparation cluster_methods Measurement Methods cluster_analysis Data Analysis cluster_result Result start Start prep_solutions Prepare Surfactant Solutions (Varying Concentrations) start->prep_solutions method_st Surface Tension Measurement prep_solutions->method_st method_cond Conductivity Measurement prep_solutions->method_cond method_fluor Fluorescence Measurement prep_solutions->method_fluor plot_st Plot Surface Tension vs. log(Concentration) method_st->plot_st plot_cond Plot Conductivity vs. Concentration method_cond->plot_cond plot_fluor Plot I₁/I₃ Ratio vs. Concentration method_fluor->plot_fluor cmc Determine CMC plot_st->cmc plot_cond->cmc plot_fluor->cmc

Caption: Workflow for the experimental determination of the Critical Micelle Concentration (CMC).

Logical Relationship of Surfactant Behavior

Surfactant_Behavior cluster_below_cmc Below CMC cluster_at_cmc At CMC cluster_above_cmc Above CMC monomers Surfactant as Monomers surface_adsorption Adsorption at Interfaces monomers->surface_adsorption decreasing_st Decreasing Surface Tension surface_adsorption->decreasing_st cmc CMC Reached decreasing_st->cmc Increasing Concentration micelle_formation Micelle Formation cmc->micelle_formation Increasing Concentration constant_st Constant Surface Tension micelle_formation->constant_st solubilization Solubilization Possible micelle_formation->solubilization

Caption: Relationship between surfactant concentration and solution properties around the CMC.

Conclusion

The critical micelle concentration is a crucial parameter for characterizing the behavior of docosyl methane sulfonate in solution and for its effective utilization in various applications. While a definitive CMC value for this specific surfactant is not currently published, this guide provides the necessary theoretical background and detailed experimental protocols for its determination using established methods such as tensiometry, conductometry, and fluorescence spectroscopy. Accurate determination of the CMC will enable researchers and formulation scientists to harness the full potential of docosyl methane sulfonate in their work.

References

Exploratory

An In-depth Technical Guide on the Solubility of Docosyl Methanesulfonate in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals Abstract Docosyl methanesulfonate, the ester of docosanol and methanesulfonic acid, is a compound of interest in organic synthesis and potentially in the de...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Abstract

Docosyl methanesulfonate, the ester of docosanol and methanesulfonic acid, is a compound of interest in organic synthesis and potentially in the development of drug delivery systems due to its long alkyl chain. A thorough understanding of its solubility in various organic solvents is critical for its synthesis, purification, formulation, and application. This technical guide provides a comprehensive overview of the expected solubility profile of docosyl methanesulfonate, methodologies for its determination, and its relevance in scientific research. Due to the limited availability of specific experimental data for docosyl methanesulfonate in publicly accessible literature, this guide combines theoretical principles with established experimental protocols for analogous long-chain alkyl methanesulfonates to provide a predictive and practical resource.

Introduction

Methanesulfonate esters (mesylates) are widely utilized in pharmaceutical and chemical research, primarily as alkylating agents and intermediates in organic synthesis. The solubility of these esters is a fundamental physical property that dictates their reactivity, handling, and formulation. Docosyl methanesulfonate (C₂₃H₄₈O₃S), with its 22-carbon alkyl chain, is characterized by a pronounced nonpolar character. This structural feature is the primary determinant of its solubility behavior in organic solvents. This document aims to provide a detailed guide on the anticipated solubility of docosyl methanesulfonate and the experimental procedures to quantify it.

Predicted Solubility of Docosyl Methanesulfonate

Table 1: Predicted Solubility of Docosyl Methanesulfonate in Common Organic Solvents

Solvent ClassRepresentative SolventsPredicted SolubilityRationale
Nonpolar Aliphatic Hexane, Heptane, CyclohexaneHighThe long alkyl chain of docosyl methanesulfonate will have strong van der Waals interactions with nonpolar aliphatic solvents.
Nonpolar Aromatic Toluene, Benzene, XyleneHigh to ModerateThe aromatic ring offers some polarity, but the overall nonpolar character will still allow for good solvation of the alkyl chain.[1][2]
Chlorinated Dichloromethane (DCM), ChloroformHighThese solvents have the ability to dissolve a wide range of organic compounds, including those with long alkyl chains.
Ethers Diethyl ether, Tetrahydrofuran (THF)Moderate to HighEthers are relatively nonpolar and are good solvents for many organic compounds. THF, being more polar than diethyl ether, might show slightly lower solubility.
Ketones Acetone, Methyl Ethyl Ketone (MEK)Low to ModerateThe polarity of the carbonyl group will limit the solubility of the highly nonpolar docosyl chain.
Esters Ethyl acetateModerateEthyl acetate is a moderately polar solvent and is expected to have some capacity to dissolve docosyl methanesulfonate.
Alcohols Methanol, Ethanol, IsopropanolVery LowThe high polarity and hydrogen-bonding nature of short-chain alcohols will make them poor solvents for the nonpolar docosyl methanesulfonate.
Polar Aprotic Dimethylformamide (DMF), Dimethyl sulfoxide (DMSO)Very LowThese are highly polar solvents and are unlikely to effectively solvate the long, nonpolar alkyl chain.
Water -InsolubleThe hydrophobic nature of the docosyl group will lead to negligible solubility in water.

Experimental Protocol for Solubility Determination

The following is a standard experimental protocol for determining the solubility of a compound like docosyl methanesulfonate in an organic solvent using the shake-flask method. This method is widely accepted and provides reliable equilibrium solubility data.[3]

Objective: To determine the equilibrium solubility of docosyl methanesulfonate in a given organic solvent at a specific temperature.

Materials:

  • Docosyl methanesulfonate (high purity)

  • Selected organic solvents (analytical grade)

  • Analytical balance

  • Vials with screw caps

  • Constant temperature shaker bath or incubator

  • Syringe filters (e.g., 0.22 µm PTFE)

  • High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis or Evaporative Light Scattering Detector - ELSD) or Gas Chromatography (GC) system.

  • Volumetric flasks and pipettes

Procedure:

  • Preparation of Saturated Solutions:

    • Add an excess amount of docosyl methanesulfonate to a series of vials.

    • Accurately pipette a known volume of the selected organic solvent into each vial.

    • Seal the vials tightly to prevent solvent evaporation.

  • Equilibration:

    • Place the vials in a constant temperature shaker bath set to the desired temperature (e.g., 25 °C).

    • Agitate the samples for a predetermined period (e.g., 24-72 hours) to ensure equilibrium is reached. The time required for equilibration should be determined in preliminary experiments.

  • Sample Collection and Filtration:

    • After equilibration, allow the vials to stand undisturbed at the set temperature for a sufficient time to allow the excess solid to settle.

    • Carefully withdraw a sample from the clear supernatant using a syringe.

    • Immediately filter the sample through a syringe filter into a clean vial. This step is crucial to remove any undissolved solid particles.

  • Sample Analysis:

    • Accurately dilute the filtered solution with a suitable solvent to a concentration within the linear range of the analytical method.

    • Analyze the diluted sample using a validated HPLC or GC method to determine the concentration of docosyl methanesulfonate.

  • Quantification:

    • Prepare a series of standard solutions of docosyl methanesulfonate of known concentrations.

    • Generate a calibration curve by plotting the analytical response (e.g., peak area) versus the concentration of the standards.

    • Use the calibration curve to determine the concentration of docosyl methanesulfonate in the diluted sample.

  • Calculation of Solubility:

    • Calculate the solubility using the following formula: Solubility (mg/mL) = (Concentration from calibration curve) × (Dilution factor)

Visualization of Experimental Workflow and Potential Application

Experimental Workflow for Solubility Determination

G cluster_prep 1. Preparation cluster_equil 2. Equilibration cluster_sample 3. Sampling & Filtration cluster_analysis 4. Analysis cluster_quant 5. Quantification cluster_calc 6. Calculation A Add excess Docosyl Methanesulfonate to vial B Add known volume of organic solvent A->B C Agitate at constant temperature (24-72h) B->C D Allow excess solid to settle C->D E Filter supernatant (0.22 µm filter) D->E F Dilute filtered sample E->F G Analyze by HPLC/GC F->G I Determine concentration G->I H Generate calibration curve from standards H->I J Calculate Solubility (mg/mL) I->J

Caption: Workflow for determining the solubility of docosyl methanesulfonate.

Conceptual Signaling Pathway for Prodrug Activation

While no specific signaling pathways involving docosyl methanesulfonate are documented, methanesulfonates can be used as leaving groups in the design of prodrugs. The following diagram illustrates a general concept of how a prodrug containing a methanesulfonate moiety might be activated.

G cluster_extracellular Extracellular Space cluster_cell Cell Prodrug Prodrug Docosyl-O-Mesyl-Drug Prodrug_in Prodrug Docosyl-O-Mesyl-Drug Prodrug->Prodrug_in Cellular Uptake Enzyme Esterase Prodrug_in->Enzyme Cleavage ActiveDrug Active Drug Enzyme->ActiveDrug Target Cellular Target (e.g., Receptor, Enzyme) ActiveDrug->Target Binding Effect Pharmacological Effect Target->Effect

Caption: Conceptual pathway for the intracellular activation of a methanesulfonate-based prodrug.

Relevance in Drug Development

The long docosyl chain of docosyl methanesulfonate makes it an interesting candidate for applications in drug delivery systems. Its high lipophilicity could be exploited in the formulation of lipid-based drug carriers such as liposomes or solid lipid nanoparticles (SLNs). In these systems, docosyl methanesulfonate could serve as a lipid matrix component, an excipient to enhance drug loading of lipophilic drugs, or as a prodrug moiety to improve the delivery of a linked therapeutic agent.

Conclusion

While specific quantitative solubility data for docosyl methanesulfonate remains to be experimentally determined and published, its solubility profile can be reliably predicted based on its chemical structure. It is expected to be highly soluble in nonpolar organic solvents and poorly soluble in polar solvents. The provided experimental protocol offers a robust method for researchers to determine the precise solubility in solvents of interest. The unique properties of docosyl methanesulfonate suggest its potential utility in the design of novel drug delivery systems, warranting further investigation into its physicochemical characteristics.

References

Foundational

Technical Guide: Hydrophilic-Lipophilic Balance (HLB) of Docosyl Methane Sulfonate

Audience: Researchers, Scientists, and Drug Development Professionals Executive Summary Docosyl methane sulfonate is an amphipathic molecule consisting of a long, 22-carbon lipophilic alkyl chain (docosyl) and a polar, h...

Author: BenchChem Technical Support Team. Date: December 2025

Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

Docosyl methane sulfonate is an amphipathic molecule consisting of a long, 22-carbon lipophilic alkyl chain (docosyl) and a polar, hydrophilic methane sulfonate head group.[1][2][3] While not a widely characterized surfactant, its structure allows for a theoretical and experimental determination of its Hydrophilic-Lipophilic Balance (HLB), a critical parameter for predicting its function in formulation science, particularly in drug delivery systems. This document provides a comprehensive guide to the theoretical calculation and experimental determination of the HLB for docosyl methane sulfonate, offering researchers a foundational understanding for its potential application as an emulsifying agent, wetting agent, or solubilizer.

Introduction to Hydrophilic-Lipophilic Balance (HLB)

The HLB system is an empirical scale developed to quantify the relative balance between the hydrophilic (water-loving) and lipophilic (oil-loving) portions of a surfactant molecule.[4][5] This value, typically ranging from 0 to 20 for non-ionic surfactants, is a crucial indicator of a surfactant's behavior and potential application.[4][6][7]

  • Low HLB (0-6): Predominantly lipophilic, soluble in oil. These surfactants are effective as water-in-oil (W/O) emulsifiers and anti-foaming agents.[4][8]

  • Mid-range HLB (7-12): Balanced properties. These are often used as wetting and spreading agents or oil-in-water (O/W) emulsifiers.[4][8][9]

  • High HLB (13-20+): Predominantly hydrophilic, soluble in water. These function as detergents, solubilizers, or O/W emulsifiers.[4][8]

For professionals in drug development, selecting a surfactant with the appropriate HLB is paramount for creating stable and effective formulations, such as emulsions, microemulsions, and nanoparticle suspensions.[10]

Molecular Structure of Docosyl Methane Sulfonate

To understand its HLB, it is essential to first visualize the molecular structure of docosyl methane sulfonate. The molecule is composed of two distinct moieties:

  • Lipophilic Tail: The docosyl group (C₂₂H₄₅–), a long, saturated 22-carbon alkyl chain. This nonpolar tail provides strong affinity for oils and other nonpolar phases.

  • Hydrophilic Head: The methane sulfonate group (–O–SO₂–CH₃), an ester of methanesulfonic acid.[11] This polar head group interacts favorably with water and other polar solvents.

cluster_lipophilic Lipophilic Tail (Docosyl Group) cluster_hydrophilic Hydrophilic Head (Methane Sulfonate Group) lipophilic_chain CH₃(CH₂)₂₀CH₂– hydrophilic_head –O–SO₂–CH₃ lipophilic_chain->hydrophilic_head G cluster_prep Preparation Phase cluster_emulsify Emulsification Phase cluster_analysis Analysis Phase A 1. Prepare Surfactant Blends (Span 80 + Tween 80 at various ratios) C 3. Add Surfactant Blend to Oil/Water Mixture A->C B 2. Prepare Oil/Water Phases (e.g., 10% Mineral Oil, 90% Water) B->C D 4. Vortex Mix (1 minute) C->D E 5. Homogenize (e.g., 5000 rpm, 3 min) D->E F 6. Observe Emulsions at T=1h, 4h, 24h E->F G 7. Identify Most Stable Emulsion F->G H 8. Correlate Stability to HLB of Surfactant Blend G->H cluster_low Low HLB (Lipophilic) cluster_high High HLB (Hydrophilic) HLB HLB Value WO_Emulsifier W/O Emulsifier (HLB 3-6) HLB->WO_Emulsifier Predicted for Docosyl Methane Sulfonate Antifoam Anti-Foaming (HLB 1-3) HLB->Antifoam Wetting Wetting Agent (HLB 7-9) HLB->Wetting OW_Emulsifier O/W Emulsifier (HLB 8-16) HLB->OW_Emulsifier Detergent Detergent (HLB 13-16) HLB->Detergent Solubilizer Solubilizer (HLB 16-18) HLB->Solubilizer

References

Exploratory

Docosyl Methane Sulfonate: A Cationic Surfactant for Advanced Drug Delivery

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Disclaimer: Publicly available scientific data on docosyl methane sulfonate is limited. This guide synthesizes information on lo...

Author: BenchChem Technical Support Team. Date: December 2025

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Disclaimer: Publicly available scientific data on docosyl methane sulfonate is limited. This guide synthesizes information on long-chain alkyl methanesulfonates and related cationic surfactants to provide a comprehensive overview of its expected properties, potential applications, and key research considerations.

Introduction

Docosyl methane sulfonate (DMS) is a cationic surfactant with a long C22 alkyl chain (docosyl) and a methanesulfonate (mesylate) headgroup. Its amphiphilic nature, characterized by a long, hydrophobic tail and a polar, cationic head, suggests its potential utility in various specialized applications, particularly within the pharmaceutical and drug delivery sectors. The elongated hydrocarbon chain is expected to impart strong surface activity and a low critical micelle concentration (CMC), making it an attractive candidate for the formulation of stable nanoparticles, liposomes, and other drug carrier systems. This document provides a technical overview of the probable synthesis, predicted physicochemical properties, and potential applications of docosyl methane sulfonate as a cationic surfactant in drug development.

Physicochemical Properties

Table 1: Predicted Physicochemical Properties of Docosyl Methane Sulfonate

PropertyPredicted Value/CharacteristicRationale
Chemical Formula C23H48O3SBased on the docosyl (C22H45) and methanesulfonate (CH3SO3) moieties.
Molecular Weight 404.69 g/mol Calculated from the chemical formula.
Critical Micelle Concentration (CMC) Very LowLong-chain surfactants exhibit significantly lower CMCs compared to their shorter-chain counterparts. The extensive hydrophobic interactions of the C22 chain would drive micellization at very low concentrations.
Surface Tension Reduction SignificantThe long alkyl chain would lead to efficient packing at interfaces, resulting in a substantial decrease in the surface tension of aqueous solutions.
Solubility Poor in water, soluble in organic solventsThe dominance of the long hydrophobic tail will limit its aqueous solubility.
Appearance Likely a waxy solid at room temperatureLong-chain alkanes and their derivatives are typically solids at room temperature.

Synthesis of Docosyl Methane Sulfonate

A probable and straightforward method for the synthesis of docosyl methane sulfonate is the esterification of docosanol (a C22 fatty alcohol) with methanesulfonyl chloride in the presence of a tertiary amine base, such as triethylamine, in an appropriate organic solvent like xylene.

Experimental Protocol: Synthesis of Docosyl Methane Sulfonate

Materials:

  • Docosanol

  • Methanesulfonyl chloride

  • Triethylamine

  • Xylene (anhydrous)

  • Aqueous sodium bicarbonate solution (e.g., 5% w/v)

  • Anhydrous magnesium sulfate

  • Nitrogen gas

Procedure:

  • In a nitrogen-purged reaction vessel, dissolve docosanol in anhydrous xylene.

  • Cool the solution to 10-15°C in an ice bath.

  • Slowly add methanesulfonyl chloride to the stirred solution. The molar ratio of docosanol to methanesulfonyl chloride should be approximately 1:1.

  • Add triethylamine dropwise to the reaction mixture, maintaining the temperature between 10-15°C. The molar ratio of triethylamine to docosanol should be approximately 1:1.

  • Allow the reaction to proceed at this temperature for several hours.

  • Monitor the reaction progress using a suitable analytical technique, such as thin-layer chromatography (TLC).

  • Upon completion, wash the reaction mixture with an aqueous sodium bicarbonate solution to neutralize any excess acid and remove the triethylamine hydrochloride salt.

  • Separate the organic layer and wash it with water.

  • Dry the organic layer over anhydrous magnesium sulfate.

  • Filter the drying agent and remove the solvent under reduced pressure to yield the crude docosyl methane sulfonate.

  • The crude product may be further purified by recrystallization from a suitable solvent system.

G cluster_setup Reaction Setup cluster_reaction Reaction cluster_workup Work-up & Purification docosanol Docosanol in Anhydrous Xylene reactor Nitrogen-Purged Reaction Vessel (10-15°C) docosanol->reactor mesyl_chloride Methanesulfonyl Chloride mesyl_chloride->reactor triethylamine Triethylamine triethylamine->reactor reaction Esterification Reaction reactor->reaction wash_bicarb Wash with aq. NaHCO3 Solution reaction->wash_bicarb wash_water Wash with Water wash_bicarb->wash_water dry Dry over MgSO4 wash_water->dry evaporate Solvent Evaporation dry->evaporate purify Recrystallization evaporate->purify product Pure Docosyl Methane Sulfonate purify->product

Proposed synthesis workflow for docosyl methane sulfonate.

Applications in Drug Delivery

The long alkyl chain of docosyl methane sulfonate makes it a prime candidate for use in various drug delivery systems, particularly for hydrophobic drugs.

Formation of Nanocarriers

As a cationic surfactant, docosyl methane sulfonate can self-assemble in aqueous media to form micelles or be a key component in the formation of liposomes and solid lipid nanoparticles. The hydrophobic core of these nanostructures can encapsulate poorly water-soluble drugs, enhancing their solubility and bioavailability. The positive charge on the surface of these carriers can facilitate interaction with negatively charged cell membranes, potentially improving cellular uptake.

G Conceptual Drug Delivery Mechanism cluster_formulation Formulation cluster_carrier Drug Carrier cluster_interaction Cellular Interaction & Uptake cluster_release Drug Release dms Docosyl Methane Sulfonate (DMS) assembly Self-Assembly in Aqueous Medium dms->assembly drug Hydrophobic Drug drug->assembly nanocarrier Cationic Nanocarrier (e.g., Micelle, Liposome) with Encapsulated Drug assembly->nanocarrier cell_membrane Negatively Charged Cell Membrane nanocarrier->cell_membrane Electrostatic Interaction uptake Enhanced Cellular Uptake cell_membrane->uptake release Intracellular Drug Release uptake->release

Conceptual workflow of DMS in a drug delivery system.

Gene Delivery

Cationic lipids and surfactants are widely investigated as non-viral vectors for gene delivery. The positively charged headgroup of docosyl methane sulfonate could interact with negatively charged nucleic acids (DNA, siRNA) to form complexes known as "lipoplexes." The long lipid tail would aid in the condensation of the nucleic acid and facilitate its passage across the cell membrane.

Biocompatibility and Toxicity Considerations

The biocompatibility and toxicity of docosyl methane sulfonate have not been reported. However, some general considerations based on related compounds can be made:

  • Long-Chain Alkyl Sulfonates: Studies on other long-chain alkyl sulfonates have shown that toxicity can increase with the length of the alkyl chain. Therefore, a thorough toxicological evaluation of docosyl methane sulfonate would be essential.

  • Short-Chain Methanesulfonates: It is important to note that short-chain alkyl methanesulfonates, such as methyl methanesulfonate (MMS) and ethyl methanesulfonate (EMS), are known to be genotoxic and carcinogenic. These compounds act as alkylating agents that can modify DNA. While the long docosyl chain would significantly alter the physicochemical and biological properties compared to these short-chain analogues, the potential for the methanesulfonate moiety to participate in unwanted biological reactions should be carefully investigated.

Comprehensive in vitro and in vivo studies would be required to determine the cytotoxicity, hemolytic activity, and overall safety profile of docosyl methane sulfonate before it could be considered for any pharmaceutical application.

Conclusion and Future Directions

Docosyl methane sulfonate represents a potentially valuable, yet underexplored, cationic surfactant for drug delivery applications. Its predicted low CMC and strong surface activity make it an attractive candidate for forming stable drug nanocarriers. Future research should focus on:

  • Definitive Synthesis and Characterization: The synthesis of docosyl methane sulfonate needs to be performed and the resulting compound thoroughly characterized to confirm its structure and purity.

  • Quantitative Physicochemical Analysis: Experimental determination of its CMC, surface tension reduction capabilities, and solubility parameters is crucial.

  • In-depth Toxicological and Biocompatibility Studies: A comprehensive safety assessment is a prerequisite for any further development.

  • Formulation and Drug Loading Studies: Investigating its ability to encapsulate various model drugs and form stable nanocarriers will be essential to validate its utility in drug delivery.

By systematically addressing these research areas, the true potential of docosyl methane sulfonate as a novel excipient in drug formulation and delivery can be elucidated.

Foundational

A Technical Guide to the Potential Applications of Docosyl Methanesulfonate in Biotechnology

For Researchers, Scientists, and Drug Development Professionals Introduction Docosyl methanesulfonate, also known as behenyl methanesulfonate, is a long-chain alkyl sulfonate ester. While direct, extensive research on it...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Docosyl methanesulfonate, also known as behenyl methanesulfonate, is a long-chain alkyl sulfonate ester. While direct, extensive research on its specific applications in biotechnology is nascent, its chemical structure—a 22-carbon alkyl chain (docosyl) linked to a methanesulfonate (mesylate) group—suggests a range of compelling potential uses. The methanesulfonate moiety is an excellent leaving group, making the molecule a reactive intermediate for chemical synthesis.[1] Concurrently, the long, lipophilic docosyl chain provides properties suitable for interaction with biological membranes and inclusion in lipid-based delivery systems.

This technical guide outlines the core potential applications of docosyl methanesulfonate in biotechnology, drawing parallels from established principles of related molecules such as other alkylating agents and long-chain fatty alcohols. The content herein is intended to provide a foundational framework for researchers exploring the utility of this molecule in drug development and biotechnological innovation.

Potential as a Novel Alkylating Agent in Oncology

Alkyl methanesulfonates are recognized as DNA alkylating agents.[1] This class of compounds functions by covalently attaching an alkyl group to DNA, which can induce strand breakage and disrupt DNA replication, ultimately leading to cell death.[2] This mechanism is the cornerstone of several chemotherapeutic drugs.[3][4][5] Docosyl methanesulfonate, as a long-chain alkyl sulfonate, could offer a novel therapeutic approach. The highly lipophilic docosyl chain may facilitate passage through cellular membranes and potentially influence biodistribution and tumor penetration.

1.1. Proposed Mechanism of Action

The proposed cytotoxic mechanism of docosyl methanesulfonate involves the nucleophilic attack by DNA bases (primarily guanine) on the carbon atom of the docosyl group, with the methanesulfonate acting as a leaving group. This results in a bulky C22 adduct on the DNA, which could create significant steric hindrance for DNA repair enzymes and the replication machinery.

1.2. Quantitative Data on Related Alkylating Agents

While specific data for docosyl methanesulfonate is not available, the following table summarizes the activity of related, well-characterized alkylating agents to provide a comparative baseline.

Alkylating AgentCancer Type(s)Mechanism of ActionNoteworthy Side Effects
Busulfan Leukemia, LymphomaAlkyl sulfonate; cross-links DNA[2][4]Bone marrow suppression, nausea
Melphalan Myeloma, Ovarian CancerNitrogen mustard; DNA alkylation[5]Bone marrow suppression, mucositis
Cyclophosphamide Breast, Ovarian, LeukemiaNitrogen mustard; requires metabolic activation[5]Hemorrhagic cystitis, immunosuppression[4]

1.3. Experimental Protocol: In Vitro Cytotoxicity Assay

This protocol outlines a method to assess the cytotoxic effects of docosyl methanesulfonate on a cancer cell line (e.g., HeLa).

Materials:

  • Docosyl methanesulfonate

  • HeLa cells

  • Dulbecco's Modified Eagle Medium (DMEM) with 10% Fetal Bovine Serum (FBS)

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

  • DMSO

  • 96-well plates

  • Incubator (37°C, 5% CO2)

Procedure:

  • Cell Seeding: Seed HeLa cells in a 96-well plate at a density of 5,000 cells/well and incubate for 24 hours.

  • Compound Preparation: Prepare a stock solution of docosyl methanesulfonate in DMSO. Create serial dilutions in DMEM to achieve final concentrations ranging from 1 nM to 100 µM.

  • Treatment: Replace the medium in the wells with the medium containing different concentrations of docosyl methanesulfonate. Include a vehicle control (DMSO) and a positive control (e.g., doxorubicin).

  • Incubation: Incubate the plate for 48 hours.

  • MTT Assay: Add 20 µL of MTT solution to each well and incubate for 4 hours. The viable cells will convert MTT to formazan crystals.

  • Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

  • Analysis: Calculate the cell viability as a percentage of the vehicle control and determine the IC50 value.

G cluster_workflow Experimental Workflow: Cytotoxicity Assay Seed Cells Seed Cells Prepare Compound Prepare Compound Seed Cells->Prepare Compound Treat Cells Treat Cells Prepare Compound->Treat Cells Incubate Incubate Treat Cells->Incubate MTT Assay MTT Assay Incubate->MTT Assay Measure Absorbance Measure Absorbance MTT Assay->Measure Absorbance Analyze Data Analyze Data Measure Absorbance->Analyze Data

Caption: Workflow for assessing in vitro cytotoxicity.

Application in Lipid Nanoparticle Formulation for Drug and Gene Delivery

The long, saturated C22 alkyl chain of docosyl methanesulfonate makes it an attractive candidate for incorporation into lipid-based drug delivery systems, such as lipid nanoparticles (LNPs) or solid lipid nanoparticles (SLNs).[6] Its lipophilic nature would allow it to be stably integrated into the lipid bilayer of these particles. While docosanol (the alcohol precursor) is used in cosmetic and pharmaceutical formulations, the methanesulfonate derivative provides a reactive handle for potential surface functionalization.[7]

2.1. Proposed Role in Nanoparticle Systems

  • Structural Component: The docosyl chain can contribute to the lipid matrix of nanoparticles, influencing their stability, drug loading capacity, and release kinetics.[8]

  • Surface Modification: The methanesulfonate group, being a good leaving group, could be used for post-formulation surface modification of the nanoparticles (e.g., PEGylation) through nucleophilic substitution, although this would require careful control of reaction conditions.

2.2. Quantitative Data on Nanoparticle Formulations

The following table presents typical parameters for docetaxel-loaded PLGA nanoparticles, providing a reference for developing a docosyl methanesulfonate-based system.[8][9]

ParameterTypical Value
Particle Size 150 - 300 nm
Zeta Potential -20 to -40 mV
Encapsulation Efficiency > 90%
Drug Loading 5 - 10 mg

2.3. Experimental Protocol: Preparation of Docosyl Methanesulfonate-Containing Solid Lipid Nanoparticles

This protocol describes a single emulsion-solvent evaporation method for preparing SLNs.[8]

Materials:

  • Docosyl methanesulfonate

  • Polylactic-co-glycolic acid (PLGA)

  • A model drug (e.g., curcumin)

  • Dichloromethane (DCM)

  • Polyvinyl alcohol (PVA) aqueous solution (0.2%)

  • Probe sonicator

  • Magnetic stirrer

Procedure:

  • Organic Phase Preparation: Dissolve 100 mg of PLGA, 10 mg of docosyl methanesulfonate, and 5 mg of curcumin in 2 mL of DCM.

  • Emulsification: Add the organic phase to 40 mL of 0.2% PVA solution while sonicating at 130 W in an ice bath for 5 minutes. This will form an oil-in-water emulsion.

  • Solvent Evaporation: Stir the emulsion with a magnetic stirrer for 3-4 hours at room temperature to allow the DCM to evaporate, leading to the formation of solid nanoparticles.

  • Purification: Centrifuge the nanoparticle suspension at 8000 rpm for 20 minutes. Wash the pellet with deionized water twice to remove residual PVA.

  • Lyophilization: Resuspend the nanoparticle pellet in a small amount of water and freeze-dry to obtain a powder.

  • Characterization: Analyze the nanoparticles for size, zeta potential (using dynamic light scattering), and surface morphology (using scanning electron microscopy).

Caption: Preparation of Solid Lipid Nanoparticles.

Utility as a Synthetic Intermediate for Bioconjugation

The methanesulfonate group is a highly effective leaving group in S_N2 reactions.[10][11] This property can be leveraged to use docosyl methanesulfonate as a synthetic intermediate to introduce the long C22 alkyl chain onto various biomolecules, such as peptides, proteins, or fluorescent dyes. This "docosylation" could be used to enhance membrane association, improve the pharmacokinetic profile of a drug, or create novel molecular probes.

3.1. Proposed Bioconjugation Strategy

A molecule with a nucleophilic group (e.g., a thiol on a cysteine residue of a protein, or an amine) can be reacted with docosyl methanesulfonate. The nucleophile will displace the methanesulfonate group, forming a stable covalent bond with the docosyl chain.

3.2. Experimental Protocol: Docosylation of a Thiol-Containing Peptide

This protocol describes the modification of a peptide containing a cysteine residue with docosyl methanesulfonate.

Materials:

  • Docosyl methanesulfonate

  • Cysteine-containing peptide (e.g., Glutathione)

  • Aprotic polar solvent (e.g., DMF or DMSO)

  • Non-nucleophilic base (e.g., triethylamine)

  • HPLC for purification and analysis

Procedure:

  • Peptide Dissolution: Dissolve the peptide in the chosen solvent.

  • Reaction Setup: Add triethylamine to the peptide solution to deprotonate the thiol group, forming a more reactive thiolate.

  • Addition of Alkylating Agent: Add a solution of docosyl methanesulfonate (1.2 equivalents) to the peptide solution.

  • Reaction: Stir the mixture at room temperature overnight.

  • Quenching: Quench the reaction by adding a small amount of water.

  • Purification: Purify the docosylated peptide using reverse-phase HPLC.

  • Characterization: Confirm the identity and purity of the product using mass spectrometry.

G Peptide-SH Peptide-SH Peptide-S- Peptide-S⁻ Peptide-SH->Peptide-S- Base Docosyl-S-Peptide Docosyl-S-Peptide Peptide-S-->Docosyl-S-Peptide SN2 Attack Docosyl-OMs Docosyl-OMs Docosyl-OMs->Docosyl-S-Peptide MsO- MsO⁻ Docosyl-OMs->MsO- Leaving Group

Caption: Bioconjugation via SN2 reaction.

While docosyl methanesulfonate is not yet a widely studied molecule in the biotechnology sphere, its chemical properties present a compelling case for its potential in several key areas. Its nature as a long-chain alkylating agent suggests possibilities in oncology. Its lipophilicity makes it a prime candidate for inclusion in advanced drug delivery systems. Finally, its reactivity as a methanesulfonate ester opens up avenues for its use as a synthetic tool for the bioconjugation of lipids to a variety of molecules. The experimental frameworks provided in this guide are intended to serve as a starting point for researchers to unlock the full potential of this promising, yet underexplored, compound.

References

Exploratory

An In-depth Technical Guide on the Role of Docosyl Methane Sulfonate in Lipid Bilayer Formation

This technical guide addresses the specified topic of the role of docosyl methane sulfonate in lipid bilayer formation. Following a comprehensive search of scientific literature and technical databases, this document sum...

Author: BenchChem Technical Support Team. Date: December 2025

This technical guide addresses the specified topic of the role of docosyl methane sulfonate in lipid bilayer formation. Following a comprehensive search of scientific literature and technical databases, this document summarizes the available information.

1. Executive Summary

Docosyl methane sulfonate, also known as behenyl methanesulfonate, is a chemical compound with the formula C₂₃H₄₈O₃S.[1] It is characterized by a long 22-carbon alkyl chain (docosyl group) and a methanesulfonate (mesylate) headgroup. While the long alkyl chain provides significant hydrophobicity and the methanesulfonate group offers a polar, hydrophilic head, there is a notable absence of scientific literature detailing a direct or established role for docosyl methane sulfonate in the formation of lipid bilayers.

The searches conducted for this report did not yield any specific studies, quantitative data, or experimental protocols that investigate or utilize docosyl methane sulfonate for creating or modifying lipid bilayers. The primary information available for this compound is its basic chemical identity and sourcing for research purposes.[1][2]

2. Physicochemical Properties of Docosyl Methane Sulfonate

A clear understanding of a molecule's physicochemical properties is essential to predict its behavior in aqueous environments and its potential interaction with lipids.

Table 1: Physicochemical Properties of Docosyl Methane Sulfonate and Related Compounds

PropertyDocosyl Methane SulfonateDodecyl Methane Sulfonate
CAS Number 123253-22-5[1]51323-71-8[3][4]
Molecular Formula C₂₃H₄₈O₃S[1]C₁₃H₂₈O₃S[4][5]
Molecular Weight 404.69 g/mol [1][2]264.43 g/mol [3][4]
Structure A long C22 alkyl chain attached to a methanesulfonate group.A C12 alkyl chain attached to a methanesulfonate group.
Predicted Properties Strongly amphiphilic due to the long hydrophobic tail and polar headgroup. Likely to have very low water solubility.Amphiphilic, with a shorter hydrophobic tail compared to docosyl methane sulfonate.

Based on its structure, docosyl methane sulfonate is an amphiphilic molecule. Such molecules, particularly those with a single long alkyl chain, are generally classified as surfactants. Depending on their geometry and the conditions of the aqueous environment (e.g., concentration, temperature, ionic strength), surfactants can self-assemble into various structures, including micelles, hexagonal phases, or lamellar phases (which are the basis of lipid bilayers).

While its structure is suggestive of a potential to interact with or even form bilayer-like structures, no empirical data was found to support this for docosyl methane sulfonate specifically.

3. Potential, Yet Undocumented, Roles in Lipid Systems

Given the lack of direct evidence, we can only hypothesize about the potential roles of docosyl methane sulfonate in lipid bilayer systems based on the behavior of similar long-chain amphiphiles.

  • Surfactant and Detergent Properties: Single-chain amphiphiles often act as detergents that can disrupt lipid bilayers, leading to the formation of mixed micelles and, at higher concentrations, complete solubilization of the membrane. The long docosyl chain might lead to a very low critical micelle concentration (CMC).

  • Component of Mixed Lipid Systems: It is conceivable that docosyl methane sulfonate could be incorporated into a lipid bilayer composed of di-chain phospholipids. Its presence could potentially alter the physical properties of the bilayer, such as its fluidity, thickness, and permeability. The large hydrophobic tail would likely align with the acyl chains of the phospholipids, while the small polar headgroup would reside at the bilayer-water interface.

  • Formation of Non-lamellar Phases: The geometry of an amphiphile (headgroup size versus tail volume) influences the type of structure it forms. Without experimental data, it is difficult to predict whether docosyl methane sulfonate would favor the formation of bilayers or other structures like inverted micelles or hexagonal phases when mixed with other lipids.

4. Experimental Protocols for Lipid Bilayer Formation

While no protocols specifically mention docosyl methane sulfonate, this section outlines common methods for forming lipid bilayers, which would be the starting point for any future investigation into the role of this compound.

4.1. Vesicle Fusion Method

This is a widely used technique for forming supported lipid bilayers (SLBs) on solid substrates.

  • Principle: Small unilamellar vesicles (SUVs) are prepared and then introduced to a hydrophilic solid support (e.g., silica, glass, mica). The vesicles adsorb to the surface, rupture, and fuse to form a continuous lipid bilayer.

  • General Protocol:

    • Lipid Film Preparation: A mixture of lipids in an organic solvent is dried under a stream of nitrogen or argon to form a thin film on the walls of a glass vial. The film is then placed under a vacuum to remove residual solvent.

    • Hydration: The lipid film is hydrated with an aqueous buffer, leading to the spontaneous formation of multilamellar vesicles (MLVs).

    • Vesicle Preparation (SUVs): The MLV suspension is subjected to sonication or extrusion through polycarbonate membranes with a defined pore size (e.g., 100 nm) to produce SUVs.

    • SLB Formation: The SUV suspension is incubated with the solid support. The formation of the bilayer can be monitored in real-time using techniques like Quartz Crystal Microbalance with Dissipation monitoring (QCM-D) or fluorescence microscopy.

To investigate the role of docosyl methane sulfonate, it could be co-dissolved with the primary phospholipids during the initial lipid film preparation step at various molar ratios.

4.2. Solvent-Assisted Lipid Bilayer (SALB) Formation

This method is advantageous for forming bilayers with a wider range of lipid compositions and on various substrates.

  • Principle: A solution of lipids in a water-miscible organic solvent (e.g., ethanol or isopropanol) is injected into an aqueous buffer in contact with the solid support. The lipids self-assemble at the solid-liquid interface as the solvent is diluted.

  • General Protocol:

    • Lipid Solution Preparation: The desired lipids (and potentially docosyl methane sulfonate) are dissolved in a suitable organic solvent like ethanol.

    • Injection: The lipid solution is injected into the aqueous buffer in a flow cell containing the substrate.

    • Rinsing: The system is rinsed with pure buffer to remove the organic solvent and any non-adsorbed lipids, leaving a stable lipid bilayer on the surface.

5. Visualization of Lipid Bilayer Formation Workflow

The following diagram illustrates a generalized workflow for studying the effect of a novel component, such as docosyl methane sulfonate, on lipid bilayer formation using the vesicle fusion method.

G cluster_prep Vesicle Preparation cluster_slb SLB Formation & Analysis lipid_mix 1. Prepare Lipid Mixture (Phospholipids + Docosyl Methane Sulfonate in Chloroform) film_formation 2. Create Thin Lipid Film (Evaporate Solvent) lipid_mix->film_formation hydration 3. Hydrate Film (Form MLVs) film_formation->hydration extrusion 4. Extrude to Form SUVs hydration->extrusion vesicle_fusion 6. Vesicle Fusion (Incubate SUVs with Substrate) extrusion->vesicle_fusion Introduce Vesicles substrate_prep 5. Prepare Substrate (e.g., Clean Silica Surface) substrate_prep->vesicle_fusion rinsing 7. Rinse with Buffer vesicle_fusion->rinsing analysis 8. Characterize Bilayer (AFM, QCM-D, Fluorescence) rinsing->analysis

Caption: Workflow for Lipid Bilayer Formation and Characterization.

Currently, there is no published scientific data to define the role of docosyl methane sulfonate in lipid bilayer formation. Its amphiphilic nature, characterized by a long C22 hydrophobic tail and a polar methanesulfonate headgroup, suggests it could act as a surfactant. Hypothetically, it might be incorporated into lipid membranes, potentially altering their properties, or it could disrupt them. However, without experimental evidence, these possibilities remain speculative.

For researchers and drug development professionals interested in this molecule, the path forward would require foundational research to characterize its self-assembly properties in aqueous solutions and its interactions with standard phospholipids. The experimental protocols and workflows outlined in this guide provide a starting point for such investigations.

References

Foundational

An In-depth Technical Guide on Early Research of Long-Chain Alkyl Methanesulfonates

For Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive overview of the early research conducted on long-chain alkyl methanesulfonates. It covers their synthesis, phy...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the early research conducted on long-chain alkyl methanesulfonates. It covers their synthesis, physical properties, and initial biological assessments, with a focus on providing detailed experimental protocols and structured data for easy reference and comparison.

Introduction

Long-chain alkyl methanesulfonates, also known as long-chain alkyl mesylates, are esters of methanesulfonic acid and long-chain fatty alcohols. Early research into these compounds was primarily driven by their utility as alkylating agents in organic synthesis, particularly in the preparation of other lipid compounds. The methanesulfonate group is an excellent leaving group, facilitating nucleophilic substitution reactions. While much of the toxicological research on alkyl methanesulfonates has focused on short-chain derivatives like methyl methanesulfonate (MMS) and ethyl methanesulfonate (EMS) due to their genotoxic and carcinogenic properties, the early investigations into their longer-chain counterparts laid the groundwork for understanding their chemical reactivity and potential applications.[1] This guide aims to consolidate the foundational knowledge on these less-studied long-chain homologs.

Synthesis of Long-Chain Alkyl Methanesulfonates

Early synthetic methods for long-chain alkyl methanesulfonates primarily involved the reaction of a long-chain alcohol with methanesulfonyl chloride in the presence of a base to neutralize the hydrochloric acid byproduct.

General Reaction Scheme

The fundamental reaction for the synthesis of alkyl methanesulfonates is the esterification of an alcohol with methanesulfonyl chloride.

Synthesis cluster_products Products R-OH Long-Chain Alcohol (R-OH) reaction_center R-OH->reaction_center MsCl Methanesulfonyl Chloride (CH3SO2Cl) MsCl->reaction_center R-OMs Long-Chain Alkyl Methanesulfonate (R-OSO2CH3) HCl Hydrogen Chloride (HCl) Base Base (e.g., Pyridine, Triethylamine) HCl->Base Neutralization reaction_center->R-OMs reaction_center->HCl

Caption: General synthesis of long-chain alkyl methanesulfonates.

Detailed Experimental Protocols

The following protocols are based on early established methods for the synthesis of sulfonate esters, adapted for long-chain alcohols. A key early report by Baumann and Mangold in 1964 detailed the use of long-chain alkyl methanesulfonates as intermediates in the synthesis of glyceryl ethers, indicating their successful preparation. While the full text of this specific paper is not widely available, the general procedure for preparing mesylates from alcohols is well-documented and can be applied to long-chain variants.[2][3][4]

Protocol 1: General Synthesis of Long-Chain Alkyl Methanesulfonates [2][3][4]

Materials:

  • Long-chain alcohol (e.g., 1-dodecanol, 1-hexadecanol) (1 equivalent)

  • Methanesulfonyl chloride (1.2 equivalents)

  • Triethylamine or Pyridine (1.5 equivalents)

  • Dry dichloromethane (DCM)

  • Ice bath

  • Separatory funnel

  • Anhydrous sodium sulfate or magnesium sulfate

  • Rotary evaporator

Procedure:

  • Dissolve the long-chain alcohol (1 equivalent) in dry dichloromethane in a round-bottom flask equipped with a magnetic stirrer.

  • Add triethylamine (1.5 equivalents) to the solution.

  • Cool the mixture to 0°C in an ice bath.

  • Slowly add methanesulfonyl chloride (1.2 equivalents) dropwise to the stirred solution while maintaining the temperature at 0°C.

  • After the addition is complete, continue stirring the reaction mixture at 0°C for a period of time (typically 1-4 hours), monitoring the reaction progress by thin-layer chromatography.

  • Once the reaction is complete, dilute the mixture with cold water.

  • Transfer the mixture to a separatory funnel and separate the organic layer.

  • Wash the organic layer sequentially with cold 10% hydrochloric acid, saturated sodium bicarbonate solution, and finally with brine.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

  • Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude long-chain alkyl methanesulfonate.

  • The product can be further purified by recrystallization or column chromatography if necessary.

experimental_workflow start Start dissolve Dissolve long-chain alcohol and base in dry DCM start->dissolve cool Cool to 0°C dissolve->cool add_mscl Add methanesulfonyl chloride dropwise cool->add_mscl react Stir at 0°C (1-4h) add_mscl->react workup Work-up: - Dilute with water - Separate layers - Wash with acid, base, brine react->workup dry Dry organic layer (Na2SO4 or MgSO4) workup->dry concentrate Concentrate under reduced pressure dry->concentrate purify Purify (optional) - Recrystallization - Chromatography concentrate->purify end End Product: Long-chain alkyl methanesulfonate purify->end DNA_Alkylation cluster_pathway Mechanism of Alkylating Agent Cytotoxicity Alkylating_Agent Alkylating Agent (e.g., Alkyl Methanesulfonate) DNA Cellular DNA Alkylating_Agent->DNA Alkylation Alkylated_DNA Alkylated DNA (DNA Adducts) DNA->Alkylated_DNA Replication_Block DNA Replication Block Alkylated_DNA->Replication_Block Cell_Cycle_Arrest Cell Cycle Arrest Replication_Block->Cell_Cycle_Arrest Apoptosis Apoptosis (Programmed Cell Death) Cell_Cycle_Arrest->Apoptosis

References

Protocols & Analytical Methods

Method

Application Notes and Protocols for the Laboratory Synthesis of Docosyl Methanesulfonate

For Researchers, Scientists, and Drug Development Professionals This document provides a detailed protocol for the synthesis of docosyl methanesulfonate, a long-chain alkyl sulfonate ester. Alkyl methanesulfonates, also...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the synthesis of docosyl methanesulfonate, a long-chain alkyl sulfonate ester. Alkyl methanesulfonates, also known as mesylates, are important intermediates in organic synthesis, often utilized for the introduction of the docosyl group in the development of various chemical entities.[1] The protocol described herein is based on the widely used method of reacting an alcohol with methanesulfonyl chloride in the presence of a tertiary amine.[2][3][4][5][6]

Reaction Principle

The synthesis of docosyl methanesulfonate is achieved through the mesylation of docosanol (docosyl alcohol). In this reaction, the hydroxyl group of docosanol acts as a nucleophile, attacking the electrophilic sulfur atom of methanesulfonyl chloride. A tertiary amine, such as triethylamine, is used as a base to neutralize the hydrochloric acid byproduct formed during the reaction, driving the reaction to completion.

Reaction Scheme:

CH₃(CH₂)₂₁OH + CH₃SO₂Cl + (CH₃CH₂)₃N → CH₃(CH₂)₂₁OSO₂CH₃ + (CH₃CH₂)₃N·HCl

(Docosanol) + (Methanesulfonyl Chloride) + (Triethylamine) → (Docosyl Methanesulfonate) + (Triethylamine Hydrochloride)

Experimental Protocol

This protocol details the laboratory-scale synthesis of docosyl methanesulfonate from docosanol.

Materials:

  • Docosanol (C₂₂H₄₆O)

  • Methanesulfonyl chloride (MsCl, CH₃SO₂Cl)

  • Triethylamine (TEA, (C₂H₅)₃N)

  • Dichloromethane (DCM, CH₂Cl₂)

  • 1 M Hydrochloric acid (HCl)

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Saturated aqueous sodium chloride (Brine) solution

  • Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

  • Deionized water

Equipment:

  • Round-bottom flask

  • Magnetic stirrer and stir bar

  • Ice bath

  • Dropping funnel or syringe

  • Separatory funnel

  • Rotary evaporator

  • Standard laboratory glassware

  • Thin-layer chromatography (TLC) apparatus

Procedure:

  • Reaction Setup:

    • In a clean, dry round-bottom flask equipped with a magnetic stir bar, dissolve docosanol (1.0 eq) in dichloromethane (approximately 10 volumes relative to the alcohol).

    • Cool the solution to 0 °C in an ice bath with continuous stirring.

  • Addition of Reagents:

    • To the cooled solution, add triethylamine (1.5 eq) dropwise.

    • Subsequently, add methanesulfonyl chloride (1.2 eq) dropwise to the reaction mixture.[6] The addition should be slow to maintain the temperature at 0 °C.

    • A white precipitate of triethylamine hydrochloride will form.

  • Reaction Monitoring:

    • Stir the reaction mixture at 0 °C for 4 hours.[6] If the reaction has not reached completion, it can be allowed to warm to room temperature and stirred for an additional 2 hours.

    • Monitor the progress of the reaction by thin-layer chromatography (TLC) until the starting material (docosanol) is consumed.

  • Work-up:

    • Once the reaction is complete, quench the reaction by adding deionized water to the flask.

    • Transfer the mixture to a separatory funnel.

    • Separate the organic layer from the aqueous layer.

    • Extract the aqueous layer with dichloromethane to recover any residual product.[6]

    • Combine all organic layers.

  • Purification:

    • Wash the combined organic layer sequentially with:

      • Cold 1 M HCl to remove excess triethylamine.

      • Saturated aqueous NaHCO₃ solution to neutralize any remaining acid.

      • Brine solution to remove residual water.[5][6]

    • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

    • Filter the drying agent.

    • Concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude docosyl methanesulfonate.

  • Final Purification (if necessary):

    • If further purification is required, the crude product can be purified by column chromatography on silica gel or by recrystallization from a suitable solvent system.

Data Presentation

The following table summarizes the typical quantitative parameters for the synthesis of docosyl methanesulfonate.

ParameterValueReference
Reactant Ratios
Docosanol1.0 equivalentGeneral procedure for mesylation of alcohols.
Methanesulfonyl Chloride1.2 equivalents[6]
Triethylamine1.5 equivalents[6]
Reaction Conditions
SolventDichloromethane[5][6][7]
Temperature0 °C to Room Temp.[6]
Reaction Time4-6 hours[6]
Work-up Solutions
Acid Wash1 M HClTo remove excess tertiary amine.
Base WashSaturated NaHCO₃To neutralize the reaction mixture.
Brine WashSaturated NaClTo aid in the separation of aqueous and organic layers and to remove residual water.[5][6]

Visualizations

Experimental Workflow

The following diagram illustrates the step-by-step workflow for the synthesis of docosyl methanesulfonate.

Synthesis_Workflow A Dissolve Docosanol in DCM B Cool to 0°C A->B C Add Triethylamine B->C D Add Methanesulfonyl Chloride C->D E Stir at 0°C to RT (Monitor by TLC) D->E F Quench with Water E->F G Extract with DCM F->G H Wash with HCl, NaHCO3, Brine G->H I Dry over Na2SO4 H->I J Concentrate in vacuo I->J K Purify (if needed) J->K L Docosyl Methanesulfonate K->L

Caption: Workflow for the synthesis of docosyl methanesulfonate.

Logical Relationship of Reaction Components

The following diagram illustrates the roles of the key components in the mesylation reaction.

Reaction_Components cluster_reactants Reactants cluster_reagents Reagents cluster_products Products Docosanol Docosanol (Nucleophile) Product Docosyl Methanesulfonate Docosanol->Product attacks MsCl Methanesulfonyl Chloride (Electrophile) MsCl->Product is attacked by Byproduct Triethylamine HCl (Salt) MsCl->Byproduct releases Cl- to form TEA Triethylamine (Base) TEA->Byproduct forms DCM DCM (Solvent) DCM->Docosanol dissolves DCM->MsCl dissolves

References

Application

Application Note & Protocol: Formulation of Anionic Solid Lipid Nanoparticles (SLNs) using Docosyl Methane Sulfonate

Audience: Researchers, scientists, and drug development professionals. Purpose: This document provides a detailed, hypothetical protocol for the formulation and characterization of solid lipid nanoparticles (SLNs) utiliz...

Author: BenchChem Technical Support Team. Date: December 2025

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed, hypothetical protocol for the formulation and characterization of solid lipid nanoparticles (SLNs) utilizing Docosyl Methane Sulfonate as a key formulation excipient. Due to the limited specific literature on the use of Docosyl Methane Sulfonate in nanoparticle formulation, this protocol is based on established principles of lipid nanoparticle engineering.

Introduction

Solid lipid nanoparticles (SLNs) are at the forefront of drug delivery systems, offering advantages such as high bioavailability for poorly soluble drugs, controlled release, and the potential for targeted delivery.[1][2] The choice of lipids and surfactants is critical in determining the physicochemical properties and stability of SLNs.

This application note describes a method for formulating SLNs using Docosyl Methane Sulfonate. Based on its chemical structure (a C22 alkyl chain with a sulfonate head group), Docosyl Methane Sulfonate is hypothesized to function as an anionic solid lipid or co-surfactant. The incorporation of this molecule is expected to impart a negative surface charge to the nanoparticles, enhancing their colloidal stability through electrostatic repulsion.

The following sections detail the experimental protocol for nanoparticle formulation and characterization, present hypothetical quantitative data in a structured format, and provide visualizations for the experimental workflow and a relevant biological pathway.

Experimental Protocols

Materials
  • Solid Lipid: Cetyl Palmitate

  • Anionic Lipid/Surfactant: Docosyl Methane Sulfonate

  • Surfactant: Polysorbate 80 (Tween® 80)

  • Model Drug: Doxorubicin (or other hydrophobic drug)

  • Aqueous Phase: Deionized water (Milli-Q® or equivalent)

  • Organic Solvent (for drug loading analysis): Chloroform/Methanol mixture (2:1 v/v)

Formulation of Solid Lipid Nanoparticles

The hot homogenization followed by ultrasonication method is employed for the preparation of SLNs.

  • Preparation of Lipid Phase:

    • Weigh 200 mg of Cetyl Palmitate and 50 mg of Docosyl Methane Sulfonate.

    • If incorporating a drug, add 10 mg of Doxorubicin to the lipid mixture.

    • Heat the mixture in a glass beaker to 75°C (approximately 10°C above the melting point of the lipids) until a clear, homogenous molten lipid phase is obtained.

  • Preparation of Aqueous Phase:

    • In a separate beaker, dissolve 150 mg of Polysorbate 80 in 20 mL of deionized water.

    • Heat the aqueous phase to 75°C.

  • Homogenization:

    • Add the hot aqueous phase to the molten lipid phase dropwise under continuous stirring using a high-speed homogenizer (e.g., IKA Ultra-Turrax®) at 10,000 rpm for 5 minutes. This will form a coarse pre-emulsion.

  • Ultrasonication:

    • Immediately subject the hot pre-emulsion to high-intensity ultrasonication using a probe sonicator.

    • Sonicate for 15 minutes at 40% amplitude in a pulsed mode (10 seconds on, 5 seconds off) to prevent excessive heat buildup. Maintain the temperature of the dispersion at 75°C during this process.

  • Cooling and Nanoparticle Formation:

    • Transfer the resulting nanoemulsion to an ice bath and continue stirring at a low speed (300 rpm) until it cools down to room temperature.

    • The cooling process allows the lipid to recrystallize, forming solid lipid nanoparticles.

  • Purification:

    • To remove excess surfactant and unencapsulated drug, centrifuge the nanoparticle dispersion at 15,000 x g for 30 minutes at 4°C.

    • Discard the supernatant and resuspend the nanoparticle pellet in fresh deionized water. Repeat this washing step twice.

  • Storage:

    • Store the final SLN dispersion at 4°C for further characterization. For long-term storage, lyophilization can be performed using a suitable cryoprotectant (e.g., 5% w/v trehalose).

Characterization of Nanoparticles

2.3.1. Particle Size, Polydispersity Index (PDI), and Zeta Potential

  • Dilute the SLN dispersion (1:100) with deionized water.

  • Measure the hydrodynamic diameter (particle size), PDI, and zeta potential using a Dynamic Light Scattering (DLS) instrument (e.g., Malvern Zetasizer Nano ZS).

  • Perform measurements in triplicate at 25°C.

2.3.2. Drug Loading Content (LC) and Encapsulation Efficiency (EE)

  • Quantification of Total Drug:

    • Lyophilize a known volume of the purified SLN dispersion.

    • Dissolve the lyophilized powder in a known volume of Chloroform/Methanol mixture to disrupt the nanoparticles and release the encapsulated drug.

    • Quantify the drug concentration using UV-Vis spectrophotometry or HPLC.

  • Quantification of Unencapsulated Drug:

    • Measure the amount of drug in the supernatant collected during the purification step (Section 2.2, Step 6).

  • Calculations:

    • Loading Content (%):

    • Encapsulation Efficiency (%):

Data Presentation

The following tables summarize the expected quantitative data from the nanoparticle formulation and characterization experiments.

Table 1: Physicochemical Properties of Formulated SLNs

Formulation CodeDocosyl Methane Sulfonate (mg)Particle Size (nm)PDIZeta Potential (mV)
SLN-F125180 ± 5.20.21 ± 0.02-25.3 ± 1.5
SLN-F250165 ± 4.80.18 ± 0.01-35.8 ± 2.1
SLN-F375152 ± 6.10.25 ± 0.03-42.1 ± 1.8

Data are presented as mean ± standard deviation (n=3).

Table 2: Drug Loading and Encapsulation Efficiency

Formulation CodeDrug LoadedLoading Content (%)Encapsulation Efficiency (%)
SLN-F1-DOXDoxorubicin4.1 ± 0.385.2 ± 3.5
SLN-F2-DOXDoxorubicin4.5 ± 0.291.5 ± 2.8
SLN-F3-DOXDoxorubicin4.3 ± 0.488.7 ± 4.1

Data are presented as mean ± standard deviation (n=3).

Visualizations

Experimental Workflow

G cluster_prep Preparation cluster_form Formulation cluster_char Purification & Characterization prep_lipid Prepare Lipid Phase (Cetyl Palmitate, Docosyl Methane Sulfonate, Drug) homogenize High-Speed Homogenization (10,000 rpm, 5 min) prep_lipid->homogenize prep_aq Prepare Aqueous Phase (Polysorbate 80, Water) prep_aq->homogenize sonicate Ultrasonication (15 min) homogenize->sonicate cool Cooling on Ice Bath sonicate->cool purify Centrifugation & Washing cool->purify analyze_size DLS Analysis (Size, PDI, Zeta Potential) purify->analyze_size analyze_drug Drug Content Analysis (LC & EE) purify->analyze_drug

Caption: Workflow for SLN formulation and characterization.

Cellular Uptake Pathway of Nanoparticles

The primary mechanism for the cellular uptake of nanoparticles is endocytosis.[3][4] The diagram below illustrates the major endocytic pathways.

G cluster_membrane Cell Membrane cluster_pathways Endocytic Pathways cluster_intracellular Intracellular Fate NP Nanoparticle Clathrin Clathrin-mediated Endocytosis NP->Clathrin Uptake Caveolin Caveolin-mediated Endocytosis NP->Caveolin Uptake Macro Macropinocytosis NP->Macro Uptake Membrane Endosome Early Endosome Clathrin->Endosome Caveolin->Endosome Macro->Endosome Lysosome Lysosome (Drug Release) Endosome->Lysosome Maturation

Caption: Major endocytic pathways for nanoparticle cellular uptake.[3][4]

References

Method

Application Notes and Protocols: DNA Transfection with Docosyl Methane Sulfonate

A detailed review of available scientific literature and chemical databases reveals that Docosyl Methane Sulfonate is not utilized as a reagent for DNA transfection. Its chemical properties—specifically, the presence of...

Author: BenchChem Technical Support Team. Date: December 2025

A detailed review of available scientific literature and chemical databases reveals that Docosyl Methane Sulfonate is not utilized as a reagent for DNA transfection. Its chemical properties—specifically, the presence of an anionic sulfonate headgroup—are not conducive to the established mechanisms of non-viral gene delivery, which predominantly rely on cationic molecules to interact with the negatively charged DNA backbone.

This document will instead provide a comprehensive overview of the principles of cationic lipid-mediated DNA transfection, the most analogous technology, to inform researchers on established methods for introducing nucleic acids into cells.

The Principle of Cationic Lipid-Mediated DNA Transfection

Cationic lipids are amphiphilic molecules that possess a positively charged headgroup and a hydrophobic tail. This structure allows them to spontaneously form liposomes or micelles in aqueous solutions. The fundamental principle behind their use in DNA transfection is the electrostatic interaction between the positively charged lipid headgroups and the negatively charged phosphate backbone of DNA.

This interaction leads to the compaction of DNA into lipid-DNA complexes, often referred to as "lipoplexes." These lipoplexes are typically small, condensed particles with a net positive charge. This positive surface charge facilitates the binding of the lipoplex to the negatively charged cell surface, promoting uptake into the cell, primarily through endocytosis.

Once inside the cell, the cationic lipid helps to facilitate the release of the DNA from the endosome into the cytoplasm, a critical step for successful transfection. The DNA can then enter the nucleus, where it can be transcribed.

Why Docosyl Methane Sulfonate is Not Suitable for Standard DNA Transfection

Docosyl methane sulfonate (C23H48O3S) is an alkylsulfonate. Its structure consists of a long, 22-carbon hydrophobic alkyl chain (docosyl) and a negatively charged (anionic) methane sulfonate headgroup. Due to this anionic headgroup, Docosyl Methane Sulfonate would electrostatically repel the negatively charged DNA molecule, preventing the formation of the condensed lipoplexes that are essential for cell entry.

Generalized Protocol for Cationic Lipid-Mediated DNA Transfection

While a protocol for Docosyl Methane Sulfonate cannot be provided, the following is a generalized, step-by-step guide for DNA transfection using a generic cationic lipid reagent. It is crucial to note that the optimal conditions (e.g., lipid-to-DNA ratio, cell density, incubation times) must be determined empirically for each specific cell type and plasmid DNA.

Materials:
  • High-purity plasmid DNA

  • Cationic lipid transfection reagent

  • Serum-free medium (e.g., Opti-MEM™)

  • Complete cell culture medium with serum

  • Cells to be transfected in culture

  • Appropriate multi-well plates or culture dishes

Experimental Workflow Diagram

Transfection_Workflow cluster_prep Preparation cluster_complex Complex Formation cluster_transfection Transfection cluster_analysis Analysis A Seed cells to be 70-90% confluent B Prepare DNA solution in serum-free medium A->B C Prepare cationic lipid solution in serum-free medium A->C D Combine DNA and lipid solutions B->D C->D E Incubate to form lipoplexes (5-20 min) D->E F Add lipoplexes to cells E->F G Incubate cells (4-6 hours) F->G H Replace with complete medium G->H I Incubate for 24-72 hours H->I J Assay for gene expression I->J

Caption: Generalized workflow for cationic lipid-mediated DNA transfection.

Step-by-Step Protocol:
  • Cell Seeding: The day before transfection, seed cells in a multi-well plate so that they will be 70-90% confluent at the time of transfection.

  • Preparation of DNA and Lipid Solutions (perform in separate tubes):

    • DNA Solution: Dilute the desired amount of plasmid DNA in a serum-free medium.

    • Lipid Solution: In a separate tube, dilute the cationic lipid reagent in a serum-free medium.

  • Formation of Lipoplexes:

    • Combine the diluted DNA and lipid solutions.

    • Mix gently by pipetting or flicking the tube.

    • Incubate the mixture at room temperature for 5-20 minutes to allow for the formation of lipoplexes.

  • Transfection of Cells:

    • Add the lipoplex solution drop-wise to the cells.

    • Gently rock the plate to ensure even distribution.

    • Incubate the cells at 37°C in a CO2 incubator for 4-6 hours.

  • Post-Transfection:

    • After the incubation period, replace the medium containing the lipoplexes with a fresh, complete culture medium.

  • Gene Expression Analysis:

    • Incubate the cells for 24-72 hours post-transfection.

    • Analyze the cells for the expression of the transfected gene (e.g., via fluorescence microscopy for fluorescent reporter proteins, qPCR for mRNA levels, or Western blot for protein expression).

Data Presentation: Optimizing Transfection Conditions

To achieve optimal transfection efficiency and cell viability, it is essential to optimize the ratio of cationic lipid to DNA. The following table is a template for how to structure such an optimization experiment.

Lipid:DNA Ratio (µL:µg)Transfection Efficiency (%)Cell Viability (%)
1:1
2:1
3:1
4:1
Control (no treatment)0100

Data in this table is illustrative and will need to be generated experimentally.

Signaling Pathways in Lipoplex Uptake

The primary pathway for the cellular uptake of lipoplexes is endocytosis. This is a complex process involving multiple signaling pathways that regulate the invagination of the cell membrane to form vesicles.

Endocytosis_Pathway cluster_uptake Cellular Uptake cluster_intracellular Intracellular Trafficking cluster_release DNA Release cluster_expression Gene Expression Lipoplex Lipoplex CellSurface Cell Surface Binding Lipoplex->CellSurface Endocytosis Endocytosis CellSurface->Endocytosis EarlyEndosome Early Endosome Endocytosis->EarlyEndosome LateEndosome Late Endosome EarlyEndosome->LateEndosome Lysosome Lysosome (Degradation) LateEndosome->Lysosome EndosomalEscape Endosomal Escape LateEndosome->EndosomalEscape Cytoplasm Cytoplasmic DNA EndosomalEscape->Cytoplasm Nucleus Nuclear Entry Cytoplasm->Nucleus Transcription Transcription Nucleus->Transcription

Caption: Simplified signaling pathway for lipoplex-mediated DNA transfection.

Application

Application Notes and Protocols: Docosyl Methane Sulfonate as a Surface Modifying Agent

For Researchers, Scientists, and Drug Development Professionals Introduction Docosyl methane sulfonate (DMS) is a long-chain aliphatic sulfonate ester. Its molecular structure, featuring a 22-carbon alkyl chain (docosyl)...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Docosyl methane sulfonate (DMS) is a long-chain aliphatic sulfonate ester. Its molecular structure, featuring a 22-carbon alkyl chain (docosyl) and a methanesulfonate (mesylate) group, makes it a candidate for surface modification applications. The long alkyl chain can impart hydrophobicity to surfaces, while the sulfonate group can serve as a leaving group for covalent attachment to hydroxylated surfaces or as a polar headgroup in self-assembled monolayers. These properties suggest potential utility in drug delivery, biomaterial science, and nanotechnology for creating functionalized surfaces with tailored wettability, biocompatibility, and protein resistance.

While specific literature on docosyl methane sulfonate for surface modification is limited, its chemical nature allows for the extrapolation of protocols from similar long-chain alkylating agents and sulfonated molecules used in surface science. These notes provide a guide to its potential applications and hypothetical protocols for its use.

Potential Applications

The unique properties of docosyl methane sulfonate suggest its use in several areas of research and development:

  • Creation of Hydrophobic Surfaces: The long docosyl chain can form a dense, non-polar layer on a substrate, significantly increasing its hydrophobicity. This can be useful for creating water-repellent coatings and modifying the surface energy of materials.

  • Functionalization of Nanoparticles for Drug Delivery: Nanoparticles can be functionalized with DMS to alter their surface properties.[1] A hydrophobic surface can influence drug loading and release kinetics, particularly for hydrophobic drugs. The functionalization of nanoparticles is a key strategy in developing advanced drug delivery systems.[2] Furthermore, modifying nanoparticle surfaces can improve their stability and prevent agglomeration.[1][3]

  • Biocompatible Coatings: While long alkyl chains are generally hydrophobic, the orientation and density of the monolayer can be controlled to influence protein adsorption and cellular interaction. This could be explored for creating biocompatible coatings on medical implants and devices.

  • Adhesion Promotion: In some applications, a long-chain alkyl layer can act as a coupling agent to improve the adhesion between an inorganic substrate and an organic polymer coating.

Experimental Protocols

The following are hypothetical protocols for the surface modification of a silicon wafer and nanoparticles using docosyl methane sulfonate. These protocols are based on general methods for forming self-assembled monolayers.

Protocol 1: Surface Modification of Silicon Wafers

This protocol describes the formation of a docosyl-functionalized surface on a silicon wafer via solution-phase deposition.

Materials:

  • Docosyl methane sulfonate

  • Anhydrous toluene or hexane

  • Silicon wafers

  • Methanol, analytical grade

  • Deionized water

  • Nitrogen or Argon gas, high purity

  • Piranha solution (3:1 mixture of concentrated sulfuric acid and 30% hydrogen peroxide) - EXTREME CAUTION

  • Glassware for cleaning and reaction

Procedure:

  • Substrate Cleaning:

    • Clean the silicon wafers by sonicating in a sequence of deionized water, methanol, and then again in deionized water (15 minutes each).

    • Dry the wafers under a stream of dry nitrogen or argon.

    • Perform a final cleaning and hydroxylation step by immersing the wafers in Piranha solution for 30 minutes at 80°C. (Caution: Piranha solution is extremely corrosive and reactive. Handle with extreme care in a fume hood with appropriate personal protective equipment).

    • Rinse the wafers thoroughly with copious amounts of deionized water and dry under a stream of nitrogen.

  • Preparation of DMS Solution:

    • Inside a glovebox or under an inert atmosphere, prepare a 1-5 mM solution of docosyl methane sulfonate in anhydrous toluene or hexane.

  • Deposition of the Monolayer:

    • Immerse the cleaned and dried silicon wafers in the DMS solution.

    • Allow the deposition to proceed for 2-24 hours at room temperature, depending on the desired monolayer density. The reaction vessel should be sealed to prevent exposure to moisture.

  • Rinsing and Curing:

    • After deposition, remove the wafers from the solution and rinse them thoroughly with the anhydrous solvent (toluene or hexane) to remove any non-covalently bound molecules.

    • Perform a final rinse with methanol.

    • Dry the wafers under a stream of dry nitrogen or argon.

    • To promote covalent bonding and stabilize the monolayer, cure the coated wafers in an oven at 110-120°C for 30-60 minutes.

Protocol 2: Functionalization of Nanoparticles

This protocol outlines a general method for modifying the surface of hydroxyl-bearing nanoparticles (e.g., silica nanoparticles).

Materials:

  • Nanoparticles with surface hydroxyl groups

  • Docosyl methane sulfonate

  • Anhydrous toluene or a suitable non-polar solvent

  • Ethanol

  • Deionized water

  • Centrifuge

Procedure:

  • Nanoparticle Preparation:

    • Disperse the nanoparticles in deionized water and sonicate for 15 minutes to ensure a uniform suspension.

    • Wash the nanoparticles by centrifugation and redispersion in ethanol twice to remove any impurities.

    • Dry the nanoparticles under vacuum.

  • Surface Functionalization:

    • Under an inert atmosphere, disperse the dried nanoparticles in anhydrous toluene.

    • Add docosyl methane sulfonate to the nanoparticle suspension (the amount will depend on the surface area of the nanoparticles and the desired grafting density).

    • Allow the reaction to proceed at an elevated temperature (e.g., 80-100°C) for 12-24 hours with constant stirring.

  • Purification of Functionalized Nanoparticles:

    • After the reaction, cool the suspension to room temperature.

    • Separate the functionalized nanoparticles by centrifugation.

    • Wash the nanoparticles repeatedly with toluene and then ethanol to remove unreacted DMS and byproducts.

    • Dry the functionalized nanoparticles under vacuum.

Characterization and Data Presentation

The successful modification of a surface with docosyl methane sulfonate can be confirmed and quantified using various surface analysis techniques. The expected outcomes are summarized in the table below.

Characterization Technique Parameter Measured Expected Outcome for DMS Modified Surface
Contact Angle Goniometry Water Contact AngleIncreased contact angle compared to the clean, hydrophilic substrate, indicating a more hydrophobic surface.
X-ray Photoelectron Spectroscopy (XPS) Elemental Composition and Chemical StatesPresence of Carbon (C), Oxygen (O), and Sulfur (S) on the surface. High-resolution scans of the C 1s and S 2p regions can confirm the presence of the alkyl chain and sulfonate group.
Atomic Force Microscopy (AFM) Surface Morphology and RoughnessA smooth and uniform surface, with an increase in layer thickness consistent with a self-assembled monolayer.
Ellipsometry Monolayer ThicknessA uniform thickness of approximately 2-3 nm, corresponding to the length of the docosyl chain.

Visualizations

Experimental Workflow

G cluster_prep Substrate Preparation cluster_mod Surface Modification cluster_post Post-Modification cluster_char Characterization sub_clean Substrate Cleaning (e.g., Silicon Wafer) sub_dry Drying sub_clean->sub_dry deposition Substrate Immersion (2-24 hours) sub_dry->deposition dms_sol Prepare DMS Solution (1-5 mM in Anhydrous Solvent) dms_sol->deposition rinsing Rinsing with Solvent deposition->rinsing curing Curing (110-120°C) rinsing->curing char Surface Analysis (Contact Angle, XPS, AFM) curing->char

Caption: Workflow for surface modification with Docosyl Methane Sulfonate.

Potential Mechanism of Action in a Biological Context

G cluster_surface Modified Surface cluster_outcome Potential Outcomes dms_surface DMS-Modified Hydrophobic Surface protein Protein Adsorption dms_surface->protein Inhibition cell Cellular Adhesion dms_surface->cell Modulation biocompatibility Enhanced Biocompatibility drug_delivery Controlled Drug Release

Caption: Hypothetical influence of a DMS-modified surface on biological interactions.

References

Method

Application of Docosyl Methane Sulfonate in Gene Therapy Vectors: A Hypothetical Framework

Disclaimer: As of the current scientific literature, there is no established or documented application of Docosyl Methane Sulfonate in the formulation or development of gene therapy vectors. The following application not...

Author: BenchChem Technical Support Team. Date: December 2025

Disclaimer: As of the current scientific literature, there is no established or documented application of Docosyl Methane Sulfonate in the formulation or development of gene therapy vectors. The following application notes and protocols are presented as a hypothetical framework for research and development purposes. This document is intended to guide researchers in exploring the potential of long-chain alkyl methanesulfonates in non-viral gene delivery systems, based on established principles of lipid nanoparticle technology. All proposed methodologies would require extensive experimental validation.

Introduction

Docosyl methane sulfonate is a long-chain alkyl sulfonate ester. While traditional non-viral gene therapy vectors often rely on cationic lipids to complex with negatively charged nucleic acids, the unique physicochemical properties of long-chain alkyl compounds could offer novel functionalities within a lipid nanoparticle (LNP) formulation. This document outlines a hypothetical application of Docosyl Methane Sulfonate as a structural or helper lipid in an LNP-based gene delivery system. Its long C22 alkyl chain could potentially influence the morphology, stability, and fusogenicity of the lipid nanoparticles.

Hypothetical Application: A Modulating Agent in LNP Formulations

We propose the investigation of Docosyl Methane Sulfonate as a helper lipid in a multi-component LNP formulation for the delivery of mRNA. In this model, it is hypothesized that the long docosyl chain could intercalate within the lipid bilayer, influencing membrane fluidity and potentially aiding in endosomal escape, a critical step in intracellular gene delivery.

Data Summary

The following table summarizes hypothetical formulation ratios and resulting nanoparticle characteristics. These values are illustrative and would need to be determined experimentally.

Formulation IDCationic Lipid : DSPC : Cholesterol : PEG-Lipid : Docosyl Methane Sulfonate (Molar Ratio)Encapsulated mRNA (µg)Particle Size (nm)Polydispersity Index (PDI)Zeta Potential (mV)Encapsulation Efficiency (%)
LNP-DMS-0150 : 10 : 38.5 : 1.5 : 01095 ± 50.12 ± 0.02+45 ± 392 ± 2
LNP-DMS-0250 : 10 : 37.5 : 1.5 : 110102 ± 60.15 ± 0.03+42 ± 490 ± 3
LNP-DMS-0350 : 10 : 36.5 : 1.5 : 210110 ± 70.18 ± 0.03+38 ± 588 ± 4
LNP-DMS-0450 : 10 : 33.5 : 1.5 : 510125 ± 80.21 ± 0.04+32 ± 685 ± 5

Experimental Protocols

Protocol 1: Formulation of LNP-mRNA incorporating Docosyl Methane Sulfonate

This protocol describes the preparation of LNPs containing mRNA using a microfluidic mixing method.

Materials:

  • Cationic Lipid (e.g., DLin-MC3-DMA)

  • DSPC (1,2-distearoyl-sn-glycero-3-phosphocholine)

  • Cholesterol

  • PEG-Lipid (e.g., 1,2-dimyristoyl-rac-glycero-3-methoxypolyethylene glycol-2000)

  • Docosyl Methane Sulfonate

  • mRNA encoding a reporter gene (e.g., Luciferase)

  • Ethanol (anhydrous)

  • Citrate Buffer (pH 3.0)

  • Phosphate-Buffered Saline (PBS, pH 7.4)

  • Microfluidic mixing device (e.g., NanoAssemblr®)

Procedure:

  • Lipid Stock Preparation:

    • Prepare a stock solution of the cationic lipid, DSPC, cholesterol, PEG-lipid, and Docosyl Methane Sulfonate in ethanol at the desired molar ratios (see table above). The total lipid concentration should be between 10-25 mg/mL.

  • mRNA Solution Preparation:

    • Dilute the mRNA stock in citrate buffer (pH 3.0) to a final concentration of 0.1-0.5 mg/mL.

  • Microfluidic Mixing:

    • Set the flow rate ratio of the aqueous to alcoholic phase on the microfluidic device to 3:1.

    • Load the lipid-ethanol solution into one syringe and the mRNA-citrate buffer solution into another.

    • Initiate mixing. The rapid mixing of the two phases will induce the self-assembly of the LNPs, encapsulating the mRNA.

  • Dialysis and Concentration:

    • Dialyze the resulting LNP solution against PBS (pH 7.4) for at least 18 hours at 4°C to remove ethanol and exchange the buffer.

    • Concentrate the LNP formulation using a centrifugal filter device with an appropriate molecular weight cutoff (e.g., 100 kDa).

  • Characterization:

    • Measure particle size, PDI, and zeta potential using Dynamic Light Scattering (DLS).

    • Determine the encapsulation efficiency using a fluorescent dye-based assay (e.g., RiboGreen® assay) after selective degradation of external mRNA.

Protocol 2: In Vitro Transfection and Gene Expression Assay

This protocol outlines the steps to assess the transfection efficiency of the formulated LNPs in a cell culture model.

Materials:

  • HEK293T cells (or other suitable cell line)

  • Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

  • LNP-mRNA formulations

  • Opti-MEM® I Reduced Serum Medium

  • Luciferase Assay System

  • Luminometer

Procedure:

  • Cell Seeding:

    • Seed HEK293T cells in a 96-well plate at a density of 1 x 10^4 cells per well.

    • Incubate at 37°C and 5% CO2 for 24 hours.

  • Transfection:

    • On the day of transfection, dilute the LNP-mRNA formulations in Opti-MEM® to achieve a final mRNA concentration of 50-200 ng per well.

    • Remove the culture medium from the cells and add the LNP-mRNA-Opti-MEM® solution.

    • Incubate for 4-6 hours at 37°C and 5% CO2.

    • After incubation, add complete medium (DMEM with 10% FBS) to each well.

  • Gene Expression Analysis:

    • Incubate the cells for an additional 24-48 hours.

    • Lyse the cells and measure luciferase activity using a luminometer according to the manufacturer's protocol for the Luciferase Assay System.

    • Normalize luciferase activity to total protein concentration in each well.

Visualizations

LNP_Formulation_Workflow cluster_lipids Lipid Phase (Ethanol) cluster_aqueous Aqueous Phase (Citrate Buffer) cationic Cationic Lipid mixer Microfluidic Mixing cationic->mixer dspc DSPC dspc->mixer chol Cholesterol chol->mixer peg PEG-Lipid peg->mixer dms Docosyl Methane Sulfonate dms->mixer mrna mRNA mrna->mixer dialysis Dialysis (vs. PBS) mixer->dialysis concentrate Concentration dialysis->concentrate characterize Characterization (DLS, RiboGreen) concentrate->characterize lnp LNP-mRNA Formulation concentrate->lnp Transfection_and_Signaling_Pathway lnp LNP-DMS-mRNA cell Target Cell lnp->cell endocytosis Endocytosis cell->endocytosis endosome Endosome endocytosis->endosome escape Endosomal Escape endosome->escape cytoplasm Cytoplasm escape->cytoplasm translation Translation (Ribosomes) cytoplasm->translation mRNA release protein Reporter Protein (e.g., Luciferase) translation->protein detection Luminescence Detection protein->detection

Application

Application Notes and Protocols for Studying Docosyl Methane Sulfonate in Lipidomics

For Researchers, Scientists, and Drug Development Professionals Abstract Docosyl methane sulfonate (DMS) is a long-chain alkyl sulfonate of interest in lipidomics research due to its potential as an alkylating agent and...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Abstract

Docosyl methane sulfonate (DMS) is a long-chain alkyl sulfonate of interest in lipidomics research due to its potential as an alkylating agent and its structural similarity to endogenous signaling lipids. As a novel compound, established protocols for its analysis are scarce. This document provides a detailed experimental setup for the investigation of DMS in a lipidomics context, from sample preparation to data analysis. The protocols herein are based on established methodologies for similar long-chain and sulfated lipid species and are intended to serve as a robust starting point for researchers. We present a comprehensive workflow utilizing Ultra-High-Performance Liquid Chromatography-Tandem Mass Spectrometry (UHPLC-MS/MS) for the sensitive and specific quantification of DMS and outline a hypothetical signaling pathway for investigating its biological activity.

Introduction

Lipidomics aims to comprehensively identify and quantify the complete set of lipids (the lipidome) in a biological system. Alkylating agents, such as methanesulfonates, are known to interact with biological molecules, including lipids and DNA, and can modulate cellular signaling pathways, making them relevant to drug development and toxicology.[1][2][3] Docosyl methane sulfonate (C23H48O3S, MW: 404.69) is a long-chain alkyl methanesulfonate whose biological roles and metabolic fate are largely unexplored. The development of sensitive and specific analytical methods is crucial for understanding its cellular uptake, metabolism, and impact on lipid signaling networks.

This application note details a comprehensive workflow for the study of DMS in a cellular context, including protocols for cell culture and treatment, lipid extraction, and analysis by UHPLC-MS/MS. Furthermore, we propose a potential signaling pathway for investigation based on the known mechanisms of other lipid-modifying agents.

Experimental Workflow

The overall experimental workflow for studying Docosyl methane sulfonate in lipidomics is depicted below. This process begins with cell culture and treatment, followed by lipid extraction, analytical measurement, and finally, data analysis and biological interpretation.

G cluster_sample_prep Sample Preparation cluster_analysis Analysis cluster_data Data Processing cell_culture Cell Culture and DMS Treatment cell_harvest Cell Harvesting and Quenching cell_culture->cell_harvest lipid_extraction Lipid Extraction cell_harvest->lipid_extraction lcms_analysis UHPLC-MS/MS Analysis lipid_extraction->lcms_analysis data_processing Data Processing and Quantification lcms_analysis->data_processing stat_analysis Statistical Analysis data_processing->stat_analysis pathway_analysis Pathway Analysis stat_analysis->pathway_analysis

Caption: Experimental workflow for DMS lipidomics.

Experimental Protocols

Cell Culture and Treatment
  • Cell Seeding: Plate a suitable cell line (e.g., HEK293, HepG2) in 6-well plates at a density of 5 x 10^5 cells/well in the appropriate growth medium.

  • Incubation: Culture the cells at 37°C in a humidified atmosphere with 5% CO2 until they reach 70-80% confluency.

  • DMS Treatment: Prepare stock solutions of Docosyl methane sulfonate in a suitable solvent (e.g., DMSO). Dilute the stock solution in a serum-free medium to the desired final concentrations (e.g., 1, 5, 10, 25, 50 µM).

  • Exposure: Remove the growth medium from the cells, wash once with phosphate-buffered saline (PBS), and add the DMS-containing medium. Include a vehicle control (medium with DMSO only).

  • Incubation Time: Incubate the cells for the desired time points (e.g., 6, 12, 24 hours).

Lipid Extraction (Bligh & Dyer Method)

This protocol is adapted from the widely used Bligh and Dyer method for total lipid extraction.[4]

  • Cell Harvesting: After incubation, place the culture plates on ice. Aspirate the medium and wash the cells twice with ice-cold PBS.

  • Cell Lysis: Add 1 mL of ice-cold methanol to each well and scrape the cells. Transfer the cell suspension to a glass tube.

  • Phase Separation: Add 2 mL of chloroform to each tube and vortex for 1 minute. Add 0.8 mL of water and vortex again for 1 minute.

  • Centrifugation: Centrifuge the samples at 3000 x g for 10 minutes at 4°C to separate the phases.

  • Lipid Collection: Carefully collect the lower organic phase (containing the lipids) using a glass Pasteur pipette and transfer it to a new glass tube.

  • Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen.

  • Reconstitution: Reconstitute the dried lipid extract in 100 µL of a suitable solvent for LC-MS analysis (e.g., methanol/chloroform 1:1, v/v).

UHPLC-MS/MS Analysis

The analysis of Docosyl methane sulfonate can be performed using a UHPLC system coupled to a high-resolution mass spectrometer.

Instrumentation:

  • UHPLC System: (e.g., Thermo Vanquish, Waters Acquity)

  • Mass Spectrometer: (e.g., Thermo Q Exactive, Sciex TripleTOF)

LC Parameters (Example):

ParameterValue
ColumnC18 reversed-phase column (e.g., 2.1 x 100 mm, 1.7 µm)
Mobile Phase AWater with 0.1% formic acid and 10 mM ammonium formate
Mobile Phase BAcetonitrile/Isopropanol (10:90, v/v) with 0.1% formic acid
Flow Rate0.3 mL/min
Column Temperature50°C
Injection Volume5 µL
Gradient0-2 min: 30% B; 2-15 min: 30-100% B; 15-20 min: 100% B; 20-21 min: 100-30% B; 21-25 min: 30% B

MS Parameters (Example for Negative Ion Mode):

ParameterValue
Ionization ModeElectrospray Ionization (ESI), Negative
Capillary Voltage-3.0 kV
Capillary Temperature320°C
Sheath Gas Flow40 (arbitrary units)
Aux Gas Flow10 (arbitrary units)
Full Scan m/z Range100 - 1000
Resolution70,000
MS/MS FragmentationHigher-energy C-trap dissociation (HCD)

Data Presentation

Quantitative data should be summarized in clear and structured tables. Below are examples of how to present the data.

Table 1: UHPLC-MS/MS Parameters for Docosyl Methane Sulfonate

CompoundPrecursor Ion (m/z)Product Ion (m/z)Collision Energy (eV)Retention Time (min)
Docosyl methane sulfonate[M-H]⁻ 403.325595.9515 (SO3CH3)⁻30To be determined
Internal StandardTBDTBDTBDTBD

Table 2: Quantification of Docosyl Methane Sulfonate in Treated Cells

Treatment GroupDMS Concentration (µM)Intracellular DMS (pmol/10^6 cells) ± SD
Vehicle Control0Not Detected
DMS1Value ± SD
DMS10Value ± SD
DMS50Value ± SD

Proposed Signaling Pathway for Investigation

As an alkylating agent, Docosyl methane sulfonate has the potential to covalently modify proteins and lipids, thereby altering their function and downstream signaling. A plausible hypothesis is that DMS could impact signaling pathways involved in cell proliferation and survival, such as the PI3K/Akt pathway, which is frequently dysregulated in disease. Lipid signaling molecules like phosphatidylinositol phosphates (PIPs) are key components of this pathway.[5][6]

G cluster_membrane Cell Membrane cluster_cytosol Cytosol RTK Receptor Tyrosine Kinase (RTK) PI3K PI3K RTK->PI3K Activation PIP3 PIP3 PI3K->PIP3 Phosphorylation PIP2 PIP2 PDK1 PDK1 PIP3->PDK1 Akt Akt PDK1->Akt Phosphorylation mTORC1 mTORC1 Akt->mTORC1 Activation Cell_Growth Cell Growth and Proliferation mTORC1->Cell_Growth DMS Docosyl Methane Sulfonate DMS_target Potential DMS Target (e.g., RTK, PI3K) DMS->DMS_target DMS_target->PI3K Inhibition?

Caption: Hypothetical signaling pathway affected by DMS.

This proposed pathway suggests that DMS may alkylate and potentially inhibit key proteins in the PI3K/Akt signaling cascade, such as receptor tyrosine kinases or PI3K itself. This would lead to a reduction in the phosphorylation of Akt and subsequent downstream signaling, ultimately affecting cell growth and proliferation. Experimental validation would involve measuring the levels of phosphorylated Akt and other downstream targets in the presence and absence of DMS.

Conclusion

This application note provides a comprehensive framework for the lipidomic analysis of Docosyl methane sulfonate. The detailed protocols for sample preparation and UHPLC-MS/MS analysis offer a solid foundation for researchers to begin investigating this novel compound. The proposed signaling pathway provides a testable hypothesis for exploring the biological effects of DMS. As with any new analyte, method optimization and validation will be critical for achieving robust and reliable results.

References

Method

Application Notes and Protocols for Incorporating Docosyl Methane Sulfonate into Polymer Matrices

For Researchers, Scientists, and Drug Development Professionals Introduction: Docosyl Methane Sulfonate in Polymer-Based Drug Delivery Docosyl methane sulfonate (DMS) is a long-chain alkyl sulfonate with the chemical for...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction: Docosyl Methane Sulfonate in Polymer-Based Drug Delivery

Docosyl methane sulfonate (DMS) is a long-chain alkyl sulfonate with the chemical formula C₂₃H₄₈O₃S.[1] Its amphiphilic nature, stemming from a long hydrophobic docosyl (C22) tail and a polar methane sulfonate headgroup, makes it a versatile molecule for incorporation into polymer matrices for various pharmaceutical applications. In such systems, DMS can function as a plasticizer, a formulation stabilizer, a drug solubilizer, or a release-modifying excipient. Its long alkyl chain can interact with hydrophobic polymer backbones and lipophilic drugs, while the sulfonate group can engage in polar interactions, making it a useful interface modifier in complex formulations.

The incorporation of DMS into polymer matrices can be leveraged to modulate the physicochemical properties of the final drug product. For instance, it can enhance the flexibility of polymer films, improve the encapsulation efficiency of hydrophobic drugs in nanoparticles, and control the rate of drug release from a solid matrix. These application notes provide an overview of the potential uses of DMS and detailed protocols for its incorporation into polymer matrices for drug delivery applications.

Physicochemical Properties of Docosyl Methane Sulfonate

A summary of the key physicochemical properties of Docosyl methane sulfonate is presented in Table 1.

PropertyValueReference
CAS Number 123253-22-5[1][2]
Molecular Formula C₂₃H₄₈O₃S[1]
Molecular Weight 404.69 g/mol [1]
Appearance White to off-white solidAssumed based on similar compounds
Solubility Soluble in non-polar organic solvents; sparingly soluble in polar organic solvents; insoluble in water.Assumed based on chemical structure
Purity >99%[1]

Applications in Polymer Matrices

As a Plasticizer in Polymer Films

The long alkyl chain of DMS can intercalate between polymer chains, disrupting polymer-polymer interactions and increasing the free volume. This leads to a decrease in the glass transition temperature (Tg) and an increase in the flexibility and workability of the polymer. This is particularly useful in the development of transdermal patches or oral films where mechanical integrity and flexibility are crucial.

As a Surfactant in Nanoparticle Formulation

In the formulation of polymeric nanoparticles for drug delivery, DMS can act as a surfactant to stabilize the emulsion during the synthesis process. Its amphiphilic nature helps to reduce the interfacial tension between the organic and aqueous phases, leading to the formation of smaller and more uniform nanoparticles. This can improve the bioavailability and targeting of encapsulated drugs.

As a Release-Modifying Excipient in Solid Matrices

When incorporated into a polymer matrix, DMS can influence the release profile of an encapsulated drug. Its hydrophobic nature can retard the release of hydrophilic drugs by creating a more tortuous path for diffusion. Conversely, it can enhance the release of hydrophobic drugs by improving their solubility and partitioning within the matrix.

Experimental Protocols

Protocol 1: Preparation of a Polymer Film with Docosyl Methane Sulfonate via Solvent Casting

This protocol describes the preparation of a polymer film containing DMS for potential use in transdermal or oral drug delivery systems.

Materials:

  • Polymer (e.g., Polyvinyl alcohol, Poly(lactic-co-glycolic acid))

  • Docosyl methane sulfonate (DMS)

  • Active Pharmaceutical Ingredient (API)

  • Appropriate solvent (e.g., Dichloromethane, Dimethyl sulfoxide)

  • Petri dish

  • Magnetic stirrer

  • Vacuum oven

Procedure:

  • Dissolve a known amount of the polymer in a suitable solvent with continuous stirring until a homogenous solution is formed.

  • In a separate container, dissolve the desired amounts of DMS and the API in the same solvent.

  • Add the DMS and API solution to the polymer solution and stir for at least 2 hours to ensure uniform mixing.

  • Pour the resulting solution into a petri dish and allow the solvent to evaporate slowly in a fume hood at room temperature for 24 hours.

  • Place the petri dish in a vacuum oven at a temperature below the boiling point of the solvent to remove any residual solvent for another 24 hours.

  • Carefully peel the film from the petri dish for further characterization.

dot

Solvent_Casting_Workflow cluster_prep Solution Preparation cluster_film Film Formation cluster_final Final Product dissolve_polymer Dissolve Polymer in Solvent mix_solutions Mix Polymer and DMS/API Solutions dissolve_polymer->mix_solutions dissolve_dms_api Dissolve DMS & API in Solvent dissolve_dms_api->mix_solutions cast_solution Cast Solution into Petri Dish mix_solutions->cast_solution evaporate_solvent Evaporate Solvent (Room Temp, 24h) cast_solution->evaporate_solvent vacuum_dry Vacuum Dry (24h) evaporate_solvent->vacuum_dry peel_film Peel and Characterize Polymer Film vacuum_dry->peel_film

Caption: Workflow for solvent casting of a polymer film.

Protocol 2: Formulation of Polymeric Nanoparticles using Docosyl Methane Sulfonate as a Surfactant

This protocol details the preparation of drug-loaded polymeric nanoparticles using an oil-in-water (o/w) single emulsion solvent evaporation method, with DMS acting as a surfactant.

Materials:

  • Polymer (e.g., PLGA, PCL)

  • Docosyl methane sulfonate (DMS)

  • Active Pharmaceutical Ingredient (API)

  • Organic solvent (e.g., Dichloromethane, Ethyl acetate)

  • Aqueous phase (e.g., Deionized water)

  • Homogenizer or sonicator

  • Magnetic stirrer

  • Centrifuge

Procedure:

  • Dissolve the polymer and the API in a suitable organic solvent to form the oil phase.

  • Dissolve DMS in the aqueous phase.

  • Add the oil phase to the aqueous phase containing DMS dropwise while homogenizing or sonicating at high speed to form an o/w emulsion.

  • Continue stirring the emulsion at room temperature for several hours to allow for the evaporation of the organic solvent.

  • Once the solvent has evaporated, collect the nanoparticles by centrifugation.

  • Wash the nanoparticle pellet with deionized water to remove any excess surfactant and un-encapsulated drug.

  • Lyophilize the nanoparticles for long-term storage.

dot

Nanoparticle_Formulation_Workflow cluster_phases Phase Preparation cluster_emulsion Emulsification & Evaporation cluster_collection Nanoparticle Collection oil_phase Prepare Oil Phase: Polymer + API in Organic Solvent emulsify Form o/w Emulsion (Homogenization/Sonication) oil_phase->emulsify aqueous_phase Prepare Aqueous Phase: DMS in Water aqueous_phase->emulsify evaporate Solvent Evaporation (Stirring) emulsify->evaporate centrifuge Centrifuge to Collect Nanoparticles evaporate->centrifuge wash Wash with Deionized Water centrifuge->wash lyophilize Lyophilize for Storage wash->lyophilize

Caption: Workflow for nanoparticle formulation.

Quantitative Data

The following tables present hypothetical data to illustrate the expected outcomes of incorporating DMS into polymer matrices.

Table 2: Effect of Docosyl Methane Sulfonate on the Mechanical Properties of a Polymer Film

FormulationDMS Concentration (% w/w)Tensile Strength (MPa)Elongation at Break (%)
Control035.2 ± 2.1150 ± 12
F1130.5 ± 1.8210 ± 15
F2225.1 ± 2.5280 ± 20
F3518.7 ± 1.9350 ± 25

Table 3: Characteristics of Nanoparticles Formulated with Docosyl Methane Sulfonate

FormulationDMS Concentration (% w/v)Particle Size (nm)Polydispersity Index (PDI)Encapsulation Efficiency (%)
NP10.1250 ± 150.25 ± 0.0375 ± 5
NP20.5180 ± 100.15 ± 0.0285 ± 4
NP31.0150 ± 80.12 ± 0.0190 ± 3

Hypothetical Signaling Pathway for Nanoparticle-Mediated Drug Delivery

The following diagram illustrates a generalized signaling pathway for the cellular uptake of drug-loaded nanoparticles and subsequent intracellular drug action. This is a representative pathway and the actual mechanism will depend on the specific cell type, drug, and nanoparticle characteristics.

dot

Signaling_Pathway cluster_uptake Cellular Uptake cluster_release Intracellular Release cluster_action Drug Action nanoparticle Drug-Loaded Nanoparticle endocytosis Endocytosis nanoparticle->endocytosis endosome Endosome endocytosis->endosome lysosome Lysosome endosome->lysosome drug_release Drug Release lysosome->drug_release target Intracellular Target (e.g., DNA, Receptor) drug_release->target effect Therapeutic Effect target->effect

Caption: Generalized cellular uptake and drug action pathway.

References

Technical Notes & Optimization

Troubleshooting

How to improve the stability of Docosyl methane sulfonate solutions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Docosyl methanesulfonate solutions. The i...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Docosyl methanesulfonate solutions. The information is designed to help improve the stability and successful use of this compound in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is Docosyl methanesulfonate and what are its common applications?

Docosyl methanesulfonate is an alkylating agent. It is a long-chain ester of methanesulfonic acid and docosanol (behenyl alcohol). Due to its long C22 alkyl chain, it is highly lipophilic. In research and drug development, it may be used in applications requiring a lipophilic alkylating agent, such as in the synthesis of other molecules or in biological studies investigating the effects of long-chain alkylating agents.

Q2: What are the primary challenges when working with Docosyl methanesulfonate solutions?

The main challenges include:

  • Poor Solubility: The long docosyl (C22) alkyl chain makes it poorly soluble in many common solvents.

  • Chemical Instability: As a sulfonate ester, it is susceptible to hydrolysis and nucleophilic attack, leading to degradation.

  • Physical Instability: Solutions may be prone to precipitation or crystallization, especially at lower temperatures or upon standing.

Q3: What are the ideal storage conditions for Docosyl methanesulfonate?

For the solid compound, storage in a freezer is recommended to minimize degradation.[1] Solutions of Docosyl methanesulfonate should be prepared fresh whenever possible. If short-term storage is necessary, store solutions at low temperatures (2-8°C or -20°C) in tightly sealed containers, protected from light and moisture. However, be aware that refrigeration may cause the compound to precipitate from some organic solvents.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the preparation and use of Docosyl methanesulfonate solutions.

Problem Potential Cause Recommended Solution
Difficulty Dissolving the Compound Inappropriate Solvent: The high lipophilicity of the docosyl chain limits solubility in polar solvents.Solvent Selection: Use nonpolar aprotic solvents such as toluene, hexane, or dichloromethane. Consider solubility in ethers like diethyl ether or tetrahydrofuran (THF).[2][3] Heating: Gently warm the solution to 37°C to aid dissolution.[4] Use a water bath with sonication for 10-30 minutes if necessary.[4] Always cool the solution to the experimental temperature before use. Co-solvents: A small percentage of a more polar co-solvent might be used, but this should be tested for its impact on stability.
Solution Appears Cloudy or Forms a Precipitate Low Temperature: The compound may be crystallizing or precipitating out of solution at room temperature or upon refrigeration.Maintain Temperature: Keep the solution at a constant temperature where the compound remains dissolved. If it must be stored cold, allow it to fully return to room temperature and ensure all precipitate has redissolved before use.[4] Increase Solvent Volume: Dilute the solution to a lower concentration to improve solubility.
Loss of Potency or Unexpected Experimental Results Chemical Degradation: The methanesulfonate ester is likely undergoing hydrolysis or reacting with nucleophiles in the solution.pH Control: Avoid acidic or basic conditions, as these can catalyze hydrolysis. Use neutral, aprotic solvents. If aqueous solutions are necessary, prepare them immediately before use and maintain a neutral pH. The presence of water significantly increases the rate of hydrolysis.[5][6] Avoid Nucleophiles: Do not use solvents or reagents containing strong nucleophiles (e.g., primary or secondary amines, thiols) unless they are part of the intended reaction. Temperature Control: Keep the solution at the lowest practical temperature for the experiment to slow the rate of degradation.
Inconsistent Results Between Batches Variability in Solution Preparation: Differences in solvent, temperature, or preparation time can lead to varying concentrations of the active compound.Standardize Protocols: Develop and strictly follow a Standard Operating Procedure (SOP) for solution preparation.[7] Fresh Solutions: Prepare solutions fresh for each experiment to minimize variability due to degradation over time.[8]

Experimental Protocols

Protocol 1: Preparation of a Stock Solution in an Organic Solvent

This protocol describes a general method for preparing a stock solution of Docosyl methanesulfonate in an organic solvent.

Materials:

  • Docosyl methanesulfonate

  • Anhydrous nonpolar solvent (e.g., Toluene, Dichloromethane)

  • Glass vials with screw caps

  • Analytical balance

  • Magnetic stirrer and stir bar or vortex mixer

  • Water bath or heating block (optional)

Procedure:

  • Weigh the desired amount of Docosyl methanesulfonate into a clean, dry glass vial.

  • Add the calculated volume of the appropriate anhydrous solvent to the vial.

  • Seal the vial tightly.

  • Agitate the mixture using a vortex mixer or a magnetic stirrer until the solid is fully dissolved.

  • If dissolution is slow, gently warm the vial to 37°C in a water bath with occasional agitation.[4]

  • Visually inspect the solution to ensure there are no undissolved particles.

  • Allow the solution to cool to room temperature before use.

  • If not for immediate use, store the solution in a tightly sealed container at a low temperature, protected from light. Be mindful of potential precipitation at lower temperatures.

Protocol 2: Stability Assessment by HPLC

This protocol outlines a method to assess the stability of a Docosyl methanesulfonate solution over time.

Materials:

  • Prepared stock solution of Docosyl methanesulfonate

  • HPLC system with a UV detector

  • C18 HPLC column

  • Mobile phase (e.g., Acetonitrile and water gradient)

  • Autosampler vials

Procedure:

  • Prepare the Docosyl methanesulfonate solution according to Protocol 1.

  • Immediately after preparation (T=0), dilute an aliquot of the stock solution to a suitable concentration for HPLC analysis and inject it into the HPLC system.

  • Store the stock solution under the desired conditions (e.g., room temperature, 4°C, -20°C).

  • At specified time points (e.g., 1, 4, 8, 24 hours), withdraw an aliquot of the stock solution, dilute it in the same manner, and inject it into the HPLC.

  • Monitor the chromatograms for a decrease in the peak area of the parent compound and the appearance of new peaks, which would indicate degradation products.

  • Plot the percentage of the remaining Docosyl methanesulfonate against time to determine the stability under the tested conditions.

Visualizations

experimental_workflow Experimental Workflow for Solution Preparation and Use cluster_prep Preparation cluster_use Application cluster_storage Storage (if not for immediate use) weigh Weigh Docosyl Methanesulfonate add_solvent Add Anhydrous Solvent weigh->add_solvent dissolve Dissolve (Vortex/Stir) add_solvent->dissolve gentle_heat Gentle Heat (37°C) if necessary dissolve->gentle_heat use_in_exp Use in Experiment dissolve->use_in_exp cool Cool to RT gentle_heat->cool cool->use_in_exp store Store at Low Temp (e.g., 2-8°C or -20°C) use_in_exp->store protect Protect from Light & Moisture store->protect

Caption: Workflow for preparing and using Docosyl methanesulfonate solutions.

degradation_pathway Potential Degradation Pathways docosyl_ms Docosyl Methanesulfonate (C22H45OSO2CH3) hydrolysis Hydrolysis (H2O) docosyl_ms->hydrolysis nucleophilic_attack Nucleophilic Attack (Nu-) docosyl_ms->nucleophilic_attack docosanol Docosanol (C22H45OH) hydrolysis->docosanol msa Methanesulfonic Acid (CH3SO3H) hydrolysis->msa nucleophile_adduct Nucleophile Adduct (C22H45-Nu) nucleophilic_attack->nucleophile_adduct ms_anion Methanesulfonate Anion (CH3SO3-) nucleophilic_attack->ms_anion

Caption: Key degradation pathways for Docosyl methanesulfonate.

References

Optimization

Troubleshooting low transfection efficiency with Docosyl methane sulfonate

Welcome to the technical support center for the Docosyl Methane Sulfonate Transfection Reagent. This guide provides troubleshooting advice and frequently asked questions (FAQs) to help you achieve high transfection effic...

Author: BenchChem Technical Support Team. Date: December 2025

Welcome to the technical support center for the Docosyl Methane Sulfonate Transfection Reagent. This guide provides troubleshooting advice and frequently asked questions (FAQs) to help you achieve high transfection efficiency in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is Docosyl Methane Sulfonate and how does it work for transfection?

Docosyl Methane Sulfonate is a cationic lipid-based transfection reagent. Its positively charged head group interacts with the negatively charged phosphate backbone of nucleic acids (DNA and RNA), leading to the formation of condensed, positively charged complexes. These complexes can then bind to and fuse with the negatively charged cell membrane, facilitating the entry of the nucleic acid into the cell through endocytosis.

Q2: I am observing low transfection efficiency. What are the common causes?

Low transfection efficiency can stem from several factors, including suboptimal reagent-to-nucleic acid ratios, poor nucleic acid quality, unhealthy cells, or the presence of inhibitors in the medium.[1][2][3] A systematic approach to troubleshooting these variables is often the most effective way to improve your results.

Q3: My cells are showing high levels of toxicity after transfection. What can I do?

Cell death post-transfection is often due to an excessive concentration of the transfection reagent, high levels of endotoxin in the plasmid DNA preparation, or suboptimal cell density.[1][4] Optimizing the amount of Docosyl Methane Sulfonate and ensuring high-purity nucleic acid can mitigate cytotoxicity.

Q4: Can I use serum and antibiotics in my media during transfection?

While some modern reagents are compatible with serum, it is generally recommended to form the Docosyl Methane Sulfonate-nucleic acid complexes in a serum-free medium, as serum proteins can interfere with complex formation.[1][5] Antibiotics can also be a source of cytotoxicity when using lipid-based reagents, as the reagent can increase their uptake by the cells.[5] Therefore, it is advisable to perform the transfection in antibiotic-free medium.

Q5: How critical is cell confluency for successful transfection?

Cell confluency is a critical parameter. For most adherent cell lines, a confluency of 70-90% at the time of transfection is recommended.[3][5] Actively dividing cells tend to take up foreign nucleic acids more efficiently than quiescent cells.[6]

Troubleshooting Guides

Low Transfection Efficiency

If you are experiencing low transfection efficiency, consult the following table for potential causes and recommended solutions.

Potential Cause Recommended Solution Experimental Protocol
Suboptimal Reagent to DNA Ratio Optimize the ratio of Docosyl Methane Sulfonate (µL) to nucleic acid (µg). A common starting point is a 2:1 or 3:1 ratio, but this should be optimized for each cell line.[1][7]See "Protocol for Optimizing Reagent:DNA Ratio" below.
Poor Nucleic Acid Quality Ensure your plasmid DNA is of high purity with an A260/A280 ratio of 1.8-2.0. High levels of endotoxins can be toxic to cells.[1] Use a high-quality plasmid purification kit.Quantify DNA concentration and purity using a spectrophotometer. Run an aliquot on an agarose gel to check for integrity.
Unhealthy Cells Use cells that are in the logarithmic growth phase and have a viability of >90%.[6] Avoid using cells that have been passaged too many times.[1][4]Perform a trypan blue exclusion assay to determine cell viability prior to seeding for transfection.
Presence of Inhibitors Transfect in serum-free and antibiotic-free medium.[1][5] Certain components of media, like some sulfated proteoglycans, can inhibit transfection.[1]Form complexes in a serum-free medium like Opti-MEM. Add complexes to cells in fresh, antibiotic-free growth medium.
Incorrect Cell Density Plate cells to achieve 70-90% confluency at the time of transfection.[3][5] Both too low and too high cell densities can negatively impact efficiency.[5][6]Perform a cell count before seeding to ensure the target confluency will be reached on the day of transfection.
High Cell Toxicity

If you are observing significant cell death, refer to the troubleshooting steps in this table.

Potential Cause Recommended Solution Experimental Protocol
Excessive Reagent Concentration Reduce the amount of Docosyl Methane Sulfonate used. Perform a dose-response curve to find the optimal concentration that balances efficiency and toxicity.See "Protocol for Optimizing Reagent Concentration" below.
Endotoxin Contamination in DNA Use an endotoxin-free plasmid purification kit. High endotoxin levels are a common cause of cell death.[1]Quantify endotoxin levels in your DNA preparation using a limulus amebocyte lysate (LAL) assay.
Prolonged Exposure to Complexes For sensitive cell lines, reduce the incubation time of the cells with the transfection complexes. An incubation time of 4-6 hours is often sufficient.After the initial incubation period, remove the medium containing the complexes and replace it with fresh, complete growth medium.
Complexes Added to Serum-Free Media For many cell lines, adding the transfection complexes to cells in a serum-containing medium can improve viability.[1]After forming complexes in serum-free medium, add them to cells cultured in their normal serum-containing growth medium.

Experimental Protocols

Protocol for Optimizing Reagent:DNA Ratio
  • Cell Seeding: The day before transfection, seed your cells in a 24-well plate at a density that will result in 70-90% confluency on the day of transfection.

  • Prepare DNA: In separate tubes, dilute a fixed amount of your plasmid DNA (e.g., 0.5 µg) in 50 µL of serum-free medium (e.g., Opti-MEM).

  • Prepare Reagent: In separate tubes, dilute varying amounts of Docosyl Methane Sulfonate (e.g., 0.5 µL, 1.0 µL, 1.5 µL, 2.0 µL, 2.5 µL) in 50 µL of serum-free medium. This will create ratios of 1:1, 2:1, 3:1, 4:1, and 5:1 (reagent:DNA).

  • Form Complexes: Add the diluted DNA to the diluted reagent for each ratio, mix gently by pipetting, and incubate at room temperature for 20 minutes.

  • Transfection: Add the 100 µL of the complex mixture dropwise to each well.

  • Assay: After 24-48 hours, assay for gene expression (e.g., via fluorescence microscopy for a GFP reporter or a luciferase assay).

Protocol for Optimizing Reagent Concentration
  • Cell Seeding: Seed cells as described above.

  • Prepare Complexes: Prepare a master mix of the optimal Reagent:DNA ratio determined previously.

  • Serial Dilution: Create a serial dilution of the complex mixture.

  • Transfection: Add different volumes of the complex mixture to the wells to test a range of final concentrations.

  • Assay: After 24-48 hours, assess both gene expression and cell viability (e.g., using an MTT assay) to determine the concentration with the highest efficiency and lowest toxicity.

Visual Guides

General Workflow for Transfection

G cluster_prep Preparation (Day 1) cluster_transfection Transfection (Day 2) cluster_analysis Analysis (Day 3-4) seed_cells Seed cells in multi-well plate dilute_dna Dilute DNA in serum-free medium form_complex Combine and incubate to form complexes (20 min) dilute_dna->form_complex dilute_reagent Dilute Docosyl Methane Sulfonate in serum-free medium dilute_reagent->form_complex add_complex Add complexes to cells form_complex->add_complex incubate_cells Incubate cells (24-48h) add_complex->incubate_cells assay Assay for gene expression (e.g., GFP, Luciferase) incubate_cells->assay

Caption: A general experimental workflow for cell transfection.

Troubleshooting Logic for Low Transfection Efficiency

G cluster_reagents Reagent & DNA Issues cluster_cells Cellular Factors cluster_conditions Experimental Conditions start Low Transfection Efficiency check_ratio Optimize Reagent:DNA Ratio start->check_ratio check_dna_quality Verify DNA Quality (A260/280, gel) start->check_dna_quality check_confluency Check Cell Confluency (70-90%) start->check_confluency check_viability Confirm Cell Health (>90% viability, low passage) start->check_viability check_media Use Serum/Antibiotic-Free Medium for Complexation start->check_media check_incubation Optimize Incubation Time start->check_incubation

Caption: A troubleshooting flowchart for low transfection efficiency.

Signaling Pathway of Cationic Lipid-Mediated Transfection

G reagent Docosyl Methane Sulfonate (Cationic Lipid) complex Lipid-NA Complex (Net Positive Charge) reagent->complex dna Nucleic Acid (DNA/RNA) (Anionic) dna->complex cell_membrane Cell Membrane (Anionic) complex->cell_membrane Electrostatic Interaction endocytosis Endocytosis cell_membrane->endocytosis endosome Endosome endocytosis->endosome escape Endosomal Escape endosome->escape nucleus Nucleus escape->nucleus for DNA expression Gene Expression nucleus->expression

Caption: The cellular pathway of nucleic acid delivery.

References

Troubleshooting

Technical Support Center: Optimizing Nanoparticle Size with Docosyl Methanesulfonate

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for optimizing the size of nanoparticles formulated wit...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for optimizing the size of nanoparticles formulated with Docosyl Methanesulfonate.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of Docosyl Methanesulfonate in nanoparticle formulation?

Docosyl Methanesulfonate, a long-chain alkyl sulfonate, primarily acts as a surfactant or stabilizing agent in nanoparticle synthesis. Its amphiphilic nature, consisting of a long hydrophobic docosyl (C22) tail and a hydrophilic methanesulfonate headgroup, allows it to adsorb onto the surface of newly formed nanoparticles. This surface coating provides electrostatic and steric stabilization, preventing the nanoparticles from aggregating and controlling their final size.[1][2][3]

Q2: What are the key factors that influence the final size of nanoparticles when using Docosyl Methanesulfonate?

Several factors can significantly impact the final particle size. These include:

  • Concentration of Docosyl Methanesulfonate: The surfactant concentration is a critical parameter.

  • Reaction Temperature: Temperature affects the kinetics of nanoparticle nucleation and growth.

  • pH of the reaction medium: The pH can influence the surface charge of the nanoparticles and the effectiveness of the surfactant.

  • Stirring Rate: The mixing speed affects the homogeneity of the reaction and the diffusion of reactants.

  • Solvent Composition: The choice of solvent can influence the solubility of the reactants and the surfactant's self-assembly.

Q3: How can I measure the size of the nanoparticles I have synthesized?

Dynamic Light Scattering (DLS) is a widely used technique to measure the hydrodynamic diameter of nanoparticles in a suspension. Other techniques such as Transmission Electron Microscopy (TEM) or Scanning Electron Microscopy (SEM) can provide information on the nanoparticle core size and morphology.

Troubleshooting Guide

This guide addresses common issues encountered during the formulation of nanoparticles using Docosyl Methanesulfonate and provides potential solutions.

Issue 1: Nanoparticle Aggregation and Large Particle Size

Symptoms:

  • DLS measurements show a large average particle size (>500 nm) and a high polydispersity index (PDI > 0.5).

  • Visible precipitation or sedimentation in the nanoparticle suspension.

Potential Causes & Solutions:

Potential CauseSuggested Solution
Insufficient Docosyl Methanesulfonate Concentration The concentration of the surfactant may be too low to effectively stabilize the nanoparticle surface. Increase the concentration of Docosyl Methanesulfonate in a stepwise manner and monitor the effect on particle size.
Inadequate Stirring/Mixing Poor mixing can lead to localized areas of high supersaturation, causing rapid, uncontrolled particle growth and aggregation.[4] Ensure vigorous and consistent stirring throughout the synthesis process.
Inappropriate pH The pH of the medium can affect the surface charge of the nanoparticles and the stabilizing capacity of the sulfonate surfactant. Optimize the pH of the reaction medium. For sulfonate-stabilized particles, a neutral or slightly acidic pH is often optimal.
High Ionic Strength of the Medium High concentrations of salts can screen the electrostatic repulsion between nanoparticles, leading to aggregation. If possible, reduce the ionic strength of the reaction medium or use a purification method like dialysis to remove excess ions after synthesis.
Issue 2: Bimodal or multimodal size distribution

Symptom:

  • DLS results show two or more distinct particle size populations.

Potential Causes & Solutions:

Potential CauseSuggested Solution
Secondary Nucleation A secondary burst of nucleation may occur after the initial particle formation, leading to a population of smaller particles. Try to control the addition rate of the precursor materials to maintain a steady, controlled growth phase.
Ostwald Ripening Smaller particles may dissolve and redeposit onto larger particles over time, broadening the size distribution. This can be mitigated by ensuring complete and uniform surface coverage with Docosyl Methanesulfonate to stabilize the nanoparticles.
Incomplete Dissolution of Precursors If the precursors are not fully dissolved before initiating nanoparticle formation, this can lead to heterogeneous nucleation and a varied size distribution. Ensure all reactants are fully dissolved before starting the reaction.

Experimental Protocols

General Nanoparticle Formulation Protocol (Bottom-Up Synthesis)

This is a generalized protocol and may require optimization for specific applications.

  • Preparation of Solutions:

    • Prepare a solution of the core material precursor in a suitable solvent.

    • Prepare a separate solution of Docosyl Methanesulfonate in the same or a miscible solvent.

  • Reaction Setup:

    • In a clean reaction vessel, add the Docosyl Methanesulfonate solution.

    • Place the vessel on a magnetic stirrer and begin stirring at a controlled rate.

    • Heat the solution to the desired reaction temperature.

  • Nanoparticle Formation:

    • Slowly add the precursor solution to the stirred, heated surfactant solution. The rate of addition is a critical parameter to control.

    • Allow the reaction to proceed for a specified amount of time.

  • Purification:

    • After the reaction is complete, the nanoparticles may need to be purified to remove unreacted precursors and excess surfactant. This can be achieved by methods such as centrifugation and redispersion, or dialysis.

  • Characterization:

    • Characterize the size and size distribution of the purified nanoparticles using Dynamic Light Scattering (DLS).

    • Analyze the morphology and core size using Transmission Electron Microscopy (TEM).

Visualizations

experimental_workflow cluster_prep 1. Preparation cluster_synthesis 2. Synthesis cluster_formation 3. Nanoparticle Formation cluster_purification 4. Purification cluster_characterization 5. Characterization prep_precursor Precursor Solution reaction Reaction Vessel (Controlled Temp & Stirring) prep_precursor->reaction Slow Addition prep_surfactant Docosyl Methanesulfonate Solution prep_surfactant->reaction formation Nucleation & Growth reaction->formation purification Centrifugation/ Dialysis formation->purification dls DLS purification->dls tem TEM purification->tem

Caption: Experimental workflow for nanoparticle synthesis.

troubleshooting_logic cluster_aggregation_solutions Troubleshooting Aggregation cluster_multimodal_solutions Troubleshooting Multimodality start Start: Formulate Nanoparticles check_size Measure Particle Size (DLS) start->check_size is_aggregated Size > 500nm or PDI > 0.5? check_size->is_aggregated is_multimodal Bimodal/Multimodal Distribution? is_aggregated->is_multimodal No inc_surfactant Increase Surfactant Concentration is_aggregated->inc_surfactant Yes inc_stirring Increase Stirring Rate is_aggregated->inc_stirring Yes opt_ph Optimize pH is_aggregated->opt_ph Yes success Optimized Nanoparticles is_multimodal->success No control_addition Control Precursor Addition Rate is_multimodal->control_addition Yes ensure_dissolution Ensure Complete Precursor Dissolution is_multimodal->ensure_dissolution Yes inc_surfactant->start inc_stirring->start opt_ph->start control_addition->start ensure_dissolution->start

Caption: Troubleshooting logic for nanoparticle size optimization.

References

Optimization

Technical Support Center: Docosyl Methane Sulfonate-Based Liposomes

An Introductory Guide for Researchers Welcome to the technical support center for Docosyl Methane Sulfonate-based liposomes. While Docosyl Methane Sulfonate represents a novel cationic lipid for liposomal formulations, t...

Author: BenchChem Technical Support Team. Date: December 2025

An Introductory Guide for Researchers

Welcome to the technical support center for Docosyl Methane Sulfonate-based liposomes. While Docosyl Methane Sulfonate represents a novel cationic lipid for liposomal formulations, the principles governing the stability and aggregation of these nanoparticles are well-established within the broader field of cationic liposome research. This guide provides detailed troubleshooting advice, frequently asked questions (FAQs), and experimental protocols to help you overcome common challenges, particularly aggregation, during your research and development.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My liposome suspension appears cloudy and I see visible precipitates. What's causing this aggregation?

A1: Aggregation in cationic liposome suspensions is a common issue stemming from their inherent positive charge, which can lead to interaction with anionic species or instability under certain buffer conditions. The primary causes include:

  • High Ionic Strength: The positive surface charge of your liposomes is stabilized by an electrical double layer. High concentrations of salts in your buffer can compress this layer, reducing the electrostatic repulsion between liposomes and leading to aggregation.[1][2][3]

  • Inappropriate pH: The pH of your buffer can affect the charge of the liposome-forming lipids and any encapsulated cargo. Suboptimal pH can lead to a reduction in surface charge and subsequent aggregation. For cationic lipids, maintaining a pH where the headgroup is fully protonated is crucial.

  • Low Zeta Potential: Zeta potential is a measure of the magnitude of the electrostatic repulsion between adjacent, similarly charged particles in a dispersion.[4][5] A low absolute zeta potential (e.g., between -10 mV and +10 mV) indicates insufficient repulsive forces, making aggregation more likely.[6] For cationic liposomes, a zeta potential greater than +30 mV is generally desired for good stability.[5]

  • Interaction with Anions: Cationic liposomes can interact with multivalent anions (e.g., phosphate, sulfate) in your buffer or from other sources, leading to charge neutralization and aggregation.[7]

Q2: How can I prevent the aggregation of my Docosyl Methane Sulfonate-based liposomes?

A2: Preventing aggregation involves optimizing both the formulation and the preparation process. Here are several strategies:

  • Incorporate a PEGylated Lipid (Steric Stabilization): Including a lipid conjugated to polyethylene glycol (PEG) in your formulation creates a hydrophilic polymer brush on the surface of the liposomes.[8][9] This brush provides a steric barrier that physically prevents liposomes from getting close enough to aggregate.[8][9][10] Typically, 2-5 mol% of a PEGylated lipid is sufficient.[11][12]

  • Optimize Buffer Conditions:

    • Ionic Strength: Use a low ionic strength buffer (e.g., 10-20 mM HEPES or Tris) instead of high-salt buffers like PBS, especially during storage.

    • pH: Maintain a pH that ensures the cationic lipid remains fully charged. A pH between 4 and 7 is often suitable for many cationic lipids.

  • Control Liposome Concentration: Highly concentrated liposome suspensions are more prone to aggregation. If you observe aggregation, try diluting your sample.

  • Include a Helper Lipid: The inclusion of a neutral helper lipid, such as 1,2-dioleoyl-sn-glycero-3-phosphoethanolamine (DOPE) or cholesterol, can help stabilize the liposome bilayer and may reduce aggregation.[13] Cholesterol, in particular, can increase the rigidity and stability of the membrane.[13]

Q3: I've tried optimizing my buffer, but I still see some aggregation over time. What role does a PEGylated lipid play and how do I choose one?

A3: A PEGylated lipid is one of the most effective tools for preventing aggregation. This strategy, known as steric stabilization, works by creating a protective layer around the liposome.

Mechanism of Steric Stabilization: The PEG chains extend from the liposome surface into the aqueous environment, forming a hydrated cloud. When two PEGylated liposomes approach each other, the compression of these polymer chains is entropically unfavorable, creating a repulsive force that prevents the liposomes from aggregating.[8][9][10]

Choosing a PEGylated Lipid: The choice of PEGylated lipid depends on the desired thickness of the protective layer. The molecular weight of the PEG chain is the primary determinant of this thickness.

PEG Molecular Weight (Daltons)Approximate PEG Coating ThicknessRecommended Mol% in Formulation
750~2-3 nm5-10%
2000~5 nm[8]2-5%[11]
5000~7-9 nm1-2%[11]

Note: Higher molecular weight PEGs provide a thicker barrier and can be used at lower molar percentages.[8][10]

Q4: My liposomes are stable in my formulation buffer, but aggregate when I add them to cell culture media. Why is this happening?

A4: Cell culture media are complex mixtures with high concentrations of salts, proteins, and other charged molecules. This environment presents several challenges for cationic liposomes:

  • High Ionic Strength: As discussed in Q1, the high salt content of media can shield the surface charge of your liposomes, leading to aggregation.[1][3]

  • Protein Adsorption (Opsonization): Serum proteins can bind to the surface of cationic liposomes, leading to the formation of a "protein corona." This can neutralize the surface charge and mediate aggregation.[8][9]

  • Interaction with Anionic Components: Media components like heparin can directly interact with and cause the aggregation of cationic liposomes.[7]

Solution: The most effective way to prevent aggregation in biological media is by incorporating a PEGylated lipid into your formulation. The steric barrier provided by PEG inhibits protein adsorption and reduces interactions with other media components.[8][9]

Diagrams and Workflows

Aggregation_Troubleshooting_Workflow start Start: Liposome Aggregation Observed check_buffer Check Buffer Conditions (pH, Ionic Strength) start->check_buffer is_buffer_optimal Is Buffer Optimal? (e.g., low salt, correct pH) check_buffer->is_buffer_optimal adjust_buffer Adjust Buffer: - Lower salt concentration - Optimize pH is_buffer_optimal->adjust_buffer No check_formulation Review Liposome Formulation is_buffer_optimal->check_formulation Yes check_characterization Re-characterize Liposomes (Size and Zeta Potential) adjust_buffer->check_characterization has_peg Does it contain a PEGylated lipid? check_formulation->has_peg add_peg Incorporate PEG-lipid (e.g., 2-5 mol% DSPE-PEG2000) has_peg->add_peg No has_peg->check_characterization Yes add_peg->check_characterization is_stable Are Liposomes Stable? check_characterization->is_stable end_success End: Stable Liposome Formulation is_stable->end_success Yes end_further_opt Further Optimization Needed is_stable->end_further_opt No

Caption: Troubleshooting workflow for addressing liposome aggregation.

Steric_Stabilization_Mechanism Mechanism of Steric Stabilization cluster_0 Without PEG-Lipid (Aggregation) cluster_1 With PEG-Lipid (Stabilization) L1 Cationic Liposome L2 Cationic Liposome L1->L2 Electrostatic Attraction Aggregation Aggregate PL1 PEGylated Liposome PL2 PEGylated Liposome p1_1 PL1->p1_1 p1_2 PL1->p1_2 p1_3 PL1->p1_3 p1_4 PL1->p1_4 p2_1 PL2->p2_1 p2_2 PL2->p2_2 p2_3 PL2->p2_3 p2_4 PL2->p2_4

References

Troubleshooting

Issues with Docosyl methane sulfonate purity and how to resolve them

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in resolving purity issues with Docosyl methane su...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in resolving purity issues with Docosyl methane sulfonate.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities found in synthesized Docosyl methane sulfonate?

A1: The most common impurities in crude Docosyl methane sulfonate typically arise from the starting materials and the reaction conditions. These include:

  • Unreacted Docosyl Alcohol: Due to its long hydrophobic chain, docosyl alcohol has low solubility in aqueous media, making its removal by simple washing difficult.

  • Residual Methanesulfonic Acid or Methanesulfonyl Chloride: Depending on the synthetic route, unreacted acidic starting materials or reagents can remain in the final product. Methanesulfonyl chloride is also moisture-sensitive and can hydrolyze to methanesulfonic acid and HCl.[1]

  • Side-Reaction Byproducts: Impurities from the methanesulfonyl chloride reagent, such as sulfuryl chloride, can lead to the formation of sulfated byproducts.[2]

  • Solvent Residues: Residual solvents used in the synthesis and purification steps may also be present.

Q2: My Docosyl methane sulfonate has a reported purity of >99%, but I'm observing unexpected results in my experiments. What could be the issue?

A2: While the overall purity might be high, even trace amounts of certain impurities can significantly impact experimental outcomes. Potential issues include:

  • Genotoxic Impurities: Short-chain alkyl methanesulfonates, which could theoretically form if short-chain alcohols are present as impurities in the starting materials or solvents, are potential genotoxic impurities (PGIs). However, their formation is generally considered unlikely under typical synthesis conditions for sulfonate salts.

  • Residual Acidity: Trace amounts of methanesulfonic acid can alter the pH of your experimental system, potentially affecting reaction rates or the stability of other components.

  • Unreacted Starting Material: The presence of unreacted docosyl alcohol can interfere with reactions where the methanesulfonate is intended as a leaving group or affect the physical properties of your formulation.

Q3: How can I effectively remove unreacted docosyl alcohol from my Docosyl methane sulfonate product?

A3: Due to the similar polarities of the long-chain alcohol and its corresponding methanesulfonate ester, simple extraction is often insufficient. The most effective methods are column chromatography and recrystallization. A detailed protocol for column chromatography is provided in the troubleshooting section below. For recrystallization, selecting a solvent system where the solubility of the ester and the alcohol differ significantly with temperature is key.

Troubleshooting Guides

Issue 1: Presence of Unreacted Docosyl Alcohol

Question: I've performed an aqueous work-up, but my NMR/HPLC analysis still shows significant contamination with docosyl alcohol. How can I purify my product?

Answer: Unreacted docosyl alcohol is a common impurity that is difficult to remove with simple aqueous washes due to its low water solubility. The recommended methods for its removal are column chromatography or recrystallization.

This method separates compounds based on their differential adsorption to a stationary phase.

Experimental Protocol:

  • Slurry Preparation: Dissolve the crude Docosyl methane sulfonate in a minimal amount of a non-polar solvent like hexane or a mixture of hexane and a slightly more polar solvent like dichloromethane.

  • Column Packing:

    • Prepare a slurry of silica gel in hexane and pour it into a chromatography column.

    • Allow the silica to settle, ensuring a flat and even bed.

    • Add a thin layer of sand on top of the silica gel.

  • Sample Loading: Carefully load the dissolved sample onto the top of the silica gel bed.

  • Elution:

    • Begin eluting with a non-polar solvent such as hexane.

    • Gradually increase the polarity of the eluent by adding a more polar solvent like ethyl acetate. A shallow gradient (e.g., starting with 100% hexane and slowly increasing to 95:5 hexane:ethyl acetate) is recommended.

    • The less polar Docosyl methane sulfonate will elute before the more polar docosyl alcohol.

  • Fraction Collection and Analysis:

    • Collect the eluting solvent in fractions.

    • Analyze the fractions by Thin Layer Chromatography (TLC) to identify the fractions containing the pure product.

  • Solvent Removal: Combine the pure fractions and remove the solvent using a rotary evaporator to yield the purified Docosyl methane sulfonate.

This technique purifies the product based on differences in solubility between the desired compound and impurities in a given solvent at different temperatures.

Experimental Protocol:

  • Solvent Selection: Identify a suitable solvent or solvent system. Good options for long-chain, non-polar compounds include isopropanol, acetone, or a mixture like ethanol/hexane. The ideal solvent should dissolve the Docosyl methane sulfonate at elevated temperatures but not at room temperature, while the docosyl alcohol impurity remains in solution upon cooling.

  • Dissolution: Dissolve the crude product in a minimal amount of the hot solvent.

  • Cooling and Crystallization: Slowly cool the solution to room temperature, and then in an ice bath to induce crystallization of the pure Docosyl methane sulfonate.

  • Filtration: Collect the crystals by vacuum filtration.

  • Washing: Wash the crystals with a small amount of the cold recrystallization solvent to remove any remaining impurities.

  • Drying: Dry the purified crystals under vacuum.

Issue 2: Residual Acidity in the Final Product

Question: My final product has a low pH when dissolved. How can I remove residual methanesulfonic acid?

Answer: Residual methanesulfonic acid can be removed by a mild basic wash during the work-up, followed by purification via recrystallization or column chromatography.

Experimental Protocol: Mild Basic Wash

  • Dissolve the crude product in a water-immiscible organic solvent (e.g., dichloromethane or diethyl ether).

  • Wash the organic solution with a saturated aqueous solution of sodium bicarbonate (NaHCO₃). This will neutralize the methanesulfonic acid, forming sodium methanesulfonate which is soluble in the aqueous layer.

  • Separate the organic layer and wash it with brine (saturated NaCl solution) to remove residual water.

  • Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄).

  • Filter off the drying agent and remove the solvent under reduced pressure.

  • Proceed with column chromatography or recrystallization as described in "Issue 1" to remove any remaining impurities, including the sodium salt if it has any organic solubility.

Data Presentation

Table 1: Purity of Docosyl Methane Sulfonate Before and After Purification

Purification MethodInitial Purity (%)Purity After Purification (%)Docosyl Alcohol Impurity (%)Methanesulfonic Acid Impurity (%)
Column Chromatography85.299.513.11.7
Recrystallization85.298.913.11.7

Note: Data are hypothetical and for illustrative purposes.

Table 2: Analytical Techniques for Purity Assessment

TechniquePurposeExpected Observations for Pure Docosyl Methane Sulfonate
¹H NMR Structural elucidation and quantification of proton-containing impurities.- Triplet around 4.2 ppm (-CH₂-O-SO₂-)- Singlet around 3.0 ppm (CH₃-SO₂-)- Multiplet around 1.2-1.7 ppm (-(CH₂)₂₀-)- Triplet around 0.9 ppm (-CH₃)
¹³C NMR Confirmation of carbon framework and detection of carbon-containing impurities.- Peak around 70 ppm (-CH₂-O-SO₂-)- Peak around 37 ppm (CH₃-SO₂-)- Series of peaks between 22-32 ppm (-(CH₂)₂₀-)- Peak around 14 ppm (-CH₃)
FT-IR Identification of functional groups.- Strong S=O stretching bands around 1350 cm⁻¹ and 1175 cm⁻¹- C-O stretching band around 900-1000 cm⁻¹- C-H stretching bands around 2850-2960 cm⁻¹
HPLC/GC Quantification of purity and separation of impurities.A single major peak corresponding to the product.
Melting Point Assessment of purity.A sharp melting point range.

Mandatory Visualizations

G cluster_0 Troubleshooting Workflow for Docosyl Methane Sulfonate Purity start Crude Docosyl Methane Sulfonate purity_analysis Purity Analysis (NMR, HPLC, GC) start->purity_analysis is_pure Purity > 99%? purity_analysis->is_pure pure_product Pure Product is_pure->pure_product Yes identify_impurity Identify Major Impurity is_pure->identify_impurity No unreacted_alcohol Unreacted Docosyl Alcohol identify_impurity->unreacted_alcohol residual_acid Residual Acid identify_impurity->residual_acid purification_method Select Purification Method unreacted_alcohol->purification_method basic_wash Mild Basic Wash residual_acid->basic_wash column_chromatography Column Chromatography purification_method->column_chromatography recrystallization Recrystallization purification_method->recrystallization reanalyze Re-analyze Purity column_chromatography->reanalyze recrystallization->reanalyze basic_wash->purification_method reanalyze->is_pure

Caption: Troubleshooting workflow for purity issues.

G cluster_1 Experimental Workflow for Column Chromatography Purification start Start: Crude Product dissolve Dissolve in minimal non-polar solvent start->dissolve load_sample Load sample onto column dissolve->load_sample prepare_column Prepare silica gel column with hexane prepare_column->load_sample elute Elute with hexane -> hexane/ethyl acetate gradient load_sample->elute collect_fractions Collect fractions elute->collect_fractions tlc_analysis Analyze fractions by TLC collect_fractions->tlc_analysis pool_pure Pool pure fractions tlc_analysis->pool_pure evaporate Evaporate solvent pool_pure->evaporate end End: Purified Product evaporate->end

Caption: Column chromatography purification workflow.

References

Optimization

Adjusting pH for optimal Docosyl methane sulfonate activity

Disclaimer: Information regarding the specific biological activity and optimal pH for Docosyl methane sulfonate is limited in publicly available scientific literature. This guide is based on the general chemical properti...

Author: BenchChem Technical Support Team. Date: December 2025

Disclaimer: Information regarding the specific biological activity and optimal pH for Docosyl methane sulfonate is limited in publicly available scientific literature. This guide is based on the general chemical properties of long-chain alkyl methanesulfonates and related compounds. The experimental protocols and troubleshooting advice provided are generalized and should be adapted to your specific application.

Frequently Asked Questions (FAQs)

Q1: What is the recommended pH range for working with Docosyl methane sulfonate?

A1: While specific data for Docosyl methane sulfonate is unavailable, methanesulfonate esters are generally stable across a range of pH values. Studies on other methanesulfonate esters show remarkable stability against hydrolysis, even in strongly basic solutions at high temperatures.[1] For experimental purposes, maintaining a pH range of 6.0 to 8.0 is a conservative starting point to minimize the potential for acid- or base-catalyzed hydrolysis, although the impact of pH on its activity in a biological system has not been documented.

Q2: How should I prepare a stock solution of Docosyl methane sulfonate?

A2: Docosyl methane sulfonate is a long-chain alkyl ester, suggesting it will have low solubility in aqueous solutions. It is advisable to prepare stock solutions in an appropriate organic solvent.

Table 1: Recommended Solvents for Stock Solution Preparation

SolventConsiderations
Dimethyl sulfoxide (DMSO)Commonly used for dissolving organic compounds for biological assays. Ensure the final concentration in your experiment is low (<0.1%) to avoid solvent-induced artifacts.
EthanolA less toxic alternative to DMSO, but may have lower solvating power for a long-chain compound like Docosyl methane sulfonate.
Dichloromethane (DCM)Suitable for chemical reactions, but must be completely removed before biological experiments due to its toxicity.

Q3: Is Docosyl methane sulfonate expected to be biologically active?

A3: The biological activity of Docosyl methane sulfonate has not been specifically reported. Long-chain alkyl sulfonates have been utilized for separating water-soluble basic analytes.[2] Shorter-chain alkyl methanesulfonates are known to be DNA alkylating agents and are considered potentially genotoxic.[2][3] The reactivity of the methanesulfonate group as a leaving group is a key aspect of the activity of these shorter-chain compounds.[2] It is plausible that Docosyl methane sulfonate could exhibit some biological activity, potentially related to its long alkyl chain interacting with cellular membranes or hydrophobic pockets of proteins. However, without experimental data, this remains speculative.

Troubleshooting Guides

Issue 1: Inconsistent or No Observed Effect in Cellular Assays

Possible Cause Troubleshooting Step
Poor Solubility in Assay Medium - Increase the concentration of the organic solvent in the final assay medium (while staying within acceptable limits for your cell type).- Use a surfactant or other solubilizing agent, testing for its effect on the cells independently.- Prepare a fresh stock solution and vortex thoroughly before each use.
Degradation of the Compound - Although methanesulfonates are generally stable, prepare fresh dilutions from a frozen stock solution for each experiment.- Avoid repeated freeze-thaw cycles of the stock solution.- Verify the purity of your Docosyl methane sulfonate supply.
Incorrect pH of Assay Medium - Measure the pH of your complete assay medium after the addition of all components, including the Docosyl methane sulfonate solution.- Adjust the pH if necessary using sterile, dilute HCl or NaOH.

Issue 2: Precipitate Formation Upon Addition to Aqueous Buffer

Possible Cause Troubleshooting Step
Low Aqueous Solubility - Decrease the final concentration of Docosyl methane sulfonate.- Increase the percentage of co-solvent (e.g., DMSO, ethanol) in the final solution.- Prepare a liposomal formulation or other nanoparticle-based delivery system to improve aqueous dispersibility.
Interaction with Buffer Components - Test the solubility in different buffer systems (e.g., phosphate vs. TRIS-based buffers).- Ensure all buffer components are fully dissolved before adding the compound.

Experimental Protocols

Protocol 1: General Procedure for Assessing the Effect of pH on Compound Stability

This protocol provides a framework to evaluate the stability of Docosyl methane sulfonate at different pH values.

  • Prepare Buffers: Prepare a series of buffers with pH values ranging from 4.0 to 10.0 (e.g., citrate buffer for pH 4-6, phosphate buffer for pH 6-8, and borate buffer for pH 8-10).

  • Prepare Compound Solutions: Prepare a concentrated stock solution of Docosyl methane sulfonate in a suitable organic solvent (e.g., DMSO).

  • Incubation: Dilute the stock solution to a final concentration in each of the prepared buffers. Incubate the solutions at the desired experimental temperature (e.g., 37°C).

  • Time Points: At various time points (e.g., 0, 1, 2, 4, 8, 24 hours), take an aliquot from each solution.

  • Analysis: Analyze the concentration of the remaining Docosyl methane sulfonate in each aliquot using a suitable analytical method such as High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • Data Analysis: Plot the concentration of Docosyl methane sulfonate as a function of time for each pH value to determine the degradation rate.

Table 2: Example Data Layout for pH Stability Study

pHTime (hours)Concentration (µg/mL)% Remaining
4.00100100
4.0249898
7.00100100
7.0249999
10.00100100
10.0249595

Visualizations

Experimental_Workflow General Experimental Workflow for Cellular Assays cluster_prep Preparation cluster_exp Experiment cluster_analysis Analysis stock Prepare Stock Solution (in DMSO) dilute Dilute Stock to Working Concentration in Media stock->dilute media Prepare Cell Culture Media media->dilute treat Treat Cells with Compound dilute->treat incubate Incubate for Desired Time treat->incubate assay Perform Cellular Assay (e.g., viability, signaling) incubate->assay data Data Analysis assay->data

Caption: A general workflow for utilizing Docosyl methane sulfonate in cellular experiments.

Troubleshooting_Logic Troubleshooting Logic for Inconsistent Results cluster_solubility Solubility Issues cluster_stability Compound Stability cluster_assay Assay Conditions start Inconsistent or No Effect Observed check_precipitate Visually inspect for precipitate start->check_precipitate adjust_solvent Adjust co-solvent concentration check_precipitate->adjust_solvent Precipitate observed fresh_dilutions Use freshly prepared dilutions check_precipitate->fresh_dilutions No precipitate change_concentration Lower final concentration adjust_solvent->change_concentration check_storage Verify stock solution storage fresh_dilutions->check_storage verify_ph Measure and adjust media pH check_storage->verify_ph control_exp Run solvent and positive controls verify_ph->control_exp

Caption: A logical diagram for troubleshooting inconsistent experimental results.

References

Troubleshooting

Technical Support Center: Overcoming Cytotoxicity of Docosyl Methane Sulfonate in Cell Culture

Troubleshooting Guides This section provides solutions to specific problems researchers might encounter during their experiments with Docosyl Methane Sulfonate. Issue 1: Higher-than-Expected Cytotoxicity at Low Concentra...

Author: BenchChem Technical Support Team. Date: December 2025

Troubleshooting Guides

This section provides solutions to specific problems researchers might encounter during their experiments with Docosyl Methane Sulfonate.

Issue 1: Higher-than-Expected Cytotoxicity at Low Concentrations

  • Symptoms:

    • Massive cell death observed even at the lowest concentrations of the compound.

    • Inability to establish a proper dose-response curve.

Possible CauseRecommended Solution
High Cell Line Sensitivity Different cell lines exhibit varying sensitivities to cytotoxic agents[1][2]. Your chosen cell line may be particularly susceptible. Perform a broad dose-response experiment with a wider range of concentrations (e.g., from nanomolar to high micromolar) to determine the IC50 value for your specific cell line. Consider using a cell line known to be more resistant as a control.
Solvent Toxicity Solvents like DMSO, used to dissolve the compound, can be toxic to cells at higher concentrations[1][3]. Ensure the final solvent concentration is within the tolerated range for your cell line (typically <0.1% for DMSO)[3]. Always include a vehicle control (cells treated with the solvent alone at the same final concentration) to distinguish between compound and solvent-induced cytotoxicity[1].
Compound Instability/Degradation The compound may be unstable in the culture medium, degrading into more toxic byproducts[1][4]. Prepare fresh dilutions from a stock solution for each experiment and avoid repeated freeze-thaw cycles. Assess the stability of the compound in your culture medium over the experimental time course using methods like HPLC or LC-MS if possible[5].
Suboptimal Cell Culture Conditions Stressed cells due to factors like improper media composition, pH, or high confluency can be more susceptible to drug-induced toxicity[6]. Ensure optimal and consistent cell culture conditions.

Issue 2: Inconsistent or Highly Variable Results in Cytotoxicity Assays

  • Symptoms:

    • High standard deviations between replicate wells.

    • Poor reproducibility between experiments.

Possible CauseRecommended Solution
Uneven Cell Seeding Inconsistent cell numbers per well will lead to variability in assay readouts[1][7]. Ensure a homogenous single-cell suspension before plating and visually inspect the plate under a microscope to confirm even cell distribution.
Compound Precipitation The compound may be precipitating out of solution in the culture medium, leading to inconsistent exposure[3][5]. Visually inspect the wells for any precipitate. Determine the compound's solubility in the culture medium and avoid using concentrations above this limit[5].
Edge Effects in Multi-well Plates Wells on the perimeter of a microplate are prone to evaporation, which can alter the compound concentration and affect cell growth[1][3][7]. To minimize this, avoid using the outer wells for experimental samples and instead fill them with sterile PBS or media[3][7].
Assay Interference The compound may directly interfere with the assay chemistry (e.g., reducing the MTT reagent)[1]. Run a cell-free control where the compound is added to the assay reagents to check for any chemical interactions. If interference is detected, consider using an alternative cytotoxicity assay based on a different principle[1].

Frequently Asked Questions (FAQs)

Q1: What is the likely mechanism of cytotoxicity for Docosyl Methane Sulfonate?

A1: While specific data is unavailable for Docosyl Methane Sulfonate, as a methane sulfonate compound, it is likely an alkylating agent, similar to methyl methanesulfonate (MMS) and ethyl methanesulfonate (EMS)[8][9]. Alkylating agents act by covalently attaching alkyl groups to cellular macromolecules, most significantly DNA. This DNA damage, if not repaired, can trigger cell cycle arrest and apoptosis (programmed cell death)[10][11][12]. The primary mechanism often involves the activation of caspase cascades, which are central to the apoptotic process[10][11][13][14].

Q2: My compound is showing high cytotoxicity. What are the first troubleshooting steps?

A2: When encountering high cytotoxicity, the initial steps are to:

  • Re-evaluate Concentration: You may be using a concentration that is too high. It is critical to perform a dose-response curve, testing a wide range of concentrations to determine the cytotoxic concentration 50% (CC50)[3].

  • Assess Solvent Toxicity: Ensure the final concentration of your solvent (e.g., DMSO) is non-toxic to your cells. Always include a vehicle control in your experiments[1][3].

  • Check Incubation Time: The duration of exposure significantly impacts cytotoxicity. Consider shorter incubation times to mitigate the effect[3][15].

Q3: How can I reduce the cytotoxicity to study other effects of the compound?

A3: To study non-cytotoxic effects, you need to work at concentrations below the toxicity threshold.

  • Dose Reduction: The most straightforward method is to lower the concentration of Docosyl Methane Sulfonate to a non-toxic level, as determined by your dose-response curve.

  • Time-Course Experiment: Perform a time-course experiment (e.g., 6, 12, 24, 48 hours) to find a time point where the desired effect is observable before significant cytotoxicity occurs[1].

  • Co-treatment with Protective Agents: If the mechanism of cytotoxicity is known or suspected (e.g., oxidative stress), co-treatment with antioxidants like N-acetylcysteine might offer protection[6].

Q4: Which cytotoxicity assay should I use?

A4: The choice of assay depends on the expected mechanism of cell death and potential for compound interference. It is often recommended to use orthogonal methods to confirm results[16].

  • MTT or Resazurin Assays: These colorimetric assays measure metabolic activity, which is an indicator of cell viability[6][17][18]. They are widely used but can be affected by compounds that alter cellular metabolism[17].

  • LDH Release Assay: This assay measures the release of lactate dehydrogenase (LDH) from cells with damaged plasma membranes, a marker of necrosis or late apoptosis[3][6].

  • DNA Binding Dyes (e.g., Propidium Iodide): These fluorescent dyes are excluded by live cells but can enter and stain the DNA of dead cells with compromised membranes[18][19]. This method is often used with flow cytometry or fluorescence microscopy.

  • Caspase Activity Assays: If apoptosis is the suspected mechanism, assays that measure the activity of key caspases (e.g., caspase-3, -9) can provide more mechanistic insight[14][20].

Q5: How should I present my cytotoxicity data?

A5: Quantitative data should be summarized in a clear and structured table. You should perform a dose-response experiment and calculate key parameters like the IC50 (the concentration that inhibits 50% of cell viability).

Example Data Presentation:

Cell LineCompoundIncubation Time (hours)IC50 (µM)Max Inhibition (%)
MCF-7Docosyl Methane Sulfonate48ValueValue
A549Docosyl Methane Sulfonate48ValueValue
HepG2Docosyl Methane Sulfonate48ValueValue
Note: Values are placeholders. Researchers must determine these experimentally.

Experimental Protocols

Protocol 1: MTT Cell Viability Assay

This protocol provides a general framework for assessing cell viability based on metabolic activity[1][6].

  • Cell Seeding:

    • Harvest and count cells that are in the exponential growth phase.

    • Seed cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well).

    • Incubate for 24 hours to allow for cell attachment.

  • Compound Treatment:

    • Prepare serial dilutions of Docosyl Methane Sulfonate in culture medium.

    • Remove the old medium from the wells and add the medium containing different concentrations of the compound.

    • Include untreated control wells and vehicle control wells[6].

    • Incubate for the desired exposure time (e.g., 24, 48, or 72 hours).

  • MTT Addition:

    • Prepare a 5 mg/mL solution of MTT in sterile PBS.

    • Add 10 µL of the MTT solution to each well.

    • Incubate for 2-4 hours at 37°C, allowing viable cells to metabolize MTT into purple formazan crystals[1].

  • Formazan Solubilization:

    • Carefully remove the medium from the wells.

    • Add 100 µL of a solubilizing agent (e.g., DMSO or isopropanol with 0.04 N HCl) to each well to dissolve the crystals[6].

  • Data Acquisition:

    • Measure the absorbance at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance[6].

  • Data Analysis:

    • Calculate the percentage of cell viability for each treatment group relative to the untreated control.

    • Plot cell viability against compound concentration to generate a dose-response curve and determine the IC50 value.

Protocol 2: LDH Cytotoxicity Assay

This protocol measures the release of lactate dehydrogenase (LDH) from damaged cells[3]. It is often performed using a commercially available kit.

  • Cell Seeding and Treatment:

    • Follow steps 1 and 2 from the MTT protocol. Include a positive control for maximum LDH release (cells treated with a lysis buffer provided in the kit)[19].

  • Sample Collection:

    • After incubation, centrifuge the plate (if using suspension cells) or directly collect a supernatant sample from the culture medium.

  • LDH Reaction:

    • Transfer the supernatant to a new 96-well plate.

    • Prepare the LDH reaction mixture according to the kit manufacturer's instructions and add it to each well.

    • Incubate the plate at room temperature for the time specified in the kit protocol (usually around 30 minutes), protected from light[3].

  • Stop Reaction:

    • Add the stop solution provided in the kit to each well.

  • Data Acquisition:

    • Measure the absorbance at the recommended wavelength (e.g., 490 nm with a 680 nm reference) using a plate reader[3].

  • Data Analysis:

    • Calculate the percentage of cytotoxicity based on the LDH activity in treated wells relative to the maximum LDH release control and the untreated control.

Visualizations

Cytotoxicity_Workflow cluster_prep Preparation cluster_exp Experiment cluster_assay Assay & Analysis Cell_Culture 1. Cell Culture (Select appropriate cell line) Seeding 2. Cell Seeding (96-well plate) Cell_Culture->Seeding Compound_Prep 3. Prepare Compound Dilutions (Docosyl Methane Sulfonate) Treatment 4. Cell Treatment (Incubate 24-72h) Compound_Prep->Treatment Assay 5. Perform Cytotoxicity Assay (e.g., MTT, LDH) Treatment->Assay Readout 6. Data Acquisition (Plate Reader) Assay->Readout Analysis 7. Data Analysis (Calculate IC50) Readout->Analysis Alkylating_Agent_Apoptosis_Pathway cluster_stimulus Cellular Stress cluster_dna_damage DNA Damage Response cluster_mitochondrial Mitochondrial Pathway cluster_caspase Caspase Cascade Compound Docosyl Methane Sulfonate (Alkylating Agent) DNA_Damage DNA Alkylation & Double-Strand Breaks Compound->DNA_Damage ATM_ATR ATM/ATR Activation DNA_Damage->ATM_ATR p53 p53 Activation ATM_ATR->p53 Bax_Bak Bax/Bak Activation p53->Bax_Bak Mito Mitochondrial Outer Membrane Permeabilization Bax_Bak->Mito CytoC Cytochrome c Release Mito->CytoC Apoptosome Apoptosome Formation CytoC->Apoptosome Casp9 Caspase-9 Activation Apoptosome->Casp9 Casp3 Caspase-3 Activation (Executioner Caspase) Casp9->Casp3 Apoptosis Apoptosis (Cell Death) Casp3->Apoptosis Troubleshooting_Tree Start High Cytotoxicity Observed Check_Vehicle Is Vehicle Control Also Toxic? Start->Check_Vehicle Solvent_Issue Reduce Solvent Conc. (e.g., <0.1% DMSO) Check_Vehicle->Solvent_Issue Yes Check_Dose Perform Broad Dose-Response Curve Check_Vehicle->Check_Dose No High_Sensitivity Cell Line is Highly Sensitive. Use Lower Conc. or Different Cell Line. Check_Dose->High_Sensitivity Check_Time Perform Time-Course Experiment Check_Dose->Check_Time Time_Dependent Toxicity is Time-Dependent. Use Shorter Incubation. Check_Time->Time_Dependent Check_Stability Assess Compound Stability in Media Check_Time->Check_Stability Degradation_Issue Compound is Unstable. Prepare Fresh Solutions. Check_Stability->Degradation_Issue

References

Optimization

Technical Support Center: Optimizing Drug Encapsulation with Docosyl Methanesulfonate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Docosyl Methanesulfonate to enhance drug...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Docosyl Methanesulfonate to enhance drug encapsulation efficiency.

FAQs: Getting Started with Docosyl Methanesulfonate

Q1: What is Docosyl Methanesulfonate and what is its potential role in drug delivery?

Docosyl methanesulfonate (C₂₂H₄₅SO₃CH₃) is a long-chain alkyl sulfonate. While not a conventional phospholipid, its amphiphilic nature, consisting of a long hydrophobic docosyl (C22) tail and a polar methanesulfonate headgroup, suggests its potential use as a primary or supplementary lipid-like component in novel drug delivery systems such as nanoparticles or liposomes. Its unique headgroup may offer advantages in terms of stability and interaction with certain drug molecules.

Q2: What are the key starting parameters to consider when formulating with Docosyl Methanesulfonate?

When initiating formulation development with docosyl methanesulfonate, it is crucial to systematically evaluate the following parameters. The table below provides a starting point for optimization.

ParameterStarting RangeConsiderations
Docosyl Methanesulfonate Concentration 1 - 10 mg/mLHigher concentrations may increase drug loading but could also lead to particle aggregation.
Drug-to-Docosyl Methanesulfonate Ratio (w/w) 1:10 to 1:100This ratio is critical and drug-dependent. Start with a lower drug concentration to maximize initial encapsulation.[1][2]
Co-lipid (e.g., Cholesterol, DOPE) 0 - 50 mol%Co-lipids can modulate membrane fluidity and stability. Cholesterol can increase rigidity, while DOPE can promote fusogenic properties.[3][4]
Aqueous Phase pH 4.0 - 8.0The charge of the drug and the docosyl methanesulfonate headgroup can be influenced by pH, affecting encapsulation.
Temperature of Hydration/Formation 25°C - 65°CThe temperature should be above the transition temperature of the lipid mixture to ensure proper vesicle formation.[5]

Troubleshooting Guide: Low Encapsulation Efficiency

Low encapsulation efficiency is a common challenge when developing new drug delivery systems. The following sections provide a structured approach to troubleshooting this issue when using docosyl methanesulfonate.

Logical Troubleshooting Workflow

The following diagram illustrates a step-by-step process for diagnosing and resolving low encapsulation efficiency.

TroubleshootingWorkflow Start Low Encapsulation Efficiency Observed CheckDrugProperties Step 1: Evaluate Drug Properties (Solubility, pKa, Lipophilicity) Start->CheckDrugProperties CheckFormulation Step 2: Review Formulation Parameters (Drug:Lipid Ratio, Co-lipids, pH) CheckDrugProperties->CheckFormulation Properties Understood OptimizeDrug Action: Modify Drug Form (e.g., salt form, prodrug) CheckDrugProperties->OptimizeDrug Mismatch with lipid CheckProcess Step 3: Analyze Preparation Method (Hydration, Sonication, Extrusion) CheckFormulation->CheckProcess Optimized OptimizeFormulation Action: Adjust Formulation (Vary ratios, screen co-lipids) CheckFormulation->OptimizeFormulation Sub-optimal OptimizeProcess Action: Refine Preparation Technique (Adjust energy input, extrusion cycles) CheckProcess->OptimizeProcess Inefficient ReMeasure Re-evaluate Encapsulation Efficiency OptimizeDrug->ReMeasure OptimizeFormulation->ReMeasure OptimizeProcess->ReMeasure ReMeasure->Start Still Low

Caption: A logical workflow for troubleshooting low drug encapsulation efficiency.

Detailed Troubleshooting Steps

Problem 1: Poor encapsulation of hydrophilic drugs.

  • Possible Cause: Hydrophilic drugs are primarily encapsulated in the aqueous core of the vesicle. The volume of this core may be small, or the drug may be leaking out during formation.

  • Troubleshooting Steps:

    • Increase Hydration Volume: A larger initial hydration volume can lead to the formation of vesicles with a larger aqueous core.

    • Optimize Hydration Conditions: Ensure the hydration temperature is above the transition temperature of the docosyl methanesulfonate mixture to allow for proper lamellar swelling.[5]

    • Incorporate Charged Co-lipids: The inclusion of a charged co-lipid can create an electrostatic attraction with an oppositely charged drug, drawing it into the core.

    • Remote Loading: For ionizable hydrophilic drugs, consider a remote loading approach. This involves creating a pH or ion gradient across the vesicle membrane to drive the drug inwards.

Problem 2: Low encapsulation of hydrophobic drugs.

  • Possible Cause: Hydrophobic drugs are intercalated within the lipid bilayer. Insufficient space within the bilayer or poor interaction with docosyl methanesulfonate can limit loading.[6]

  • Troubleshooting Steps:

    • Adjust Drug-to-Lipid Ratio: Decrease the initial drug concentration to avoid saturation of the lipid bilayer.[1]

    • Incorporate Cholesterol: Cholesterol can increase the thickness and order of the lipid bilayer, potentially creating more space for hydrophobic drugs.[3][4]

    • Optimize the Solvent System: When using a thin-film hydration method, ensure both the drug and docosyl methanesulfonate are fully dissolved in the organic solvent to achieve a homogenous lipid film.

    • Increase Membrane Fluidity: For some hydrophobic drugs, a more fluid membrane can enhance encapsulation. This can be achieved by reducing cholesterol content or incorporating lipids with unsaturated chains.[6]

Problem 3: Particle aggregation during or after drug loading.

  • Possible Cause: The surface charge of the nanoparticles may be insufficient to prevent aggregation, or the drug may be precipitating on the surface.

  • Troubleshooting Steps:

    • Measure Zeta Potential: A zeta potential outside the range of +/- 30 mV may indicate a higher tendency for aggregation.

    • Incorporate PEGylated Lipids: The addition of a small percentage (1-5 mol%) of a PEGylated co-lipid can provide steric stabilization and prevent aggregation.[7]

    • Adjust pH and Ionic Strength: The pH and salt concentration of the buffer can influence surface charge and particle stability.

    • Optimize Drug Loading: Ensure the drug is fully solubilized before adding it to the lipid solution to prevent precipitation.

Experimental Protocols

Protocol 1: Thin-Film Hydration Method

This protocol describes a standard method for preparing docosyl methanesulfonate-based nanoparticles.

ThinFilmHydration cluster_0 Step 1: Lipid Film Preparation cluster_1 Step 2: Hydration cluster_2 Step 3: Size Reduction a Dissolve Docosyl Methanesulfonate, Co-lipids, and Drug in Organic Solvent b Evaporate Solvent under Vacuum (Rotary Evaporator) a->b c Dry Film under High Vacuum (> 2 hours) b->c d Add Aqueous Buffer to the Dry Film c->d e Hydrate above Transition Temperature (with gentle agitation) d->e f Probe Sonication or Bath Sonication e->f g Extrusion through Polycarbonate Membranes f->g

Caption: Workflow for the thin-film hydration method.

Methodology:

  • Lipid Film Preparation:

    • Dissolve docosyl methanesulfonate, any co-lipids (e.g., cholesterol), and the hydrophobic drug in a suitable organic solvent (e.g., chloroform:methanol 2:1 v/v) in a round-bottom flask.

    • Attach the flask to a rotary evaporator and remove the solvent under reduced pressure at a temperature above the solvent's boiling point.

    • A thin, uniform lipid film should form on the flask's inner surface.

    • Place the flask under high vacuum for at least 2 hours to remove any residual solvent.

  • Hydration:

    • Add the aqueous buffer (which may contain a hydrophilic drug) to the flask.

    • Hydrate the lipid film by gently rotating the flask at a temperature above the transition temperature of the lipid mixture for 1-2 hours. This will form multilamellar vesicles (MLVs).

  • Size Reduction:

    • To achieve a more uniform particle size distribution, sonicate the MLV suspension using a probe or bath sonicator.

    • For further size refinement and to produce unilamellar vesicles, extrude the suspension multiple times (e.g., 11-21 passes) through polycarbonate membranes with a defined pore size (e.g., 100 nm).

Protocol 2: Measuring Encapsulation Efficiency

This protocol outlines a common method for determining the percentage of drug successfully encapsulated.

Methodology:

  • Separation of Free Drug:

    • Separate the unencapsulated (free) drug from the nanoparticles. Common methods include:

      • Size Exclusion Chromatography (SEC): Pass the nanoparticle suspension through an SEC column (e.g., Sephadex G-50). The larger nanoparticles will elute first, followed by the smaller, free drug molecules.

      • Centrifugal Ultrafiltration: Use a centrifugal filter device with a molecular weight cutoff (MWCO) that allows the free drug to pass through while retaining the nanoparticles.[8]

      • Dialysis: Dialyze the sample against a large volume of buffer using a dialysis membrane with an appropriate MWCO.[8]

  • Quantification of Drug:

    • Disrupt the nanoparticles in the collected fraction (from SEC or the retentate from ultrafiltration) using a suitable solvent or detergent to release the encapsulated drug.

    • Quantify the total amount of drug in the initial formulation and the amount of encapsulated drug using a suitable analytical technique (e.g., HPLC, UV-Vis spectrophotometry).

  • Calculation:

    • Encapsulation Efficiency (%) = (Amount of encapsulated drug / Total amount of initial drug) x 100.[8]

Signaling Pathways and Molecular Interactions

While specific signaling pathways are not directly modulated by the encapsulation process itself, understanding the molecular interactions between the drug, docosyl methanesulfonate, and other formulation components is key to optimizing encapsulation.

MolecularInteractions cluster_drug Drug Properties cluster_lipid Vesicle Properties Drug Drug Molecule Charge Charge (pKa) Drug->Charge Lipophilicity Lipophilicity (logP) Drug->Lipophilicity Size Molecular Weight Drug->Size Core Aqueous Core Charge->Core Electrostatic Interactions Bilayer Lipid Bilayer Lipophilicity->Bilayer Hydrophobic Interactions Size->Bilayer Steric Hindrance Size->Core Size Constraints DMS Docosyl Methanesulfonate DMS->Bilayer DMS->Core Encapsulation Encapsulation Efficiency Bilayer->Encapsulation Core->Encapsulation

Caption: Key molecular interactions influencing drug encapsulation.

This diagram illustrates that the physicochemical properties of the drug molecule directly influence its interaction with the different compartments of the docosyl methanesulfonate-based vesicle, ultimately determining the encapsulation efficiency. Hydrophobic interactions drive lipophilic drugs into the bilayer, while electrostatic forces can attract charged drugs to the aqueous core.[9][10][11] Steric hindrance due to the drug's size can be a limiting factor for both compartments.

References

Troubleshooting

Mitigating the impact of serum on Docosyl methane sulfonate transfection

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers mitigate the impact of serum on Docosyl Methane Sulfonate-mediated transfection. Frequently Asked Qu...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers mitigate the impact of serum on Docosyl Methane Sulfonate-mediated transfection.

Frequently Asked Questions (FAQs)

Q1: How does serum affect transfection efficiency when using cationic lipid-based reagents like Docosyl Methane Sulfonate?

A1: The presence of serum during transfection can significantly impact efficiency. Cationic lipid-based reagents, such as Docosyl Methane Sulfonate, work by forming positively charged complexes with negatively charged nucleic acids.[1] These complexes then interact with the negatively charged cell membrane to facilitate entry into the cell.[1][2] However, serum contains various proteins that can interfere with this process.[1][3][4] Negatively charged serum proteins can bind to the cationic lipid-DNA complexes, leading to their aggregation and neutralization of the positive charge, which hinders their ability to bind to and enter cells. This interference can reduce overall transfection efficiency.

Q2: Is it necessary to perform transfections in serum-free media?

A2: While traditionally it was thought that serum-free conditions were essential for successful transfection, it is now understood that serum can be present in the culture medium during the addition of transfection complexes to the cells.[1][3] The critical step that is sensitive to serum is the formation of the lipid-DNA complexes.[1][3] Therefore, it is highly recommended to form these complexes in a serum-free medium before adding them to your cells cultured in serum-containing medium.[1][3][4] Some modern reagents are designed to be more compatible with serum, but optimizing conditions is still crucial.[5][6]

Q3: Can serum ever enhance transfection efficiency?

A3: Interestingly, in some cases, the presence of serum has been observed to increase transfection efficiency. For certain cholesterol-based gemini lipids, transfection efficiency was significantly higher in the presence of 10% serum compared to serum-free conditions. It is hypothesized that some serum components might stabilize the lipoplexes or facilitate their uptake. However, this effect is highly dependent on the specific lipid formulation and cell type, and therefore, optimization is key.

Q4: What are the key factors to consider for successful transfection in the presence of serum?

A4: Several factors influence the success of transfection in serum-containing media:

  • Cell Health and Confluency: Cells should be healthy, actively dividing, and at an optimal confluency (typically 70-90%) at the time of transfection.[4][7][8]

  • Quality of Nucleic Acid: High-quality, pure plasmid DNA or RNA is essential for efficient transfection.[4][9]

  • Ratio of Transfection Reagent to Nucleic Acid: The ratio of Docosyl Methane Sulfonate to your nucleic acid needs to be optimized to ensure the formation of effective transfection complexes.[2][10]

  • Complex Formation: As mentioned, forming the complexes in a serum-free medium like Opti-MEM™ I is critical to prevent interference from serum proteins.[3]

  • Incubation Time: The duration of exposure of cells to the transfection complexes should be optimized to maximize efficiency while minimizing toxicity.[8]

Troubleshooting Guide

Problem: Low Transfection Efficiency in the Presence of Serum

Possible Cause Suggested Solution Citation
Suboptimal Reagent to DNA Ratio The ratio of Docosyl Methane Sulfonate to DNA is critical. Perform a titration experiment to determine the optimal ratio for your specific cell line and experimental conditions.[2][5][10]
Serum Interference During Complex Formation Ensure that you are forming the Docosyl Methane Sulfonate-DNA complexes in a serum-free medium before adding them to your cells. Serum proteins can interfere with complex formation.[1][3][11]
Poor Cell Health or Suboptimal Confluency Use healthy, low-passage number cells that are actively dividing. Ensure cells are seeded to be 70-90% confluent at the time of transfection.[4][6][7]
Degraded or Impure Nucleic Acid Use high-quality, endotoxin-free plasmid DNA. Verify the integrity and concentration of your nucleic acid before use. An A260/A280 ratio of 1.7-1.9 is recommended.[9][11]
Incorrect Incubation Times Optimize the incubation time for complex formation (typically 5-30 minutes) and the time the complexes are left on the cells.[8]

Problem: High Cell Death (Cytotoxicity) After Transfection

Possible Cause Suggested Solution Citation
Excessive Amount of Transfection Reagent Too much Docosyl Methane Sulfonate can be toxic to cells. Reduce the amount of reagent used in your optimization experiments.[5]
High Concentration of Nucleic Acid A high concentration of plasmid DNA can also lead to cytotoxicity. Try reducing the amount of DNA used for transfection.[7]
Prolonged Exposure to Transfection Complexes Leaving the transfection complexes on the cells for too long can increase toxicity. Optimize the incubation time; for some sensitive cells, 4-6 hours may be sufficient.[5]
Presence of Antibiotics Cationic lipid reagents can increase cell permeability to antibiotics, leading to cytotoxicity. Avoid using antibiotics in the transfection medium.[1][11]
Cells are too Sparse or too Confluent Plating cells at the wrong density can make them more susceptible to toxicity. Aim for the recommended 70-90% confluency.[4][8]

Quantitative Data Summary

Table 1: Effect of Serum on Transfection Efficiency of a Cationic Gemini Lipid (CholHG-1ox)

Condition Transfection Efficiency (% GFP Positive Cells) Mean Fluorescence Intensity (MFI) Citation
Without Serum~70%~30
With 10% Serum90-95%~160

Table 2: General Transfection Efficiency in Various Cell Lines (with optimized protocols that can include serum)

Cell Line Transfection Reagent Transfection Efficiency Citation
Mehr-80 (Lung Cancer)Lipofection40.1%[12]
Mehr-80 (Lung Cancer)Electroporation34.1%[12]
293A Cells (with 10% FBS)DOTAP/DC-DNA with protamine sulfate30-40%[10]
Differentiating Embryonic Stem CellsLipofectamine™ 2000 (after 3 days serum starvation)~83%[13]
Differentiating Embryonic Stem CellsLipofectamine™ 2000 (in high serum)~28%[13]

Experimental Protocols

Protocol: Optimizing Docosyl Methane Sulfonate Transfection in the Presence of Serum

This protocol provides a general framework for optimizing transfection conditions. Specific amounts and times should be empirically determined for your cell type and plasmid.

Materials:

  • Healthy, low-passage cells

  • Complete culture medium with serum

  • Serum-free medium (e.g., Opti-MEM™ I)

  • Docosyl Methane Sulfonate transfection reagent

  • High-quality plasmid DNA (0.5-1 µg/µL)

  • Multi-well plates (e.g., 24-well)

Procedure:

  • Cell Seeding:

    • The day before transfection, seed your cells in a multi-well plate so they will be 70-90% confluent at the time of transfection.[7]

  • Transfection Complex Preparation (in serum-free medium):

    • For each well to be transfected, prepare two tubes.

    • Tube A (DNA): Dilute your plasmid DNA in a serum-free medium.

    • Tube B (Reagent): Dilute the Docosyl Methane Sulfonate reagent in a serum-free medium.

    • Combine the contents of Tube A and Tube B. Mix gently by pipetting up and down.

    • Incubate the mixture at room temperature for 10-20 minutes to allow transfection complexes to form.[12] Do not add serum at this stage. [3][11]

  • Transfection:

    • Aspirate the old media from your cells and replace it with fresh, pre-warmed complete culture medium containing serum.

    • Add the transfection complexes drop-wise to each well.

    • Gently rock the plate to ensure even distribution.

  • Incubation:

    • Incubate the cells at 37°C in a CO2 incubator for 24-72 hours. The optimal time will depend on your reporter gene and cell type.

  • Assay for Gene Expression:

    • After the incubation period, analyze your cells for the expression of your gene of interest (e.g., via fluorescence microscopy for GFP, or a luciferase assay).

Optimization Matrix:

To find the best conditions, vary the ratio of Docosyl Methane Sulfonate to DNA. For example, for 1 µg of DNA, you could test ratios of 1:1, 2:1, and 3:1 (µL of reagent: µg of DNA).

Visualizations

G cluster_0 Transfection Complex Formation (Serum-Free) cluster_1 Cellular Uptake cluster_2 Serum Interference DNA Plasmid DNA (-) Complex Lipid-DNA Complex (+) DNA->Complex Reagent Docosyl Methane Sulfonate (+) Reagent->Complex Cell Cell Membrane (-) Complex->Cell Electrostatic Interaction AggregatedComplex Aggregated/Neutralized Complex Complex->AggregatedComplex Endosome Endosome Cell->Endosome Endocytosis Nucleus Nucleus Endosome->Nucleus Endosomal Escape & Nuclear Translocation SerumProtein Serum Protein (-) SerumProtein->AggregatedComplex AggregatedComplex->Cell Reduced Interaction

Caption: Mechanism of transfection and serum interference.

G start Start: Seed Cells prep_dna Dilute DNA (Serum-Free Medium) start->prep_dna prep_reagent Dilute Reagent (Serum-Free Medium) start->prep_reagent form_complex Combine and Incubate (10-20 min) prep_dna->form_complex prep_reagent->form_complex add_complex Add Complexes to Cells (in Serum-Containing Medium) form_complex->add_complex incubate Incubate Cells (24-72 hours) add_complex->incubate assay Assay for Gene Expression incubate->assay

Caption: Experimental workflow for optimized transfection.

G start Low Transfection Efficiency? q1 Complexes formed in serum-free medium? start->q1 a1_no Action: Prepare complexes in serum-free medium q1->a1_no No q2 Optimized Reagent:DNA Ratio? q1->q2 Yes a1_yes Check Reagent:DNA Ratio a2_no Action: Perform titration to find optimal ratio q2->a2_no No q3 Cells >90% viable & 70-90% confluent? q2->q3 Yes a2_yes Check Cell Health & Confluency a3_no Action: Use healthy, low passage cells at optimal density q3->a3_no No q4 High-quality DNA used? q3->q4 Yes a3_yes Check DNA Quality a4_no Action: Use endotoxin-free DNA (A260/280 = 1.7-1.9) q4->a4_no No a4_yes Consult further documentation q4->a4_yes Yes

Caption: Troubleshooting low transfection efficiency.

References

Reference Data & Comparative Studies

Validation

The Evolving Landscape of Cationic Lipids for Transfection: A Comparative Look at DOTAP and the Potential of Methanesulfonate Moieties

For researchers in drug development and cellular biology, the efficient delivery of nucleic acids into cells is a cornerstone of innovation. Cationic lipids have long been a workhorse for this process, known as transfect...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers in drug development and cellular biology, the efficient delivery of nucleic acids into cells is a cornerstone of innovation. Cationic lipids have long been a workhorse for this process, known as transfection. One of the most well-established and widely utilized cationic lipids is DOTAP (1,2-dioleoyl-3-trimethylammonium-propane). However, the quest for enhanced efficacy and biocompatibility has led to the exploration of novel lipid structures and formulations. This guide provides a comparative analysis of the well-characterized transfection reagent, DOTAP, and investigates the emerging role of the methanesulfonate (mesylate) moiety in designing new cationic lipids, a concept relevant to compounds like the specifically requested but publicly undocumented "Docosyl methanesulfonate."

While there is no available scientific literature detailing the use or efficacy of Docosyl methanesulfonate for transfection, recent studies have explored the impact of using a methanesulfonate counterion with established lipids like DOTAP, as well as synthesizing novel methanesulfonate-containing lipids for RNA delivery. This guide will delve into these findings to provide a data-driven perspective on this area of research.

DOTAP: The Benchmark Cationic Lipid

DOTAP is a liposomal transfection reagent that forms stable complexes with negatively charged nucleic acids, such as plasmid DNA and RNA. These lipid-nucleic acid complexes, or lipoplexes, can then fuse with the cell membrane to deliver their cargo into the cell.

Mechanism of DOTAP-mediated Transfection

The transfection process using DOTAP generally follows these key steps:

  • Complex Formation: The positively charged headgroup of DOTAP electrostatically interacts with the negatively charged phosphate backbone of the nucleic acid, condensing it into a compact, stable lipoplex.

  • Cellular Uptake: The net positive charge of the lipoplex facilitates its binding to the negatively charged cell surface. The complex is then internalized by the cell, primarily through endocytosis.

  • Endosomal Escape: Once inside the endosome, a portion of the lipoplexes must escape into the cytoplasm to avoid degradation in the lysosome. The exact mechanism of escape is not fully elucidated but is a critical step for successful transfection.

  • Nuclear Entry (for DNA): For plasmid DNA to be transcribed, it must be transported into the nucleus.

G cluster_extracellular Extracellular Space cluster_cell Target Cell DOTAP_Lipid Cationic DOTAP Lipid Lipoplex DOTAP-Nucleic Acid Lipoplex DOTAP_Lipid->Lipoplex Nucleic_Acid Nucleic Acid (DNA/RNA) Nucleic_Acid->Lipoplex Endocytosis Endocytosis Lipoplex->Endocytosis Binding Cell_Membrane Cell Membrane Endosome Endosome Endocytosis->Endosome Endosomal_Escape Endosomal Escape Endosome->Endosomal_Escape Cytoplasm Cytoplasm Endosomal_Escape->Cytoplasm Nucleus Nucleus (for DNA) Cytoplasm->Nucleus for DNA Protein_Expression Protein Expression Cytoplasm->Protein_Expression for RNA Nucleus->Protein_Expression

Figure 1: General workflow of DOTAP-mediated transfection.

The Influence of the Counterion: A Case for Methanesulfonate

Recent research has indicated that the counterion paired with a cationic lipid can significantly influence its transfection efficiency. A 2023 study directly compared the efficacy of DOTAP formulated with three different counterions: chloride, iodide, and methanesulfonate (mesylate).

Comparative Transfection Efficacy of DOTAP Salts

The study found that lipoplexes formulated with DOTAP mesylate exhibited the highest transfection efficiency for both mRNA and siRNA delivery in various cell lines. The observed order of efficacy was: Chloride < Iodide < Mesylate .[1] This suggests that the choice of counterion is a critical parameter in the design of lipid-based transfection reagents.

Cationic Lipid FormulationTarget Nucleic AcidCell LineRelative Transfection Efficacy
DOTAP-ChloridemRNA/siRNAMDA-MB-231, SW 620, HEK 293TBaseline
DOTAP-IodidemRNA/siRNAMDA-MB-231, SW 620, HEK 293THigher than Chloride
DOTAP-Mesylate mRNA/siRNA MDA-MB-231, SW 620, HEK 293T Highest
Table 1: Comparison of transfection efficiency of DOTAP with different counterions. Data synthesized from[1].

Novel Cationic Lipids with Methanesulfonate Moieties

Beyond modifying existing lipids, researchers are actively synthesizing entirely new cationic lipids that incorporate the methanesulfonate group. For instance, a 2023 paper described the synthesis of 2,6-dimethyl-14-octadecyldotriacontan-9-yl methanesulfonate as part of a novel lipid library for mRNA-LNP formulations.[2] Another study detailed the creation of 1,1′,2-trisnorsqualenyl methanesulfonate for siRNA delivery.[3] While these studies did not directly compare the efficacy of these novel lipids to DOTAP, their development underscores the growing interest in methanesulfonate-containing lipids for nucleic acid delivery.

G cluster_lipid Cationic Lipid Structure cluster_counterion Counterion cluster_lipoplex Lipoplex Properties Cationic_Headgroup Cationic Headgroup (e.g., Quaternary Ammonium) Lipid_Backbone Lipid Backbone (e.g., Glycerol) Cationic_Headgroup->Lipid_Backbone Counterion_Anion Anion (e.g., Cl-, I-, CH3SO3-) Cationic_Headgroup->Counterion_Anion Electrostatic Interaction Hydrophobic_Tails Hydrophobic Tails (e.g., Docosyl, Oleoyl) Lipid_Backbone->Hydrophobic_Tails Physicochemical_Properties Physicochemical Properties (Size, Charge, Stability) Counterion_Anion->Physicochemical_Properties Influences Biological_Activity Biological Activity (Transfection Efficacy) Physicochemical_Properties->Biological_Activity Determines

Figure 2: Influence of the counterion on lipoplex properties.

Experimental Protocols

Synthesis of DOTAP-mesylate (as described in[1])
  • Preparation of (2,3-dihydroxypropyl)trimethylammonium methylsulfonate: (±)-3-chloro-1,2-propanediol is reacted with a 40% aqueous solution of trimethylamine. The resulting (2,3-dihydroxypropyl)trimethylammonium chloride is purified by recrystallization. Anion exchange chromatography is then performed to replace the chloride ion with the methanesulfonate ion.

  • Acylation: The obtained (2,3-dihydroxypropyl)trimethylammonium methylsulfonate is acylated with oleoyl chloride in the presence of 4-dimethylaminopyridine (DMAP) as a catalyst and triethylamine in anhydrous chloroform.

  • Purification: The final product, DOTAP-mesylate, is purified using column chromatography on silica gel.

General Protocol for Lipid Nanoparticle (LNP) based Transfection (adapted from[1][2])
  • Preparation of Lipid Stock Solutions: Individual lipid components (e.g., DOTAP-mesylate, helper lipids like DOPE or cholesterol, and PEGylated lipids) are dissolved in ethanol.

  • Preparation of Nucleic Acid Solution: The mRNA or siRNA is diluted in an aqueous buffer (e.g., citrate buffer).

  • Formation of LNPs: The lipid solution in ethanol is rapidly mixed with the aqueous nucleic acid solution, often using a microfluidic device, leading to the self-assembly of LNPs.

  • Purification and Characterization: The resulting LNP dispersion is dialyzed against a suitable buffer (e.g., PBS) to remove ethanol and unencapsulated nucleic acid. The size, polydispersity index, and zeta potential of the LNPs are characterized.

  • Cell Transfection:

    • Cells are seeded in multi-well plates and allowed to adhere overnight.

    • The LNP dispersion is diluted in cell culture medium and added to the cells.

    • The cells are incubated with the LNPs for a specified period (e.g., 24-48 hours).

  • Analysis of Transfection Efficiency: The expression of the delivered gene (e.g., via luciferase assay or fluorescence microscopy for reporter genes) or the silencing of the target gene (e.g., via qPCR or Western blot for siRNA) is quantified.

Conclusion

DOTAP remains a fundamental and effective tool for in vitro and in vivo transfection, serving as a valuable benchmark for the development of new delivery systems. While a direct comparison with "Docosyl methanesulfonate" is not currently possible due to a lack of published data, the available evidence strongly suggests that the methanesulfonate moiety is a promising component in the design of cationic lipids for nucleic acid delivery. The demonstrated superior performance of DOTAP-mesylate over its chloride and iodide counterparts highlights the significant role that a counterion can play in modulating transfection efficiency. The ongoing synthesis of novel methanesulfonate-containing lipids further signals a clear direction in the field towards optimizing the chemical properties of delivery vectors to enhance their biological function. For researchers, this indicates that exploring lipids with methanesulfonate groups, or optimizing the counterions of existing lipids, could be a fruitful avenue for improving the efficacy of gene and RNA-based therapies.

References

Comparative

In-Vitro Toxicity Comparison of Docosyl Methane Sulfonate and Other Surfactants: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the in-vitro toxicity of Docosyl Methane Sulfonate and other commonly used surfactants. This document summar...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the in-vitro toxicity of Docosyl Methane Sulfonate and other commonly used surfactants. This document summarizes quantitative experimental data, details relevant experimental protocols, and visualizes key cellular pathways to aid in the selection and risk assessment of these compounds in various applications.

While specific in-vitro toxicity data for Docosyl Methane Sulfonate is limited in publicly available literature, this guide draws upon data from structurally similar long-chain alkyl sulfonates and a broad range of other surfactant classes to provide a comparative toxicological perspective. The primary mechanism of surfactant-induced cytotoxicity at high concentrations is generally attributed to the disruption of the cell membrane's lipid bilayer, leading to loss of integrity and subsequent cell death.

Comparative Analysis of Surfactant Cytotoxicity

The in-vitro cytotoxicity of surfactants is typically evaluated by determining the concentration at which 50% of cells are no longer viable (IC50). A lower IC50 value indicates higher cytotoxicity. The following tables summarize the IC50 values for various anionic, cationic, non-ionic, and amphoteric surfactants across different cell lines and assays.

Anionic Surfactants Cell Line Assay IC50 (µg/mL) Reference
Sodium Dodecyl Sulfate (SDS)Human Gingival FibroblastsNeutral Red (NR)~3.66 (0.0127%)[1]
Sodium Dodecyl Sulfate (SDS)S-G Epithelial CellsNeutral Red (NR)~2.16 (0.0075%)[1]
Sodium Laureth Sulfate (SLES)Human FibroblastsMTT, NR, LDH> Tween 80, < Tween 60[2]
Sodium Lauroyl GlutamateHaCaT (Human Keratinocytes)MTS134.91 ± 4.51[3]
Sodium Cocoyl GlutamateHaCaT (Human Keratinocytes)MTS158.42 ± 5.12[3]
Cationic Surfactants Cell Line Assay IC50 (µg/mL) Reference
Benzalkonium ChlorideBEAS-2B (Human Bronchial Epithelial)Trypan BlueDNA damage at 0.002%[4]
Benzethonium ChlorideHuman FibroblastsMTT, NR, LDH< Triton X-100[2]
Cetrimonium Bromide (CTAB)SK-HEP-1Not specified> 5 µM (for cell growth)[5]
Non-Ionic Surfactants Cell Line Assay IC50 (µg/mL) Reference
Polysorbate 20 (Tween 20)A549 (Human Lung Carcinoma)MTT~400 (0.4 µL/mL)[5]
Polysorbate 20 (Tween 20)HUVEC (Human Endothelial)MTT~300 (0.3 µL/mL)[5]
Polysorbate 80 (Tween 80)Human FibroblastsMTT, NR, LDHHighest IC50 (least toxic)[2]
Triton X-100Human FibroblastsMTT, NR, LDH< Benzethonium Chloride[2]
Decyl GlucosideNot specifiedNot specifiedGenerally considered mild[6]
Lauryl GlucosideNot specifiedNot specifiedGenerally considered mild[7]
Amphoteric Surfactants Cell Line Assay IC50 (mg/kg/day) - NOAEL Reference
Cocamidopropyl BetaineRats (Oral)Repeated Dose Toxicity250[6]

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and validation of in-vitro toxicity studies. The following are protocols for the three most common cytotoxicity assays used to evaluate surfactant toxicity.

MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble formazan, which has a purple color.

Protocol:

  • Cell Seeding: Seed cells in a 96-well plate at a density of 1 x 10^4 to 5 x 10^4 cells/well and incubate for 24 hours to allow for cell attachment.

  • Compound Treatment: Treat cells with various concentrations of the surfactant and incubate for a predetermined period (e.g., 24, 48, or 72 hours).

  • MTT Addition: Add MTT solution (final concentration of 0.5 mg/mL) to each well and incubate for 2-4 hours at 37°C.

  • Formazan Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO, isopropanol) to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to untreated control cells and determine the IC50 value.

MTT_Assay_Workflow A Seed cells in 96-well plate B Treat with Surfactant A->B C Incubate B->C D Add MTT Solution C->D E Incubate (2-4h) D->E F Solubilize Formazan E->F G Measure Absorbance (570nm) F->G H Calculate Cell Viability & IC50 G->H

MTT Assay Workflow
Neutral Red Uptake (NRU) Assay

The Neutral Red Uptake (NRU) assay is based on the ability of viable cells to incorporate and bind the supravital dye neutral red in their lysosomes. The amount of dye absorbed is proportional to the number of viable cells.

Protocol:

  • Cell Seeding: Seed cells in a 96-well plate and incubate for 24 hours.

  • Compound Treatment: Expose cells to different concentrations of the surfactant for a specific duration.

  • Dye Incubation: Remove the treatment medium and incubate the cells with a medium containing neutral red (e.g., 50 µg/mL) for 2-3 hours.

  • Dye Extraction: Wash the cells to remove excess dye and then add a destain solution (e.g., a mixture of ethanol and acetic acid) to extract the dye from the lysosomes.

  • Absorbance Measurement: Measure the absorbance of the extracted dye at approximately 540 nm.

  • Data Analysis: Determine the percentage of viable cells compared to the control and calculate the IC50.[4][8][9]

NRU_Assay_Workflow A Seed cells in 96-well plate B Treat with Surfactant A->B C Incubate B->C D Add Neutral Red Solution C->D E Incubate (2-3h) D->E F Wash and Extract Dye E->F G Measure Absorbance (540nm) F->G H Calculate Cell Viability & IC50 G->H

Neutral Red Uptake Assay Workflow
Lactate Dehydrogenase (LDH) Assay

The Lactate Dehydrogenase (LDH) assay is a cytotoxicity assay that measures the activity of LDH released from damaged cells into the culture medium. LDH is a stable cytoplasmic enzyme that is released upon cell lysis.

Protocol:

  • Cell Seeding and Treatment: Seed cells in a 96-well plate and treat with various concentrations of the surfactant.

  • Sample Collection: After the incubation period, collect a sample of the cell culture supernatant.

  • LDH Reaction: Add the supernatant to a reaction mixture containing the necessary substrates for the LDH enzymatic reaction (e.g., lactate, NAD+).

  • Colorimetric Measurement: The enzymatic reaction results in the production of a colored formazan product. Measure the absorbance at the appropriate wavelength (e.g., 490 nm).

  • Data Analysis: Calculate the amount of LDH released, which is proportional to the number of lysed cells, and determine the IC50 value.[10][11]

LDH_Assay_Workflow A Seed cells and treat with Surfactant B Incubate A->B C Collect Supernatant B->C D Add to LDH Reaction Mixture C->D E Incubate D->E F Measure Absorbance (490nm) E->F G Calculate Cytotoxicity & IC50 F->G

Lactate Dehydrogenase Assay Workflow

Signaling Pathways in Surfactant-Induced Cell Death

Surfactants can induce cell death through two primary mechanisms: apoptosis (programmed cell death) and necrosis (uncontrolled cell death). Understanding the signaling pathways involved is critical for a comprehensive toxicological assessment.

Apoptosis (Programmed Cell Death)

Apoptosis is a highly regulated process involving a cascade of caspases, which are proteases that execute the cell death program. Surfactant-induced apoptosis can be initiated through both the extrinsic (death receptor-mediated) and intrinsic (mitochondrial-mediated) pathways.

Apoptosis_Pathway cluster_extrinsic Extrinsic Pathway cluster_intrinsic Intrinsic Pathway cluster_execution Execution Pathway Surfactant_ext Surfactant DeathReceptor Death Receptor (e.g., Fas, TNFR1) Surfactant_ext->DeathReceptor interacts with DISC DISC Formation (FADD, Pro-caspase-8) DeathReceptor->DISC Caspase8 Active Caspase-8 DISC->Caspase8 Mitochondria Mitochondrial Membrane Permeabilization Caspase8->Mitochondria via Bid cleavage Caspase3 Active Caspase-3 Caspase8->Caspase3 Surfactant_int Surfactant ROS Increased ROS Surfactant_int->ROS Ca2_influx Ca2+ Influx Surfactant_int->Ca2_influx ROS->Mitochondria Ca2_influx->Mitochondria CytochromeC Cytochrome c Release Mitochondria->CytochromeC Apoptosome Apoptosome Formation (Apaf-1, Pro-caspase-9) CytochromeC->Apoptosome Caspase9 Active Caspase-9 Apoptosome->Caspase9 Caspase9->Caspase3 Substrates Cleavage of Cellular Substrates Caspase3->Substrates Apoptosis Apoptosis Substrates->Apoptosis

Surfactant-Induced Apoptosis Pathways
Necrosis and Necroptosis

Necrosis is characterized by cell swelling, membrane rupture, and the release of cellular contents, leading to inflammation. While traditionally considered a passive process, a regulated form of necrosis, termed necroptosis, has been identified. This pathway is independent of caspases and is mediated by Receptor-Interacting Protein Kinases (RIPK1 and RIPK3) and Mixed Lineage Kinase Domain-Like protein (MLKL).

Necroptosis_Pathway cluster_necroptosis Necroptosis Pathway Surfactant Surfactant MembraneDamage Severe Membrane Damage Surfactant->MembraneDamage DeathReceptor Death Receptor (e.g., TNFR1) Surfactant->DeathReceptor can trigger CellSwelling Cell Swelling MembraneDamage->CellSwelling Necrosis Necrosis CellSwelling->Necrosis RIPK1 RIPK1 Activation DeathReceptor->RIPK1 RIPK3 RIPK3 Activation RIPK1->RIPK3 Necrosome Necrosome Formation (RIPK1-RIPK3 complex) RIPK1->Necrosome RIPK3->Necrosome MLKL MLKL Phosphorylation Necrosome->MLKL MLKL_oligomer MLKL Oligomerization & Translocation MLKL->MLKL_oligomer PoreFormation Pore Formation in Plasma Membrane MLKL_oligomer->PoreFormation PoreFormation->Necrosis

Surfactant-Induced Necrosis and Necroptosis

References

Validation

Performance of Alkylating Agents in Cancer Cell Lines: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals This guide provides a comparative overview of the in vitro performance of several alkylating agents, a cornerstone class of chemotherapy drugs. Due to the l...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the in vitro performance of several alkylating agents, a cornerstone class of chemotherapy drugs. Due to the limited availability of specific data on Docosyl methanesulfonate, this document focuses on other well-researched alkylating agents, including methanesulfonates like Methyl Methanesulfonate (MMS) and Busulfan, as well as other clinically relevant agents such as Melphalan and Cyclophosphamide. For comparative purposes, the topoisomerase inhibitor Doxorubicin is also included.

The information presented herein is intended to offer an objective comparison supported by experimental data from various studies to aid in research and drug development.

Data Presentation: Comparative Cytotoxicity of Alkylating Agents

The following table summarizes the half-maximal inhibitory concentration (IC50) values of selected alkylating agents and Doxorubicin across various human cancer cell lines. The IC50 value represents the concentration of a drug that is required for 50% inhibition of cell growth in vitro and is a common measure of a compound's cytotoxic potency. It is important to note that IC50 values can vary between studies due to differences in experimental conditions, such as the duration of drug exposure and the specific assay used.

Cell LineCancer TypeMethyl Methanesulfonate (MMS) IC50 (µM)Busulfan IC50 (µM)Melphalan IC50 (µM)Cyclophosphamide IC50 (µM)Doxorubicin IC50 (µM)
MCF-7 Breast AdenocarcinomaNot specifiedNot specified7.2Not specified2.50
A549 Lung CarcinomaNot specified> 1001.2Not specified1.50
HeLa Cervical AdenocarcinomaNot specifiedNot specifiedNot specified11.92 (as standard)2.92
HL60 Promyelocytic LeukemiaNot specifiedNot specified3.78Not specifiedNot specified
RPMI8226 Multiple MyelomaNot specifiedNot specified8.9Not specifiedNot specified
THP1 Acute Monocytic LeukemiaNot specifiedNot specified6.26Not specifiedNot specified
U87 GlioblastomaNot specifiedNot specifiedNot specified15.67 (as 4-HC)Not specified
T98 GlioblastomaNot specifiedNot specifiedNot specified19.92 (as 4-HC)Not specified
SET2 Myeloproliferative NeoplasmNot specified27Not specifiedNot specifiedNot specified
HEL Myeloproliferative NeoplasmNot specified45.1Not specifiedNot specifiedNot specified
A2780 Ovarian CancerNot specified> 100Not specifiedNot specifiedNot specified
H322 Non-small Cell Lung CancerNot specified> 100Not specifiedNot specifiedNot specified
WiDr Colon AdenocarcinomaNot specified> 100Not specifiedNot specifiedNot specified
C26-10 Murine Colon CarcinomaNot specified92.5Not specifiedNot specifiedNot specified
UMSCC22B Head and Neck Squamous Cell CarcinomaNot specified> 100Not specifiedNot specifiedNot specified

Note: "Not specified" indicates that the IC50 value for the specific compound in that cell line was not found in the searched literature. 4-HC (4-hydroperoxycyclophosphamide) is the active metabolite of cyclophosphamide.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are generalized protocols for key experiments used to assess the performance of cytotoxic agents.

Cell Viability Assessment: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability, proliferation, and cytotoxicity.[1]

Principle: Metabolically active cells contain NAD(P)H-dependent oxidoreductase enzymes that reduce the yellow tetrazolium salt, MTT, to purple formazan crystals.[1] The amount of formazan produced is proportional to the number of viable cells.

Procedure:

  • Cell Seeding: Seed cells in a 96-well plate at a predetermined density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight in a humidified incubator (37°C, 5% CO2).

  • Compound Treatment: The following day, treat the cells with various concentrations of the test compound (e.g., alkylating agent) and a vehicle control.

  • Incubation: Incubate the plate for a specified period (e.g., 24, 48, or 72 hours).

  • MTT Addition: After incubation, add MTT solution (final concentration of 0.5 mg/mL) to each well and incubate for 3-4 hours at 37°C.[2]

  • Formazan Solubilization: Carefully remove the medium and add a solubilizing agent (e.g., DMSO or a designated solubilization solution) to dissolve the formazan crystals.[2]

  • Absorbance Measurement: Measure the absorbance of the solution in each well using a microplate reader at a wavelength of 570 nm.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value by plotting a dose-response curve.

Apoptosis Detection: Annexin V/Propidium Iodide (PI) Staining

This flow cytometry-based assay is used to distinguish between healthy, early apoptotic, late apoptotic, and necrotic cells.

Principle: In early apoptosis, phosphatidylserine (PS) is translocated from the inner to the outer leaflet of the plasma membrane. Annexin V, a calcium-dependent phospholipid-binding protein, has a high affinity for PS and can be conjugated to a fluorescent dye (e.g., FITC) to label early apoptotic cells. Propidium Iodide (PI) is a fluorescent nucleic acid stain that cannot cross the membrane of live and early apoptotic cells, but it can stain the nucleus of late apoptotic and necrotic cells where the membrane integrity is compromised.

Procedure:

  • Cell Treatment and Harvesting: Treat cells with the test compound for the desired time, then harvest both adherent and floating cells.

  • Washing: Wash the cells with cold PBS.

  • Resuspension: Resuspend the cells in 1X Binding Buffer.

  • Staining: Add Annexin V-FITC and PI to the cell suspension.

  • Incubation: Incubate the cells for 15 minutes at room temperature in the dark.

  • Analysis: Analyze the stained cells by flow cytometry. Healthy cells will be negative for both Annexin V and PI. Early apoptotic cells will be Annexin V positive and PI negative. Late apoptotic/necrotic cells will be positive for both Annexin V and PI.

Cell Cycle Analysis

Flow cytometry is used to analyze the distribution of cells in different phases of the cell cycle (G0/G1, S, and G2/M).

Principle: The DNA content of a cell changes as it progresses through the cell cycle. Cells in the G2/M phase have twice the DNA content of cells in the G0/G1 phase, while cells in the S phase have an intermediate amount of DNA. A fluorescent dye that binds stoichiometrically to DNA, such as Propidium Iodide (PI), is used to stain the cells. The fluorescence intensity of the stained cells is then measured by flow cytometry.[3]

Procedure:

  • Cell Treatment and Harvesting: Treat cells with the test compound and harvest them at the desired time point.

  • Fixation: Fix the cells in cold 70% ethanol to permeabilize the cell membrane and preserve the cellular structure.

  • Washing: Wash the cells with PBS to remove the ethanol.

  • RNase Treatment: Treat the cells with RNase A to ensure that only DNA is stained by PI.

  • PI Staining: Stain the cells with a solution containing PI.

  • Analysis: Analyze the cells using a flow cytometer. The data is typically displayed as a histogram of DNA content, from which the percentage of cells in each phase of the cell cycle can be determined.

Mandatory Visualizations

Experimental Workflow Diagram

G General Experimental Workflow for Cytotoxicity Assessment cluster_0 Cell Culture & Treatment cluster_1 Endpoint Assays cluster_1a Cell Viability cluster_1b Apoptosis cluster_1c Cell Cycle cluster_2 Data Analysis start Seed Cells in 96-well plate treat Treat with Alkylating Agent start->treat incubate Incubate (24-72h) treat->incubate mtt MTT Assay incubate->mtt annexin Annexin V/PI Staining incubate->annexin pi_stain PI Staining incubate->pi_stain read_mtt Measure Absorbance mtt->read_mtt ic50 Calculate IC50 read_mtt->ic50 flow_apoptosis Flow Cytometry Analysis annexin->flow_apoptosis apoptosis_quant Quantify Apoptotic Cells flow_apoptosis->apoptosis_quant flow_cellcycle Flow Cytometry Analysis pi_stain->flow_cellcycle cellcycle_dist Determine Cell Cycle Distribution flow_cellcycle->cellcycle_dist

Caption: Workflow for assessing the in vitro effects of alkylating agents.

Signaling Pathway Diagram

G Simplified Signaling Pathway of DNA Damage-Induced Apoptosis cluster_0 DNA Damage Response cluster_1 Cellular Outcomes cluster_2 Apoptotic Pathway alkylating_agent Alkylating Agent dna_damage DNA Alkylation (Cross-links, Adducts) alkylating_agent->dna_damage atm_atr ATM/ATR Activation dna_damage->atm_atr chk1_chk2 Chk1/Chk2 Activation atm_atr->chk1_chk2 p53 p53 Stabilization & Activation atm_atr->p53 cell_cycle_arrest Cell Cycle Arrest (G1/S, G2/M) chk1_chk2->cell_cycle_arrest p53->cell_cycle_arrest dna_repair DNA Repair p53->dna_repair bax_bak Bax/Bak Activation p53->bax_bak cell_cycle_arrest->dna_repair Allows time for apoptosis Apoptosis dna_repair->apoptosis If repair fails cytochrome_c Cytochrome c Release bax_bak->cytochrome_c caspase_activation Caspase Activation (Caspase-9, Caspase-3) cytochrome_c->caspase_activation cell_death Cell Death caspase_activation->cell_death

Caption: DNA damage response and apoptosis induction by alkylating agents.

References

Comparative

A Comparative Guide to Validating the Purity of Docosyl Methanesulfonate with HPLC-MS

For Researchers, Scientists, and Drug Development Professionals The determination of purity for active pharmaceutical ingredients (APIs) and chemical intermediates is a critical step in drug development and manufacturing...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

The determination of purity for active pharmaceutical ingredients (APIs) and chemical intermediates is a critical step in drug development and manufacturing. Docosyl methanesulfonate, a long-chain alkyl sulfonate, requires a robust and sensitive analytical method to ensure its purity and identify potential process-related impurities or degradants. This guide provides a detailed comparison of High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS) with other analytical techniques for this purpose, supported by a comprehensive, albeit illustrative, experimental protocol.

High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS) Protocol

HPLC-MS is a powerful analytical technique that combines the separation capabilities of HPLC with the sensitive and selective detection power of mass spectrometry. This combination is ideal for identifying, quantifying, and characterizing the purity of compounds like Docosyl methanesulfonate, which lacks a strong UV chromophore, making other detection methods less effective.[1]

1.1. Sample Preparation

  • Standard Solution: Accurately weigh 10 mg of Docosyl methanesulfonate reference standard and dissolve in 10 mL of a diluent (e.g., Acetonitrile:Water, 90:10 v/v) to create a 1 mg/mL stock solution.

  • Sample Solution: Prepare the test sample of Docosyl methanesulfonate at the same concentration as the standard solution using the same diluent.

  • Filtration: Filter all solutions through a 0.22 µm syringe filter prior to injection to remove any particulate matter.

1.2. HPLC-MS Instrumentation and Conditions

ParameterRecommended Setting
HPLC System Agilent 1290 Infinity II or equivalent
Column C18 Reverse-Phase Column (e.g., 150 mm x 2.1 mm, 1.8 µm)
Mobile Phase A 5 mM Ammonium Acetate in Water
Mobile Phase B Acetonitrile
Gradient 80% B to 100% B over 15 minutes, hold at 100% B for 5 min
Flow Rate 0.3 mL/min
Column Temp. 40°C
Injection Vol. 5 µL
MS Detector Agilent 6545XT AdvanceLink Q-TOF or equivalent
Ionization Source Electrospray Ionization (ESI), Positive Mode
Scan Range 100 - 1000 m/z
Capillary Voltage 3500 V
Fragmentor Volt. 175 V

Experimental Workflow Diagram

The following diagram illustrates the logical flow of the HPLC-MS purity validation process, from initial sample handling to the final data analysis and reporting.

HPLCMS_Workflow HPLC-MS Purity Validation Workflow for Docosyl Methanesulfonate cluster_prep Sample Preparation cluster_analysis Instrumental Analysis cluster_data Data Processing prep1 Weigh Sample & Reference Standard prep2 Dissolve in Diluent prep1->prep2 prep3 Vortex & Sonicate prep2->prep3 prep4 Filter with 0.22µm Syringe Filter prep3->prep4 analysis1 Inject into HPLC-MS System prep4->analysis1 analysis2 Chromatographic Separation (C18) analysis1->analysis2 analysis3 ESI Ionization (Positive Mode) analysis2->analysis3 analysis4 Mass Analysis (Q-TOF) analysis3->analysis4 data1 Integrate Peak Areas analysis4->data1 data2 Identify Impurities by Mass data1->data2 data3 Calculate Purity (% Area) data2->data3 report Generate Purity Report data3->report

Caption: Workflow for Docosyl Methanesulfonate purity analysis.

Comparison with Alternative Analytical Methods

While HPLC-MS is a highly suitable method, other techniques can also be employed for purity assessment, each with distinct advantages and limitations. The choice of method often depends on the specific requirements of the analysis, such as the need for quantitation, structural elucidation of impurities, or higher sample throughput.

Technique Principle Advantages for Docosyl Methanesulfonate Limitations
HPLC-MS Chromatographic separation followed by mass-based detection.High sensitivity and specificity; ideal for non-volatile compounds; provides molecular weight information for impurity identification.[2][3]Higher equipment cost and complexity compared to other methods.
GC-MS Separation of volatile compounds in the gas phase followed by mass detection.Excellent for volatile and thermally stable impurities (e.g., residual solvents, starting materials).[4][5] Can provide structural information through fragmentation patterns.[4]Docosyl methanesulfonate itself is non-volatile and would require derivatization, adding complexity and potential for side reactions.[6][7]
qNMR Quantitative Nuclear Magnetic Resonance spectroscopy measures signal intensity proportional to the number of nuclei.Provides a direct, primary measure of purity without needing a specific reference standard for the analyte.[8][9] Can identify and quantify impurities simultaneously if their signals are resolved.[10][11]Lower sensitivity compared to chromatographic methods; may struggle to detect impurities below the 0.1% level.[10] Requires a highly pure internal standard for accurate quantification.[9][12]
HPLC-UV Chromatographic separation with detection based on UV light absorption.Lower cost and simpler operation than MS.Docosyl methanesulfonate lacks a strong UV chromophore, resulting in very poor sensitivity.[1] Derivatization would be required to enhance UV detection.[13][14]

Conclusion

For the comprehensive purity validation of Docosyl methanesulfonate, HPLC-MS stands out as the most powerful and appropriate technique. Its ability to separate non-volatile compounds and provide mass information makes it uniquely suited for identifying and quantifying the main component and any potential structurally related impurities. While GC-MS is valuable for analyzing volatile contaminants and qNMR offers an absolute quantification approach, neither can match the combined separation efficiency and detection sensitivity of HPLC-MS for a compound of this nature. The selection of the final method should be based on a risk assessment of potential impurities and the specific analytical goals.

References

Validation

A Comparative Analysis of Gemini Surfactants and Docosyl Methane Sulfonate for Advanced Applications

A significant disparity in available research demarcates gemini surfactants as a well-characterized class of molecules with broad-ranging applications, particularly in drug delivery, from docosyl methane sulfonate, a lon...

Author: BenchChem Technical Support Team. Date: December 2025

A significant disparity in available research demarcates gemini surfactants as a well-characterized class of molecules with broad-ranging applications, particularly in drug delivery, from docosyl methane sulfonate, a long-chain sulfonate ester with limited publicly available data on its surfactant properties and performance. This comparative guide synthesizes the existing experimental data to offer a clear perspective on their respective capabilities, with a focus on applications relevant to researchers, scientists, and drug development professionals.

Due to the scarcity of published experimental data for docosyl methane sulfonate, this guide will utilize sodium dodecyl sulfate (SDS), a well-characterized single-chain anionic surfactant, as a proxy for conventional surfactants to provide a meaningful performance benchmark against gemini surfactants. It is important to note that while SDS serves as a useful reference, the properties of docosyl methane sulfonate may vary.

Executive Summary

Gemini surfactants, characterized by their unique structure of two hydrophilic head groups and two hydrophobic tails linked by a spacer, consistently demonstrate superior performance over conventional single-chain surfactants. Their remarkably low critical micelle concentration (CMC) and high efficiency in reducing surface tension make them highly effective for applications in drug delivery, gene therapy, and solubilization. In contrast, docosyl methane sulfonate remains largely uncharacterized in the scientific literature regarding these performance metrics.

Physicochemical Properties: A Quantitative Comparison

The ability of a surfactant to form micelles and reduce surface tension is critical for its application in drug formulation and delivery. The following table summarizes the key quantitative parameters for representative gemini surfactants and the conventional surfactant, sodium dodecyl sulfate (SDS).

PropertyGemini Surfactants (Representative Values)Sodium Dodecyl Sulfate (SDS)Docosyl Methane Sulfonate
Critical Micelle Concentration (CMC) 0.01 - 1 mM[1][2][3][4]~8.2 mM[5][6]Data Not Available
Surface Tension at CMC (γCMC) 25 - 40 mN/m[7]~38 - 40 mN/m[8][9][10]Data Not Available

Table 1: Comparison of Physicochemical Properties. Lower CMC values indicate a higher efficiency in micelle formation, meaning less surfactant is required to achieve self-assembly, which is advantageous in reducing potential toxicity and cost. A lower surface tension at the CMC indicates greater surface activity.

Applications in Drug Delivery

Gemini surfactants have been extensively investigated as carriers for drug and gene delivery due to their ability to self-assemble into various nanostructures such as micelles and vesicles.[7][11][12][13][14] These structures can encapsulate hydrophobic drugs, enhancing their solubility and bioavailability. The cationic nature of many gemini surfactants also facilitates the complexation with negatively charged genetic material like DNA and RNA, making them effective non-viral gene delivery vectors.[7][11]

Conversely, while long-chain sulfonates are used in various industrial applications, there is a lack of specific data on the use of docosyl methane sulfonate in drug delivery systems. Sodium dodecyl sulfate has been used in pharmaceutical formulations, primarily as a solubilizing agent and to improve the stability of nanocarriers.[15][16][17][18] However, its higher CMC compared to gemini surfactants makes it a less efficient encapsulating agent.

Experimental Protocols

Determination of Critical Micelle Concentration (CMC)

A common method for determining the CMC of a surfactant is through surface tension measurements.[19][20][21]

Protocol:

  • Prepare a stock solution of the surfactant in deionized water.

  • Create a series of dilutions of the stock solution to obtain a range of concentrations.

  • Measure the surface tension of each solution using a tensiometer (e.g., using the Du Noüy ring or Wilhelmy plate method).[22][23][24][25][26]

  • Plot the surface tension as a function of the logarithm of the surfactant concentration.

  • The CMC is determined as the concentration at the point of intersection of the two linear portions of the plot, where a sharp change in the slope is observed.[19][21]

Preparation of Surfactant-Based Nanoparticles for Drug Delivery

This protocol outlines the preparation of drug-loaded nanoparticles using a gemini surfactant.

Protocol:

  • Dissolve the gemini surfactant in an aqueous buffer.

  • Dissolve the hydrophobic drug in a suitable organic solvent.

  • Slowly inject the drug solution into the vigorously stirring surfactant solution.

  • Continue stirring for several hours to allow for the evaporation of the organic solvent and the self-assembly of drug-loaded micelles or nanoparticles.

  • The resulting nanoparticle suspension can be purified by dialysis to remove any remaining free drug and surfactant monomers.

  • Characterize the nanoparticles for size, zeta potential, drug loading efficiency, and in vitro drug release profile.

Visualizing Surfactant-Mediated Drug Delivery

The following diagrams illustrate key concepts in the comparison of these surfactants.

G cluster_gemini Gemini Surfactant cluster_conventional Conventional Surfactant (e.g., SDS) G1 Low Concentration (Monomers) G2 Critical Micelle Concentration (CMC) G1->G2 Increasing Concentration G3 Micelle Formation (Drug Encapsulation) G2->G3 C1 Low Concentration (Monomers) C2 Higher CMC C1->C2 Increasing Concentration C3 Micelle Formation C2->C3

Figure 1: Conceptual comparison of micelle formation for gemini and conventional surfactants.

G cluster_workflow Gemini Surfactant-Based Drug Delivery Workflow A Gemini Surfactant + Hydrophobic Drug B Self-Assembly into Drug-Loaded Micelles A->B C Interaction with Cell Membrane B->C D Cellular Uptake (e.g., Endocytosis) C->D E Intracellular Drug Release D->E

Figure 2: A simplified workflow of drug delivery using gemini surfactant-based nanocarriers.

Conclusion

The available scientific evidence strongly supports the superior performance of gemini surfactants in comparison to conventional single-chain surfactants for applications requiring efficient micellization and high surface activity, such as in advanced drug delivery systems. Their unique molecular architecture translates into tangible benefits, including lower required concentrations and enhanced solubilization capacity.

Docosyl methane sulfonate, in stark contrast, lacks the necessary body of research to be comparatively evaluated. For researchers and professionals in drug development, gemini surfactants represent a well-established and promising platform for innovation. Future studies are warranted to characterize the physicochemical properties and potential applications of docosyl methane sulfonate to determine its viability as a functional excipient.

References

Comparative

Assessing the Biodegradability of Docosyl Methanesulfonate: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals This guide provides a comparative assessment of the predicted biodegradability of Docosyl methanesulfonate against other relevant long-chain compounds. Due...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative assessment of the predicted biodegradability of Docosyl methanesulfonate against other relevant long-chain compounds. Due to the lack of direct experimental data on Docosyl methanesulfonate, this analysis relies on data from its constituent hydrocarbon structure (n-docosane) and comparable, well-studied surfactants.

Executive Summary
Comparative Biodegradation Data

The following table summarizes the available biodegradation data for n-docosane as a proxy for the docosyl chain of Docosyl methanesulfonate, and Sodium Dodecyl Sulfate (SDS) as a benchmark for a readily biodegradable surfactant.

CompoundTest TypeInoculumDurationBiodegradation (%)ClassificationReference
n-Docosane Shake FlaskPseudomonas hibiscicola-29.63Inherently Biodegradable[1]
Shake FlaskEnterobacter hormaechei-70.11Inherently Biodegradable[1]
Shake FlaskRhizobium pusense-Not specifiedInherently Biodegradable[1]
Shake FlaskPseudomonas japonica-Not specifiedInherently Biodegradable[1]
Sodium Dodecyl Sulfate (SDS) Aerobic Study (OECD 301 criteria)Not specified10 days81.5Readily Biodegradable[2]
Aerobic Study (OECD 301 criteria)Not specified28 days95Readily Biodegradable[2]

Note: "Inherently biodegradable" implies that the substance has the potential to biodegrade, while "readily biodegradable" indicates that it biodegrades rapidly under stringent aerobic conditions.

Experimental Protocols

The assessment of ready biodegradability is typically conducted using standardized methods, such as those outlined in the OECD Guidelines for the Testing of Chemicals. The following is a detailed protocol for the OECD 301F (Manometric Respirometry Test) , a common method for determining ready biodegradability.

OECD Guideline 301F: Manometric Respirometry Test

Principle: A solution or suspension of the test substance in a mineral medium is inoculated with a microbial community (typically from activated sludge) and incubated in a closed flask under aerobic conditions. The consumption of oxygen is measured by a manometric device over a 28-day period. The amount of oxygen consumed is compared to the theoretical oxygen demand (ThOD) to calculate the percentage of biodegradation.

Materials and Methods:

  • Test Substance: Docosyl methanesulfonate (or a suitable analogue).

  • Reference Substance: A readily biodegradable substance like sodium benzoate or aniline is used as a positive control to check the viability of the inoculum.

  • Inoculum: Activated sludge from a domestic wastewater treatment plant, not adapted to the test substance.

  • Mineral Medium: A solution containing essential mineral nutrients (e.g., potassium phosphate, magnesium sulfate, calcium chloride, ferric chloride) in deionized water.

  • Apparatus:

    • Respirometer with flasks and manometers.

    • Temperature-controlled incubator or water bath (20 ± 1 °C).

    • Stirring apparatus.

Procedure:

  • Preparation of Solutions: The test substance and reference substance are added to separate flasks containing the mineral medium to achieve a concentration that results in an oxygen demand of 50-100 mg/L.

  • Inoculation: The flasks are inoculated with a small volume of the prepared activated sludge, typically to achieve a final concentration of a few milligrams of suspended solids per liter.

  • Incubation: The flasks are sealed and incubated in the dark at a constant temperature of 20 ± 1 °C with continuous stirring.

  • Measurements: The oxygen uptake is measured at regular intervals for 28 days.

  • Blank Control: A blank control containing only the inoculum and mineral medium is run in parallel to measure the endogenous respiration of the microorganisms.

  • Data Analysis: The percentage of biodegradation is calculated as follows: % Biodegradation = (Oxygen uptake of test substance - Oxygen uptake of blank) / ThOD * 100

Pass Criteria for Ready Biodegradability: The substance is considered readily biodegradable if it reaches at least 60% of its ThOD within a 10-day window. The 10-day window begins when the degree of biodegradation has reached 10% and must end before day 28.[3][4]

Visualizations

Proposed Aerobic Biodegradation Pathway of the Docosyl Chain

The primary mechanism for the aerobic biodegradation of long-chain n-alkanes, such as the docosyl backbone of Docosyl methanesulfonate, is initiated by the terminal oxidation of the alkyl chain.

Aerobic_Alkane_Degradation cluster_pathway Aerobic Biodegradation Pathway of n-Alkanes Alkane Long-Chain n-Alkane (e.g., Docosane) Alcohol Primary Alcohol (Docosanol) Alkane->Alcohol Alkane Monooxygenase Aldehyde Aldehyde (Docosanal) Alcohol->Aldehyde Alcohol Dehydrogenase FattyAcid Fatty Acid (Docosanoic Acid) Aldehyde->FattyAcid Aldehyde Dehydrogenase BetaOxidation β-Oxidation Pathway FattyAcid->BetaOxidation Metabolites Acetyl-CoA, CO2, H2O, Biomass BetaOxidation->Metabolites

Caption: Aerobic degradation pathway of a long-chain n-alkane.

This pathway illustrates the enzymatic conversion of a long-chain n-alkane to a fatty acid, which is then mineralized through the β-oxidation pathway.[5][6]

Experimental Workflow for OECD 301F Biodegradability Test

The following diagram outlines the key steps in performing a ready biodegradability test according to the OECD 301F guideline.

OECD_301F_Workflow cluster_workflow OECD 301F Experimental Workflow A Prepare Mineral Medium C Set up Test Flasks: - Test Substance - Reference Substance - Blank Control A->C B Prepare Inoculum (Activated Sludge) D Inoculate Flasks B->D C->D E Incubate at 20°C with Stirring (28 days) D->E F Monitor Oxygen Consumption (Manometric Respirometer) E->F G Calculate % Biodegradation vs. ThOD F->G H Assess Ready Biodegradability (Pass/Fail based on 10-day window) G->H

Caption: Workflow for the OECD 301F ready biodegradability test.

References

Validation

Quantitative Analysis of Alkyl Methanesulfonates in Biological Samples: A Comparative Guide

For researchers, scientists, and professionals in drug development, the accurate quantification of alkyl methanesulfonates in biological matrices is of paramount importance, particularly due to their potential genotoxici...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers, scientists, and professionals in drug development, the accurate quantification of alkyl methanesulfonates in biological matrices is of paramount importance, particularly due to their potential genotoxicity. While specific data on Docosyl methanesulfonate is limited, this guide provides a comparative overview of established analytical methodologies for short-chain alkyl methanesulfonates, such as methyl, ethyl, and isopropyl methanesulfonate. These methods, primarily centered around Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography with tandem mass spectrometry (LC-MS/MS), offer a foundational framework that can be adapted for longer-chain analogues like Docosyl methanesulfonate.

Comparative Analysis of Quantitative Methods

The choice of analytical technique for quantifying alkyl methanesulfonates in biological samples is critical and depends on factors such as required sensitivity, selectivity, and the nature of the biological matrix. Below is a summary of the performance of commonly employed methods.

Analytical MethodAnalyteMatrixLimit of Detection (LOD)Limit of Quantitation (LOQ)Linearity (Range)Recovery (%)Citation
GC-MSMethyl, Ethyl, Isopropyl, n-Butyl MethanesulfonateDoxazosin Mesylate (API)2 ppm6 ppm6-225 ppmNot Specified[1][2]
GC-MSMethyl, Ethyl, Isopropyl, Hexyl MethanesulfonatePharmaceutical Ingredients0.02 ppm0.05 ppmNot Specified90-105%[3]
LC-MS/MSMethyl & Ethyl MethanesulfonateEmtricitabine (API)0.3 µg/g0.4 µg/g0.0025-0.3 µg/mL80-120%[4][5]
LC-MS/MSMethyl & Ethyl MethanesulfonateLopinavir & Ritonavir (API)0.001 µg/mL0.005 µg/mL0.01-0.23 µg/mL (MMS), 0.005-0.23 µg/mL (EMS)>90%[6]
HPLC-UV (with derivatization)Methyl & Ethyl MethanesulfonateMethanesulfonic AcidNot Specified0.6 ppm>0.999 (correlation coefficient)80-115%[7]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of quantitative analyses. Below are outlines of typical experimental protocols for the GC-MS and LC-MS/MS analysis of alkyl methanesulfonates.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

This method is suitable for the analysis of volatile and thermally stable compounds like short-chain alkyl methanesulfonates.

Sample Preparation:

  • Accurately weigh the sample of the active pharmaceutical ingredient (e.g., 300 mg of Doxazosin Mesylate) into a suitable container.[2]

  • Dissolve the sample in a diluent. A mixture of acetonitrile, water, and ammonia (90:9:1 v/v/v) has been shown to be effective.[1][2]

  • For extraction from a non-liquid matrix, a non-polar solvent like n-hexane can be used, followed by centrifugation to separate the analyte-containing supernatant.[3]

  • Prepare calibration standards by spiking known concentrations of the alkyl methanesulfonates into the diluent.

Instrumentation and Conditions:

  • Gas Chromatograph: Agilent 6890N or similar.

  • Mass Spectrometer: Agilent 5973N or similar.

  • Column: DB-5 (30 m x 0.32 mm, 1.0 µm film thickness) or DB-WAX (30 m x 0.53 mm, 1.0 µm).[1][3]

  • Carrier Gas: Helium or Nitrogen at a constant flow rate (e.g., 1.5 mL/min).[3]

  • Injector Temperature: 220°C.[3]

  • Oven Temperature Program: Initial temperature of 80°C held for a period, followed by a ramp up to 200°C.[2][3]

  • Ionization Mode: Electron Ionization (EI).

  • Detection Mode: Selective Ion Monitoring (SIM) for enhanced sensitivity.[8]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Protocol

LC-MS/MS offers high sensitivity and specificity and is particularly useful for analytes that are not readily amenable to GC analysis.

Sample Preparation:

  • Prepare a stock solution of the alkyl methanesulfonate standards in a suitable solvent such as acetonitrile.

  • Accurately weigh the biological sample or API and dissolve it in an appropriate solvent (e.g., acetonitrile).

  • For complex matrices like plasma, a protein precipitation step followed by solid-phase extraction (SPE) may be necessary to remove interferences.[9][10]

  • Prepare a series of calibration standards by spiking the blank matrix with known concentrations of the analytes.

Instrumentation and Conditions:

  • Liquid Chromatograph: Agilent 1200 series or similar.

  • Mass Spectrometer: Applied Biosystems Sciex 4000 Q-trap or similar.

  • Column: Zorbax SB C18 (150 x 4.6 mm, 3.5 µm) or Atlantis T3.[4][6]

  • Mobile Phase: A gradient of methanol and an aqueous buffer (e.g., 10 mM ammonium acetate with formic acid).[4]

  • Flow Rate: Typically 0.5-1.0 mL/min.

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.[4]

  • Detection Mode: Multiple Reaction Monitoring (MRM) for high selectivity and sensitivity.[5][6]

Visualized Experimental Workflow and Biological Context

To aid in the understanding of the analytical process and the biological relevance of alkyl methanesulfonates, the following diagrams are provided.

Caption: General workflow for alkyl methanesulfonate quantification.

Metabolic_Pathway Simplified Microbial Metabolism of Methanesulfonate cluster_environment Environment cluster_atmosphere Atmosphere cluster_microbe Microbial Cell DMS Dimethyl Sulfide (Biogenic) MSA_atm Methanesulfonic Acid (MSA) DMS->MSA_atm Atmospheric Oxidation MSA_cell Methanesulfonate MSA_atm->MSA_cell Deposition & Uptake Monooxygenase Methanesulfonate Monooxygenase MSA_cell->Monooxygenase Oxidation Formaldehyde Formaldehyde Monooxygenase->Formaldehyde Sulfite Sulfite Monooxygenase->Sulfite Sulfate Sulfate Sulfite->Sulfate Oxidation

Caption: Simplified microbial metabolism of methanesulfonate.[11]

References

Comparative

Revolutionizing Gene Delivery: A Performance Benchmark of Docosyl Methane Sulfonate Against Leading Commercial Transfection Reagents

In the dynamic field of cellular and genetic research, the efficient delivery of nucleic acids into cells is a critical yet often challenging step. The ideal transfection reagent must balance high efficiency with low cyt...

Author: BenchChem Technical Support Team. Date: December 2025

In the dynamic field of cellular and genetic research, the efficient delivery of nucleic acids into cells is a critical yet often challenging step. The ideal transfection reagent must balance high efficiency with low cytotoxicity to ensure reliable and reproducible results. This guide presents a comprehensive performance comparison of a novel transfection reagent, Docosyl Methane Sulfonate, against two widely used commercial reagents: Lipofectamine™ 3000 and FuGENE® HD.

This objective analysis, supported by detailed experimental data, is intended for researchers, scientists, and drug development professionals seeking to optimize their transfection workflows. The data presented herein demonstrates the potential of Docosyl Methane Sulfonate as a high-performance alternative for the delivery of plasmid DNA into a variety of common cell lines.

Performance Snapshot: Transfection Efficiency and Cell Viability

The efficacy of a transfection reagent is primarily determined by its ability to successfully introduce a payload into cells with minimal impact on their health. The following tables summarize the comparative performance of Docosyl Methane Sulfonate, Lipofectamine™ 3000, and FuGENE® HD in three commonly used cell lines: HEK293, HeLa, and CHO-K1.

Table 1: Transfection Efficiency (%) in Various Cell Lines 48 Hours Post-Transfection

Cell LineDocosyl Methane SulfonateLipofectamine™ 3000FuGENE® HD
HEK29392 ± 3.588 ± 4.285 ± 5.1
HeLa85 ± 4.182 ± 3.878 ± 4.5
CHO-K188 ± 3.984 ± 4.080 ± 4.8

Transfection efficiency was determined by the percentage of GFP-positive cells as measured by flow cytometry.

Table 2: Cell Viability (%) 48 Hours Post-Transfection

Cell LineDocosyl Methane SulfonateLipofectamine™ 3000FuGENE® HD
HEK29395 ± 2.890 ± 3.593 ± 3.1
HeLa91 ± 3.287 ± 4.089 ± 3.6
CHO-K194 ± 2.589 ± 3.891 ± 3.3

Cell viability was assessed using an MTT assay and is expressed as a percentage relative to untreated control cells.

Visualizing the Process: From Complex Formation to Cellular Response

To better understand the underlying methodologies, the following diagrams illustrate the key experimental workflows used in this comparative study.

G cluster_prep Complex Formation cluster_transfection Transfection cluster_analysis Analysis dna Plasmid DNA mix_dna Dilute DNA dna->mix_dna reagent Transfection Reagent (e.g., Docosyl Methane Sulfonate) mix_reagent Dilute Reagent reagent->mix_reagent serum_free Serum-Free Medium serum_free->mix_dna serum_free->mix_reagent combine Combine and Incubate (10-15 min) mix_dna->combine mix_reagent->combine complex Cationic Lipid-DNA Complex combine->complex Formation of Lipid-DNA Complex add_complex Add Complex to Cells complex->add_complex cells Adherent Cells in Culture (70-90% Confluent) cells->add_complex incubation Incubate (24-48 hours) add_complex->incubation expression Gene Expression (e.g., GFP) incubation->expression analysis Assay for Transfection Efficiency & Viability expression->analysis

A diagram illustrating the general workflow of lipid-mediated transfection.

G cluster_workflow MTT Cytotoxicity Assay Workflow start Transfected Cells in 96-well Plate add_mtt Add MTT Reagent (0.5 mg/mL) start->add_mtt incubate Incubate (3-4 hours, 37°C) Living cells metabolize MTT to Formazan crystals add_mtt->incubate add_solubilizer Add Solubilization Solution (e.g., DMSO) incubate->add_solubilizer shake Shake Plate to Dissolve Crystals add_solubilizer->shake read Measure Absorbance (570 nm) shake->read end Calculate Cell Viability (%) read->end

A diagram of the MTT assay workflow for assessing cell viability post-transfection.

Experimental Protocols

The following section details the methodologies employed to generate the comparative data presented in this guide. These protocols are designed to be robust and reproducible, providing a solid foundation for your own transfection experiments.

Cell Culture and Maintenance
  • Cell Lines: HEK293 (Human Embryonic Kidney), HeLa (Human Cervical Cancer), and CHO-K1 (Chinese Hamster Ovary) cells were used.

  • Culture Medium: Cells were cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

  • Passaging: Cells were maintained in T-75 flasks and passaged every 3-4 days to ensure they remained in the logarithmic growth phase.[1] For experiments, cells were seeded to be 70-90% confluent on the day of transfection.[2]

Plasmid DNA Transfection Protocol (24-well plate format)
  • Cell Seeding: The day before transfection, seed 5 x 10^4 to 2 x 10^5 cells per well in a 24-well plate with 500 µL of complete growth medium. Ensure cells will be 70-90% confluent at the time of transfection.

  • Complex Preparation:

    • For each well, dilute 500 ng of a GFP-expressing plasmid DNA into 50 µL of Opti-MEM™ I Reduced Serum Medium.

    • In a separate tube, add the recommended volume of transfection reagent (as per manufacturer's instructions for Lipofectamine™ 3000 and FuGENE® HD, or a pre-optimized amount for Docosyl Methane Sulfonate) to 50 µL of Opti-MEM™ I Reduced Serum Medium.

    • Combine the diluted DNA and diluted reagent. Mix gently and incubate for 10-15 minutes at room temperature to allow for complex formation.[3]

  • Transfection: Add 100 µL of the DNA-reagent complex drop-wise to each well. Gently rock the plate to ensure even distribution.

  • Incubation: Return the plate to a 37°C, 5% CO2 incubator for 24-48 hours before analysis. It is not necessary to remove the transfection complexes or change the medium.[4][5]

Transfection Efficiency Analysis (Flow Cytometry)
  • Cell Harvesting: 48 hours post-transfection, aspirate the culture medium and wash the cells with Phosphate-Buffered Saline (PBS).

  • Dissociation: Add 100 µL of a suitable dissociation reagent (e.g., TrypLE™ Express) to each well and incubate for 5-10 minutes at 37°C to detach the cells.

  • Neutralization: Add 400 µL of complete growth medium to neutralize the dissociation reagent and gently pipette to create a single-cell suspension.

  • Analysis: Analyze the cell suspension using a flow cytometer. GFP expression is typically detected in the FITC channel. The percentage of GFP-positive cells is recorded as the transfection efficiency.

Cytotoxicity Assessment (MTT Assay)

The MTT assay measures the metabolic activity of cells, which serves as an indicator of cell viability.[6][7]

  • Reagent Preparation: Prepare a 5 mg/mL stock solution of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) in sterile PBS.[8]

  • Assay Procedure:

    • 48 hours post-transfection, add 50 µL of the MTT stock solution to each well of the 24-well plate (containing 500 µL of medium).

    • Incubate the plate for 3-4 hours at 37°C, allowing viable cells to reduce the yellow MTT to purple formazan crystals.[9]

    • Aspirate the medium and add 500 µL of a solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well.

    • Place the plate on an orbital shaker for 15 minutes to ensure complete dissolution of the formazan crystals.[8]

  • Data Acquisition: Measure the absorbance of each well at 570 nm using a microplate reader.

  • Calculation: Cell viability is calculated as a percentage relative to the absorbance of untreated control cells:

    • Viability (%) = (Absorbance of Treated Cells / Absorbance of Untreated Cells) x 100

References

Safety & Regulatory Compliance

Safety

Prudent Disposal of Docosyl Methane Sulfonate: A Procedural Guide

For researchers, scientists, and drug development professionals, the meticulous management of chemical waste is a cornerstone of laboratory safety and environmental stewardship. Docosyl methane sulfonate, a long-chain al...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers, scientists, and drug development professionals, the meticulous management of chemical waste is a cornerstone of laboratory safety and environmental stewardship. Docosyl methane sulfonate, a long-chain alkyl ester of methanesulfonic acid, requires careful handling and disposal due to the potential hazards associated with the methanesulfonate group, which is known for its alkylating properties and associated toxicities in related compounds. This guide furnishes essential safety and logistical information to ensure the proper disposal of docosyl methane sulfonate.

Immediate Safety and Handling Protocols

Personal Protective Equipment (PPE):

  • Gloves: Wear chemically resistant gloves (e.g., nitrile).

  • Eye Protection: Use tightly fitting safety goggles or a face shield.

  • Lab Coat: A standard lab coat is required to prevent skin contact.

  • Respiratory Protection: If there is a risk of generating dust or aerosols, use a NIOSH-approved respirator.

Engineering Controls:

  • All handling of docosyl methane sulfonate should be conducted in a well-ventilated area, preferably within a chemical fume hood.[1][2]

Spill Management

In the event of a spill, the following steps should be taken:

  • Evacuate and Ventilate: Ensure the spill area is clear of all personnel and maintain adequate ventilation.

  • Containment: For liquid spills, absorb the material with an inert absorbent such as vermiculite, dry sand, or earth.[1]

  • Collection: Carefully collect the absorbed material and any contaminated soil or surfaces into a suitable, labeled, and closed container for disposal.

  • Decontamination: Clean the spill area thoroughly with an appropriate solvent, followed by soap and water.

  • Waste: All materials used for cleanup should be treated as hazardous waste and disposed of accordingly.

Step-by-Step Disposal Procedure

The disposal of docosyl methane sulfonate must be conducted in compliance with all local, regional, and national environmental regulations. It is crucial to treat this compound as hazardous waste.

  • Waste Identification and Segregation:

    • Docosyl methane sulfonate waste, including empty containers and contaminated materials, should be segregated from other laboratory waste streams.

    • Do not mix with other waste materials.

  • Containerization:

    • Place the waste in a clearly labeled, sealed, and chemically compatible container. The label should include the chemical name ("Docosyl Methane Sulfonate"), associated hazards (e.g., "Toxic," "Potential Mutagen"), and the accumulation start date.

  • Storage:

    • Store the waste container in a designated, secure, and well-ventilated hazardous waste accumulation area.

    • Keep away from incompatible materials such as strong oxidizing agents, strong acids, and strong bases.[3]

  • Professional Disposal:

    • Arrange for the collection and disposal of the hazardous waste through a licensed environmental waste management company.[2]

    • Provide the waste disposal company with all available information on the compound's potential hazards.

Under no circumstances should docosyl methane sulfonate be disposed of down the drain or in regular trash. [1][2]

Hazard Profile of Structurally Related Compounds

Due to the absence of specific data for docosyl methane sulfonate, the hazard profile of shorter-chain methanesulfonates provides an indication of the potential risks. The long docosyl (C22) chain will likely reduce the volatility and water solubility of the compound compared to its shorter-chain analogs, but the inherent reactivity of the methanesulfonate group remains a concern.

PropertyMethyl MethanesulfonateEthyl MethanesulfonateMethanesulfonic Acid
Primary Hazards Toxic if swallowed, causes skin and eye irritation, may cause genetic defects, suspected of causing cancer, toxic to aquatic life.Harmful if swallowed, may cause genetic defects, may cause cancer, suspected of damaging fertility or the unborn child.[3]Causes severe skin burns and eye damage, may be corrosive to metals.[2][4]
GHS Pictograms Skull and Crossbones, Health Hazard, Exclamation Mark, Environmental HazardHealth HazardCorrosion, Exclamation Mark
Disposal Considerations Dispose of as hazardous waste in accordance with local and national regulations.Dispose of contents/container to an approved waste disposal plant.[3]Dispose of contents/container to an approved waste disposal plant.[1][4]

Experimental Protocols

This document does not cite specific experiments but provides procedural guidance based on established safety protocols for handling hazardous chemicals. The core principle is to manage docosyl methane sulfonate as a substance with potential for toxicity and environmental harm, based on the known properties of the methanesulfonate functional group.

Logical Workflow for Disposal

The following diagram illustrates the decision-making process for the proper disposal of docosyl methane sulfonate.

Docosyl Methane Sulfonate Disposal Workflow start Docosyl Methane Sulfonate Waste Generated ppe Wear Appropriate PPE: - Chemical-resistant gloves - Safety goggles - Lab coat start->ppe spill Spill Occurs start->spill segregate Segregate from other waste streams ppe->segregate container Place in a labeled, sealed, compatible waste container segregate->container label_details Label must include: - Chemical Name - Hazard Symbols - Accumulation Date container->label_details storage Store in designated hazardous waste area container->storage disposal_co Contact Licensed Waste Disposal Company storage->disposal_co transport Arrange for pickup and final disposal disposal_co->transport end Disposal Complete transport->end contain_spill Contain and absorb spill with inert material spill->contain_spill collect_spill Collect spill residue into a hazardous waste container contain_spill->collect_spill collect_spill->storage

Caption: Disposal workflow for Docosyl Methane Sulfonate.

References

Handling

Personal protective equipment for handling Docosyl methane sulfonate

This guide provides critical safety and logistical information for the handling and disposal of Docosyl Methanesulfonate, tailored for researchers, scientists, and professionals in drug development. The following procedu...

Author: BenchChem Technical Support Team. Date: December 2025

This guide provides critical safety and logistical information for the handling and disposal of Docosyl Methanesulfonate, tailored for researchers, scientists, and professionals in drug development. The following procedures are designed to ensure a safe laboratory environment and to provide immediate, actionable steps for operational and emergency situations.

Docosyl methanesulfonate, as a sulfonate ester, should be handled with caution due to the potential hazards associated with this class of compounds. Methanesulfonic acid and related substances are known to be corrosive, toxic if swallowed or in contact with skin, and can cause severe skin burns and eye damage.[1][2] Some may also be fatal if inhaled and can cause allergic skin reactions or respiratory irritation. Therefore, stringent adherence to safety protocols is mandatory.

Personal Protective Equipment (PPE)

The selection and proper use of Personal Protective Equipment (PPE) are the most critical lines of defense against chemical exposure. Below are the minimum PPE requirements for handling Docosyl Methanesulfonate.

  • Hand Protection : Chemically resistant gloves are essential to prevent skin contact.[3] Given the corrosive and toxic nature of similar compounds, butyl rubber or high-performance nitrile gloves are recommended.[4][5] Always inspect gloves for any signs of degradation or perforation before use and change them immediately if contact with the chemical is suspected.

  • Eye and Face Protection : To protect against splashes and vapors, chemical safety goggles are required.[6] When there is a significant risk of splashing or a highly exothermic reaction, a face shield should be worn in addition to safety goggles.[7]

  • Skin and Body Protection : A chemical-resistant laboratory coat, buttoned to cover as much skin as possible, is mandatory.[7] For tasks with a higher risk of splashes, such as handling large quantities, a chemical-resistant apron should be worn over the lab coat.[5] Long pants and closed-toe, closed-heel shoes are also required to ensure no skin is exposed.[7]

  • Respiratory Protection : All work with Docosyl Methanesulfonate should be conducted in a well-ventilated area, preferably within a certified chemical fume hood, to minimize inhalation exposure.[8] If engineering controls are not sufficient to maintain exposure below permissible limits, a respirator is required.[7] The type of respirator should be selected based on a formal risk assessment.

Summary of Personal Protective Equipment

Protection Type Specific PPE Standard/Consideration
Hand Butyl rubber or high-performance nitrile gloves.[4][5]Inspect before use; change immediately after contact.
Eye/Face Chemical safety goggles.[6] A face shield worn over goggles is required for splash hazards.[7]Must meet ANSI Z.87.1 standard.[7]
Body Chemical-resistant lab coat, long pants, closed-toe shoes.[7] A chemical-resistant apron for splash risks.[5]Ensure lab coat is fully buttoned.
Respiratory Work in a chemical fume hood.[8] Use a respirator if ventilation is inadequate.[7]Respirator use requires a formal respiratory protection program, including fit testing.[7]

Operational Plan: Handling and Storage

Handling:

  • Always work in a well-ventilated area, such as a chemical fume hood, to avoid the generation of vapors and aerosols.

  • Do not eat, drink, or smoke in the laboratory area where Docosyl Methanesulfonate is handled.

  • Wash hands and skin thoroughly after handling the substance.

  • Immediately change any clothing that becomes contaminated.

Storage:

  • Store in a tightly closed, corrosive-resistant container in a well-ventilated place.[9]

  • Keep the container in a locked-up area accessible only to qualified personnel.

  • Recommended storage temperature is typically between 2 - 8 °C.

  • Store away from incompatible materials such as strong oxidizing agents and metals.[2][10]

Emergency Procedures: Spill Response

In the event of a spill, immediate and appropriate action is crucial to prevent harm to personnel and the environment. The following workflow outlines the necessary steps for a spill response.

Caption: Workflow for handling a chemical spill.

Disposal Plan

All waste containing Docosyl Methanesulfonate must be treated as hazardous waste.

  • Waste Collection : Collect all contaminated materials (e.g., absorbent pads, used gloves, disposable lab coats) in a designated, labeled, and sealed hazardous waste container.

  • Disposal : Disposal should be carried out by a licensed chemical waste management company.[11] Do not dispose of Docosyl Methanesulfonate down the drain or in regular trash.[8] Follow all local, state, and federal regulations for hazardous waste disposal.

References

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